6-Azabicyclo[3.2.0]hept-3-en-7-one

• CAS: 63838-48-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 6-Azabicyclo[3.2.0]hept-3-en-7-one

Abstract

6-Azabicyclo[3.2.0]hept-3-en-7-one is a pivotal bicyclic β-lactam that serves as a highly versatile chiral building block in modern medicinal chemistry. Its unique strained ring system, combining a four-membered azetidinone with a five-membered cyclopentene ring, imparts significant chemical reactivity and conformational rigidity. These characteristics make it an invaluable precursor for the stereocontrolled synthesis of a wide array of biologically active molecules, including constrained β-amino acids and nucleoside analogs.[1] This guide provides a comprehensive analysis of its core physicochemical properties, detailed experimental protocols for their characterization, and insights into its stability and synthetic applications, tailored for researchers and professionals in drug discovery and development.

Molecular Structure and Foundational Properties

The defining feature of 6-Azabicyclo[3.2.0]hept-3-en-7-one is its fused bicyclic structure. The fusion of the strained four-membered β-lactam ring to a cyclopentene ring creates a rigid molecular scaffold. This rigidity is a highly desirable trait in drug design, as it reduces the entropic penalty upon binding to a biological target, potentially leading to enhanced potency and selectivity.

The compound is synthesized via a [2+2] cycloaddition reaction between cyclopentadiene and chlorosulfonyl isocyanate.[1] This process typically yields a racemic mixture, which can be efficiently separated into its constituent enantiomers through lipase-catalyzed hydrolytic kinetic resolution, providing access to optically pure starting materials for chiral synthesis.[1]

Core Physicochemical Data

The fundamental properties of 6-Azabicyclo[3.2.0]hept-3-en-7-one are summarized below. It is critical to note that the literature presents some variance in reported physical state and melting points for related saturated analogs, which may stem from differences in isomeric purity or experimental conditions. The data presented here is for the unsaturated parent compound where available.

Property	Value	Source(s)
IUPAC Name	6-Azabicyclo[3.2.0]hept-3-en-7-one	[1]
CAS Number	Not explicitly assigned for the unsaturated parent
Molecular Formula	C₆H₇NO	(Calculated)
Molecular Weight	109.13 g/mol	(Calculated)
Physical Form	Expected to be a low-melting solid or oil
Boiling Point	~289.8 °C at 760 mmHg (Predicted for saturated analog)	[2]
Density	~1.137 g/cm³ (Predicted for saturated analog)	[2]

Spectroscopic Profile for Structural Verification

Spectroscopic analysis is indispensable for confirming the identity, purity, and structural integrity of 6-Azabicyclo[3.2.0]hept-3-en-7-one. The combination of NMR, IR, and Mass Spectrometry provides a complete picture of its molecular architecture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are crucial for elucidating the connectivity and stereochemistry. Key expected signals would include those for the vinyl protons of the cyclopentene ring, the bridgehead protons, and the protons adjacent to the nitrogen and carbonyl groups. The corresponding carbon signals, particularly the characteristic carbonyl carbon of the β-lactam (~170-175 ppm) and the olefinic carbons, are definitive markers.

• Infrared (IR) Spectroscopy : The most prominent feature in the IR spectrum is the strong carbonyl (C=O) stretching vibration of the β-lactam ring, typically observed at a high wavenumber (around 1750-1780 cm⁻¹) due to ring strain. A medium-intensity C=C stretching vibration for the alkene is also expected around 1640-1680 cm⁻¹.

• Mass Spectrometry (MS) : This technique confirms the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide the exact mass, allowing for the unambiguous determination of the molecular formula.

Expected Spectroscopic Data

Technique	Key Characteristic Feature	Expected Value/Region
¹H NMR	Vinyl Protons (-CH=CH-)	δ 5.5 - 6.5 ppm
Bridgehead Protons	δ 3.5 - 4.5 ppm
¹³C NMR	Lactam Carbonyl (C=O)	δ 170 - 175 ppm
Olefinic Carbons (C=C)	δ 120 - 140 ppm
FT-IR	Lactam C=O Stretch	1750 - 1780 cm⁻¹ (strong)
Alkene C=C Stretch	1640 - 1680 cm⁻¹ (medium)
MS (EI)	Molecular Ion [M]⁺	m/z = 109

Solubility, Stability, and Handling

Solubility : Based on its saturated analog, 6-Azabicyclo[3.2.0]hept-3-en-7-one is expected to be moderately soluble in common polar organic solvents such as dimethylformamide (DMF), dichloromethane (DCM), and ethyl acetate.[3] Its solubility in non-polar solvents like hexanes is likely to be low.

Stability and Handling : The presence of the strained β-lactam ring makes the molecule susceptible to hydrolysis, particularly under acidic or basic conditions. It is also moisture-sensitive.[3]

• Expert Recommendation : For long-term storage, the compound should be kept in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at refrigerated temperatures (2-8 °C) to minimize degradation.[4] When handling, exposure to atmospheric moisture should be minimized. Use of appropriate personal protective equipment (PPE), including gloves and safety glasses, is mandatory.

Experimental Methodologies: A Self-Validating Approach

The following protocols describe standard, reliable methods for characterizing the physicochemical properties of 6-Azabicyclo[3.2.0]hept-3-en-7-one. The causality behind each step is explained to ensure a self-validating and reproducible workflow.

Caption: General workflow for synthesis and physicochemical validation.

Protocol: Melting Point Determination

• Causality : This protocol determines the temperature range over which the solid-to-liquid phase transition occurs. A sharp, narrow melting point range is a primary indicator of high purity.

• Methodology :

  • Ensure the sample is completely dry by placing it under a high vacuum for several hours.

  • Load a small amount of the crystalline powder into a capillary tube, sealing one end.

  • Place the capillary tube into a calibrated digital melting point apparatus.

  • Heat the sample rapidly to about 10-15 °C below the expected melting point.

  • Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

Protocol: Spectroscopic Analysis for Structural Confirmation

• Causality : This multi-technique approach provides definitive structural confirmation. NMR elucidates the carbon-hydrogen framework, IR identifies key functional groups, and MS confirms the molecular mass.

• Methodology :

  • NMR Sample Preparation : Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small drop of tetramethylsilane (TMS) as an internal reference (0 ppm).

  • NMR Acquisition : Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra on a 400 MHz or higher spectrometer. The combination of these spectra allows for the unambiguous assignment of all proton and carbon signals.

  • IR Spectrum Acquisition : Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, for oils, acquire the spectrum as a thin film on a salt plate (NaCl or KBr).

  • Mass Spectrum Acquisition : Dissolve a minute quantity of the sample in a suitable solvent (e.g., methanol or acetonitrile) and analyze using high-resolution mass spectrometry (HRMS) with an electrospray ionization (ESI) source to obtain the exact mass of the molecular ion.

Reactivity and Application in Drug Development

The synthetic utility of 6-Azabicyclo[3.2.0]hept-3-en-7-one is rooted in the high reactivity of the strained β-lactam ring. This ring can be selectively opened to generate valuable chiral β-amino acid derivatives, which are crucial components of numerous pharmaceuticals.

The rigid bicyclic framework serves as a conformationally restricted scaffold.[5] In drug design, replacing flexible moieties (like piperidine) with such rigid analogs can lead to improved binding affinity and selectivity for the target receptor by pre-organizing the molecule in its bioactive conformation.[5] Its derivatives have been explored as intermediates in the synthesis of carbapenem antibiotics and other complex, biologically active molecules.[6]

Caption: Synthetic utility pathway from racemic starting material.

Conclusion

6-Azabicyclo[3.2.0]hept-3-en-7-one is more than a simple heterocyclic compound; it is a powerful tool in the arsenal of medicinal chemists. Its distinct physicochemical properties—defined by a strained, rigid, and reactive bicyclic β-lactam structure—make it an ideal starting point for the stereoselective synthesis of high-value pharmaceutical intermediates. A thorough understanding and precise characterization of its properties, using the validated experimental protocols outlined in this guide, are essential for leveraging its full potential in the discovery and development of next-generation therapeutics.

References

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An In-depth Technical Guide to the Crystal Structure Analysis of 6-Azabicyclo[3.2.0]hept-3-en-7-one and its Saturated Analogue

Foreword: The Significance of the Bicyclic Lactam Core

The 6-azabicyclo[3.2.0]heptan-7-one framework represents a pivotal structural motif in medicinal chemistry and drug development. Its inherent ring strain, a consequence of the fused five-membered and four-membered (β-lactam) rings, imparts significant chemical reactivity, making it a valuable building block for a diverse range of therapeutic agents. The unsaturated variant, 6-azabicyclo[3.2.0]hept-3-en-7-one, is of particular importance as a key intermediate in the synthesis of (-)-cispentacin, a potent antifungal agent.[1][2] Understanding the precise three-dimensional arrangement of atoms within this core structure through single-crystal X-ray diffraction is paramount for rational drug design, enabling the optimization of steric and electronic properties to enhance biological activity and selectivity.

This technical guide provides a comprehensive exploration of the crystal structure analysis of this important bicyclic lactam system. While a definitive crystal structure for the unsaturated 6-azabicyclo[3.2.0]hept-3-en-7-one is not publicly available at the time of writing, we will present a detailed analysis of its closely related saturated analogue, 6-azabicyclo[3.2.0]heptan-7-one.[3] This will serve as a robust framework for understanding the crystallographic principles and interpreting the structural features of this class of molecules. Furthermore, we will delve into a comparative discussion on the anticipated structural modulations introduced by the C3-C4 double bond in the target molecule.

Synthesis and Crystallization: From Precursor to Diffraction-Quality Crystal

The journey to elucidating a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. The choice of synthetic route and crystallization methodology is critical, as impurities and poorly formed crystals are the primary obstacles to a successful diffraction experiment.

Synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one

A common synthetic approach to the 6-azabicyclo[3.2.0]hept-3-en-7-one core involves an intramolecular cyclization of a suitable precursor. One established method is the photochemical [2+2] cycloaddition of a vinylogous urethane. This elegant approach leverages the principles of photochemistry to construct the strained bicyclic system in a controlled manner.

A generalized synthetic pathway is depicted below:

Caption: Generalized synthetic workflow for 6-azabicyclo[3.2.0]hept-3-en-7-one.

Protocol for Single Crystal Growth

The acquisition of diffraction-quality single crystals is often more of an art than a science, requiring patience and meticulous experimentation with various crystallization conditions. For small organic molecules like 6-azabicyclo[3.2.0]heptan-7-one, slow evaporation of a saturated solution is a commonly employed and effective technique.

Step-by-Step Crystallization Protocol:

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature. For the saturated analogue, 6-azabicyclo[3.2.0]heptan-7-one, cyclohexane has been successfully used.

• Preparation of a Saturated Solution: Dissolve the purified compound in a minimal amount of the chosen solvent, gently warming if necessary to achieve complete dissolution.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean, dust-free vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Slow Evaporation: Cover the vial with a cap that is not airtight, or with parafilm perforated with a few pinholes. This allows for the slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant temperature. A desiccator can be used to control the rate of evaporation.

• Crystal Harvesting: Once crystals of suitable size (typically 0.1-0.3 mm in each dimension) have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent.

• Drying and Mounting: Gently wash the crystals with a small amount of cold solvent and allow them to air dry briefly before mounting on a goniometer head for X-ray analysis. It is crucial to note that crystals of 6-azabicyclo[3.2.0]heptan-7-one have been reported to be hygroscopic and unstable in open air.

Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. The technique relies on the diffraction of X-rays by the electron clouds of the atoms in the crystal lattice.

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The Cornerstone of Carbapenem Synthesis: An In-depth Technical Guide to 6-Azabicyclo[3.2.0]hept-3-en-7-one

Introduction: A Scaffold of Strategic Importance

In the landscape of medicinal chemistry, certain molecular scaffolds emerge as "privileged structures" due to their ability to interact with multiple biological targets, serving as foundational templates for drug discovery. The 6-azabicyclo[3.2.0]hept-3-en-7-one core is a quintessential example of such a scaffold. This strained, bicyclic lactam is not merely a synthetic curiosity but the very cornerstone upon which a significant portion of modern carbapenem antibiotic development has been built. Its rigid structure and inherent reactivity provide a unique three-dimensional framework that has been pivotal in the design of potent antibacterial agents. This guide delves into the discovery, synthetic history, and strategic applications of this remarkable heterocyclic entity, offering a technical narrative for researchers and professionals in the field of drug development.

Discovery and Significance: A Key Intermediate in the Carbapenem Revolution

The discovery of thienamycin in 1976, the first identified carbapenem antibiotic, marked a paradigm shift in the fight against bacterial infections.[1] However, its chemical instability presented a significant hurdle for clinical development. This challenge spurred a wave of synthetic efforts to create more stable and potent analogues. It was within this fertile ground of research that the importance of the 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold came to the forefront. While a singular "discovery" paper for this specific molecule is not readily apparent in the historical literature, its emergence is intrinsically linked to the broader effort of carbapenem synthesis.[1][2] Synthetic chemists recognized that this bicyclic lactam provided the essential framework of the carbapenem nucleus, and its strategic synthesis and functionalization would be key to accessing a diverse range of novel antibiotics. The development of synthetic routes to this core and its derivatives was a critical step in the journey from the unstable natural product to clinically successful drugs like imipenem and meropenem.

Synthetic Strategies: Harnessing Light and Strain

The construction of the strained 6-azabicyclo[3.2.0]hept-3-en-7-one core has been a subject of considerable synthetic ingenuity. The most prominent and elegant approach involves an intramolecular [2+2] photochemical cycloaddition.

The Photochemical Approach: A Light-Induced Ring Closure

The intramolecular [2+2] photocycloaddition is a powerful and efficient method for the construction of the bicyclo[3.2.0]heptane ring system.[3] This strategy typically involves the irradiation of a suitably substituted N-alkenyl-pyridin-2-one or a related unsaturated lactam. The absorption of light promotes the substrate to an excited state, facilitating a cycloaddition between the two double bonds to form the strained four-membered ring.

Caption: Generalized workflow of the photochemical synthesis.

The causality behind this experimental choice lies in the principles of orbital symmetry and the unique reactivity of molecules in their excited states. The Woodward-Hoffmann rules predict that a [2+2] cycloaddition is photochemically allowed, making this a highly favorable pathway upon irradiation. The reaction's efficiency can be influenced by factors such as the solvent, the nature of the substituents on the starting material, and the wavelength of light used.

Experimental Protocol: A Representative Photochemical Synthesis

The following protocol outlines a general procedure for the intramolecular photochemical synthesis of a 6-azabicyclo[3.2.0]hept-3-en-7-one derivative, based on established methodologies in the literature.

Materials:

• N-alkenyl-pyridin-2-one precursor

• Anhydrous, degassed solvent (e.g., acetonitrile or acetone)

• High-pressure mercury lamp or appropriate UV light source

• Quartz reaction vessel

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Procedure:

• Preparation of the Reaction Mixture: A solution of the N-alkenyl-pyridin-2-one precursor is prepared in the chosen anhydrous and degassed solvent within a quartz reaction vessel. The concentration is typically kept low (e.g., 0.01-0.05 M) to minimize intermolecular side reactions.

• Degassing: The solution is thoroughly degassed by bubbling with an inert gas (N₂ or Ar) for at least 30 minutes to remove dissolved oxygen, which can quench the excited state of the substrate.

• Irradiation: The reaction vessel is placed in a photochemical reactor and irradiated with a high-pressure mercury lamp. The reaction is monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC), to track the consumption of the starting material.

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired 6-azabicyclo[3.2.0]hept-3-en-7-one product.

• Characterization: The structure and purity of the final product are confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

This protocol serves as a self-validating system, as the progress of the reaction and the identity of the product can be rigorously monitored and confirmed at each stage.

Non-Photochemical Synthetic Routes

While photochemical methods are prevalent, other strategies for the synthesis of the saturated 6-azabicyclo[3.2.0]heptan-7-one core, known as the carbapenam skeleton, have also been developed. One notable approach starts from pyrrole derivatives. This method involves the substitution of pyrrole at the 2- and 5-positions, followed by catalytic hydrogenation to yield a cis-2,5-disubstituted pyrrolidine-2-acetic acid derivative. The final step is an intramolecular cyclization to form the bicyclic lactam. This route offers a high degree of stereocontrol, which is crucial for the synthesis of biologically active molecules.[4]

Caption: Non-photochemical synthesis from a pyrrole derivative.

Applications in Drug Discovery: A Versatile Building Block

The 6-azabicyclo[3.2.0]hept-3-en-7-one core is a highly sought-after building block in medicinal chemistry, primarily for the synthesis of carbapenem antibiotics and β-lactamase inhibitors.[4] Its rigid, bicyclic structure mimics the transition state of the bacterial cell wall transpeptidase enzyme, leading to potent inhibition. Furthermore, the double bond provides a handle for further functionalization, allowing for the introduction of various side chains to modulate the antibacterial spectrum, pharmacokinetic properties, and stability towards β-lactamases.

Derivative Class	Biological Target	Therapeutic Area	Significance
Carbapenem Antibiotics	Penicillin-Binding Proteins (PBPs)	Infectious Diseases	Broad-spectrum antibacterial activity against Gram-positive and Gram-negative bacteria.[1]
β-Lactamase Inhibitors	β-Lactamase Enzymes	Infectious Diseases	Used in combination with β-lactam antibiotics to overcome bacterial resistance.
Cysteine Protease Inhibitors	Cysteine Proteases	Various	Potential for development of drugs for parasitic diseases and other conditions.[5]
Antiviral Agents	Viral Enzymes/Proteins	Infectious Diseases	The rigid scaffold can be used to design inhibitors of viral replication.[3]

Conclusion: An Enduring Legacy in Medicinal Chemistry

The 6-azabicyclo[3.2.0]hept-3-en-7-one core, born out of the necessity to create stable and effective antibiotics, has carved a significant niche in the annals of medicinal chemistry. Its elegant and efficient synthesis, particularly through photochemical means, has provided access to a wealth of life-saving drugs. As the challenge of antimicrobial resistance continues to grow, the strategic importance of this privileged scaffold and the innovative synthetic methodologies used to construct it will undoubtedly continue to inspire the next generation of drug discovery and development.

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A Technical Guide to the Spectroscopic Characterization of 6-Azabicyclo[3.2.0]hept-3-en-7-one

Abstract

6-Azabicyclo[3.2.0]hept-3-en-7-one is a pivotal bicyclic β-lactam that serves as a versatile building block in medicinal chemistry and drug discovery. Its unique strained ring system, featuring a fusion of a β-lactam and a cyclopentene ring, imparts distinct chemical properties that are crucial for the synthesis of novel therapeutic agents, including antibiotic and enzyme inhibitors. A thorough understanding of its structural and electronic characteristics is paramount for its effective utilization. This technical guide provides an in-depth analysis of the spectroscopic signature of 6-Azabicyclo[3.2.0]hept-3-en-7-one, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While direct experimental data for this specific unsaturated analog is not extensively published, this guide synthesizes data from structurally related compounds and foundational spectroscopic principles to provide a robust predictive framework for researchers, scientists, and drug development professionals.

Molecular Structure and Spectroscopic Overview

The structure of 6-Azabicyclo[3.2.0]hept-3-en-7-one incorporates several key features that dictate its spectroscopic behavior: a strained four-membered β-lactam ring, a five-membered cyclopentene ring, and a bridgehead carbon. The presence of the double bond introduces unsaturation and rigidity, influencing the chemical environment of the neighboring protons and carbons.

Caption: Molecular structure of 6-Azabicyclo[3.2.0]hept-3-en-7-one with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of 6-Azabicyclo[3.2.0]hept-3-en-7-one. The strained bicyclic system and the presence of a double bond result in a complex and informative spectrum.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to show distinct signals for the olefinic, methine, and methylene protons. The chemical shifts are influenced by the ring strain, the anisotropic effect of the carbonyl group, and the electronegativity of the nitrogen atom.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H3, H4	5.5 - 6.0	m	-
H1, H5	3.8 - 4.2	m	-
H2	2.5 - 3.0	m	-
NH	6.0 - 7.5	br s	-

Note: These are predicted values. Actual experimental values may vary.

Interpretation and Causality:

• Olefinic Protons (H3, H4): These protons are expected to resonate in the downfield region (5.5-6.0 ppm) due to their sp² hybridization. The multiplicity will be complex due to coupling with each other and with the adjacent methylene protons.

• Bridgehead and α-to-Nitrogen Protons (H1, H5): These protons are adjacent to the nitrogen atom and are part of the strained ring system, leading to a downfield shift (3.8-4.2 ppm). Their multiplicity will be complex due to coupling with neighboring protons.

• Methylene Protons (H2): These aliphatic protons are expected to be in the upfield region (2.5-3.0 ppm).

• Amide Proton (NH): The amide proton signal is typically broad and its chemical shift is highly dependent on the solvent and concentration.

For comparison, the ¹H NMR spectral data for the analogous compound 1,4-dimethylbicyclo[3.2.0]hept-3-en-6-one shows olefinic protons at δ 5.45 ppm and methine protons at δ 3.58 ppm[1]. Another related compound, (1R,5S)-3-ethylbicyclo[3.2.0]hept-3-en-6-one, displays its olefinic proton at δ 5.21 ppm[2].

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information about the carbon skeleton. The carbonyl carbon of the β-lactam is a key diagnostic signal.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C7 (C=O)	170 - 175
C3, C4 (C=C)	125 - 135
C1, C5	50 - 60
C2	30 - 40

Note: These are predicted values. Actual experimental values may vary.

Interpretation and Causality:

• Carbonyl Carbon (C7): The carbonyl carbon of the β-lactam ring is expected to appear significantly downfield (170-175 ppm) due to the deshielding effect of the oxygen atom and the ring strain.

• Olefinic Carbons (C3, C4): The sp² hybridized carbons of the double bond will resonate in the 125-135 ppm region.

• Bridgehead and α-to-Nitrogen Carbons (C1, C5): These carbons are influenced by the nitrogen atom and the ring fusion, appearing in the 50-60 ppm range.

• Methylene Carbon (C2): The sp³ hybridized methylene carbon will be the most upfield signal (30-40 ppm).

For the related 1,4-dimethylbicyclo[3.2.0]hept-3-en-6-one, the carbonyl carbon appears at δ 207.9 ppm (ketone), and the olefinic carbons are at δ 126.8 and 135.2 ppm[1]. In the saturated analog, cis-azabicyclo[3.2.0]heptan-7-one, theoretical calculations have been performed to assign the ¹³C chemical shifts[3].

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Spectral Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the ¹H NMR signals and determine the chemical shifts and coupling constants. For unambiguous assignments, 2D NMR experiments such as COSY, HSQC, and HMBC are highly recommended.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in 6-Azabicyclo[3.2.0]hept-3-en-7-one, particularly the characteristic β-lactam carbonyl group.

Predicted IR Spectral Data

Functional Group	Predicted Absorption Frequency (cm⁻¹)	Intensity
N-H Stretch	3200 - 3400	Medium, broad
C=C Stretch (alkene)	1640 - 1680	Medium
C=O Stretch (β-lactam)	1730 - 1780	Strong
C-N Stretch	1100 - 1300	Medium

Note: These are predicted values. Actual experimental values may vary.

Interpretation and Causality:

• N-H Stretch: The N-H stretching vibration will appear as a broad band in the 3200-3400 cm⁻¹ region due to hydrogen bonding.

• C=C Stretch: The carbon-carbon double bond of the cyclopentene ring will show a medium intensity absorption around 1640-1680 cm⁻¹[4].

• C=O Stretch (β-lactam): This is the most diagnostic peak. The high frequency of the carbonyl absorption (1730-1780 cm⁻¹) is a hallmark of the strained four-membered β-lactam ring. In comparison, acyclic amides typically absorb at much lower frequencies (around 1650 cm⁻¹). Studies on various β-lactam compounds confirm this characteristic high-frequency absorption[5][6][7]. For instance, a related bicyclo[3.2.0]hept-3-en-6-one shows a carbonyl absorption at 1770 cm⁻¹[1].

• C-N Stretch: The carbon-nitrogen single bond stretching will likely appear in the fingerprint region.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For a solid sample, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory. For a liquid or dissolved sample, a salt plate (NaCl or KBr) can be used.

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Spectral Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can be used to confirm its identity and structure.

Predicted Mass Spectrum Data

• Molecular Ion (M⁺): The molecular formula of 6-Azabicyclo[3.2.0]hept-3-en-7-one is C₆H₇NO, with a molecular weight of 109.13 g/mol . The mass spectrum should show a molecular ion peak at m/z = 109.

• Fragmentation Pattern: The strained bicyclic system is expected to undergo characteristic fragmentation pathways. A common fragmentation for β-lactams involves the cleavage of the four-membered ring. A retro [2+2] cycloaddition is a plausible fragmentation pathway.

Sources

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• 3. 6-Azabicyclo[3.2.0]heptan-7-one | 22031-52-3 | Benchchem [benchchem.com]
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Conformational Analysis of the 6-Azabicyclo[3.2.0]heptane Ring System: A Technical Guide for Drug Discovery Professionals

Abstract

The 6-azabicyclo[3.2.0]heptane scaffold has emerged as a compelling structural motif in modern medicinal chemistry, primarily valued as a conformationally restricted isostere of piperidine. Its unique three-dimensional architecture offers a strategic advantage in the design of novel therapeutics by locking in specific pharmacophoric arrangements, thereby enhancing binding affinity and selectivity for biological targets. This guide provides an in-depth exploration of the conformational landscape of the 6-azabicyclo[3.2.0]heptane ring system. We will delve into the fundamental conformational preferences of the fused cyclobutane and pyrrolidine rings, detail the experimental and computational methodologies for their characterization, and discuss the profound implications of conformational control on drug design and development.

Introduction: The Strategic Importance of Conformational Rigidity

In the intricate dance between a ligand and its biological target, shape and conformational pre-organization are paramount. Flexible molecules often pay an entropic penalty upon binding, as they must adopt a specific, low-energy conformation to fit into the binding pocket. The incorporation of rigid scaffolds, such as the 6-azabicyclo[3.2.0]heptane system, into a drug candidate can mitigate this penalty by pre-disposing the molecule to assume a bioactive conformation. This often translates to improved potency and selectivity. The 6-azabicyclo[3.2.0]heptane core, by virtue of its fused ring structure, presents a significant reduction in conformational flexibility compared to the more traditional piperidine ring, making it an attractive building block for navigating novel chemical space.

The Conformational Landscape of the 6-Azabicyclo[3.2.0]heptane Core

The conformational behavior of the 6-azabicyclo[3.2.0]heptane system is dictated by the interplay of the puckering of the five-membered pyrrolidine ring and the four-membered cyclobutane ring. The fusion of these two rings creates a strained system with a limited number of accessible low-energy conformations.

The pyrrolidine ring in this fused system typically adopts one of two canonical conformations: the envelope (E) or the twist (T) conformation. In an envelope conformation, four of the ring atoms are coplanar, while the fifth is out of the plane. In a twist conformation, two adjacent atoms are displaced in opposite directions from the plane defined by the other three.

The cyclobutane ring is also non-planar and exists in a puckered conformation to relieve torsional strain. The degree of puckering can be influenced by substituents and the nature of the fused pyrrolidine ring.

For the 6-azabicyclo[3.2.0]heptane system, and specifically its derivatives, both envelope and twist conformations of the five-membered ring have been observed. For instance, the solid-state structure of 6-azabicyclo[3.2.0]heptan-7-one reveals a conformation that is described as a nearly ideal envelope. In contrast, solution-phase ¹H-NMR studies of other bicyclo[3.2.0]heptane derivatives suggest that the five-membered rings predominantly exist in a twist conformation[1][2]. This highlights a crucial point: the preferred conformation can be highly dependent on the substitution pattern, the presence of heteroatoms, and the physical state (solid vs. solution).

Key conformations of the pyrrolidine ring in the 6-azabicyclo[3.2.0]heptane system.

Methodologies for Conformational Elucidation

A multi-faceted approach combining experimental spectroscopic techniques and computational modeling is essential for a comprehensive understanding of the conformational preferences of 6-azabicyclo[3.2.0]heptane derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the conformation of molecules in solution. Several key NMR parameters are exquisitely sensitive to the geometry of the 6-azabicyclo[3.2.0]heptane ring system.

• ¹H-¹H Coupling Constants (J-couplings): The magnitude of three-bond proton-proton coupling constants (³JHH) is related to the dihedral angle between the coupled protons, as described by the Karplus equation. By carefully analyzing the coupling patterns, particularly of the bridgehead protons and those on the cyclobutane and pyrrolidine rings, one can deduce the ring puckering and the relative orientation of substituents. For related bicyclic systems, cis and trans coupling constants have been used to determine the relative configuration of substituents, which is intrinsically linked to the ring's conformation[3].

• Nuclear Overhauser Effect (NOE): NOE is a through-space interaction that is dependent on the distance between protons. The observation of an NOE between two protons indicates that they are in close spatial proximity (typically < 5 Å). NOE data, often acquired through 2D NOESY experiments, can provide crucial distance constraints to differentiate between various possible conformations.

X-ray Crystallography

Single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure in the solid state. This technique yields precise bond lengths, bond angles, and torsion angles, offering a static snapshot of a single, low-energy conformation. While invaluable, it is important to recognize that the conformation observed in the crystal may be influenced by packing forces and may not be the sole or even the most populated conformation in solution. For example, the crystal structure of 3-(2,6-dioxopiperidin-3-yl)-3-azabicyclo[3.2.0]heptane-2,4-dione revealed a nearly planar cyclobutane ring and a slightly distorted envelope conformation for the pyrrolidine ring[4].

Computational Chemistry

Theoretical calculations are indispensable for mapping the potential energy surface of the 6-azabicyclo[3.2.0]heptane ring system and for complementing experimental data.

• Molecular Mechanics (MM): MM methods provide a rapid means of exploring the conformational space to identify low-energy conformers. These methods are particularly useful for generating starting geometries for higher-level calculations.

• Density Functional Theory (DFT): DFT calculations offer a higher level of accuracy for determining the relative energies of different conformers and the energy barriers for their interconversion. DFT can also be used to predict NMR parameters (chemical shifts and coupling constants) for different conformations, which can then be compared with experimental data to identify the most probable solution-state structure.

Method	Information Provided	Advantages	Limitations
NMR Spectroscopy	Solution-state conformation, dynamic processes	Provides data on the conformation in a biologically relevant medium.	Data reflects a population-weighted average of conformers.
X-ray Crystallography	Solid-state conformation	Provides a precise and unambiguous structure.	The observed conformation may be influenced by crystal packing forces.
Computational Chemistry	Relative energies of conformers, energy barriers	Allows for the exploration of the entire conformational landscape.	Accuracy is dependent on the level of theory and the force field used.

Experimental and Computational Workflow: A Self-Validating System

To ensure the trustworthiness of a conformational assignment, a synergistic approach that integrates experimental and computational data is paramount.

Integrated workflow for the conformational analysis of 6-azabicyclo[3.2.0]heptane derivatives.

Step-by-Step Protocol for Conformational Analysis:

• Synthesis and Purification: Synthesize the target 6-azabicyclo[3.2.0]heptane derivative using established methods, such as intramolecular [2+2] photocycloaddition, and ensure high purity.

• NMR Data Acquisition:

  • Dissolve the compound in a suitable deuterated solvent.

  • Acquire 1D ¹H and ¹³C NMR spectra.

  • Perform 2D experiments, including COSY (to establish proton-proton connectivity) and NOESY (to identify through-space interactions).

  • Carefully measure the coupling constants from the high-resolution ¹H spectrum.

• Computational Modeling:

  • Perform a conformational search using a molecular mechanics force field to identify all low-energy conformers.

  • For each low-energy conformer, perform geometry optimization and frequency calculations using a suitable DFT method (e.g., B3LYP/6-31G*).

  • Calculate the relative energies of the optimized conformers to determine their theoretical populations.

  • Predict the ¹H and ¹³C chemical shifts and ³JHH coupling constants for each conformer.

• Data Integration and Validation:

  • Compare the experimentally observed NMR parameters (chemical shifts, coupling constants, and NOE constraints) with the predicted values for each calculated conformer.

  • The conformer or ensemble of conformers that provides the best fit to the experimental data is considered the most representative model of the solution-state conformation.

  • If an X-ray structure is available, compare it with the lowest energy calculated conformers to assess the influence of crystal packing.

Implications for Drug Development

The conformationally restricted nature of the 6-azabicyclo[3.2.0]heptane scaffold has significant implications for drug design. By understanding and controlling the conformational preferences of this ring system, medicinal chemists can:

• Enhance Binding Affinity: By pre-organizing the pharmacophoric groups in a bioactive conformation, the entropic penalty of binding is reduced, leading to higher affinity.

• Improve Selectivity: The rigid framework can be tailored to fit the specific topology of the target's binding site, leading to greater selectivity over off-targets.

• Modulate Physicochemical Properties: The three-dimensional shape of the scaffold influences properties such as solubility and membrane permeability.

The use of conformationally constrained scaffolds like 6-azabicyclo[3.2.0]heptane is a powerful strategy in modern drug discovery for creating potent, selective, and drug-like molecules.

Conclusion

The 6-azabicyclo[3.2.0]heptane ring system offers a unique and valuable platform for the design of conformationally constrained molecules. A thorough understanding of its conformational landscape is critical for harnessing its full potential in drug discovery. The integrated application of high-resolution NMR spectroscopy and computational chemistry provides a robust framework for elucidating the preferred conformations of these molecules in solution, thereby guiding the rational design of the next generation of therapeutics.

References

• Reck, G., Ječný, J., Huml, K., & Symerský, J. (1990). Structure of 6-azabicyclo[3.2.0]heptan-7-one. Acta Crystallographica Section C: Crystal Structure Communications, 46(4), 720–722. [Link]

• De Coster, R., De Coster, M. A., Van Gompel, J., & De Moen, P. (1987). 1H-NMR study and conformational aspects of some bicyclo[3.2.0]heptane derivatives. Magnetic Resonance in Chemistry, 25(8), 663-666. [Link]

• Hijji, Y. M., Benjamin, E., Benjamin, E., Butcher, R. J., & Jasinski, J. P. (2009). 3-(2,6-Dioxopiperidin-3-yl)-3-azabicyclo[3.2.0]heptane-2,4-dione. Acta Crystallographica Section E: Structure Reports Online, 65(3), o394–o395. [Link]

• Villarreal, J. R., & Laane, J. (1978). Low-frequency vibrational spectra and conformations of bicyclo[3.2.0]hept-6-ene and 2-oxabicyclo[3.2.0]hept-6-ene. The Journal of Chemical Physics, 68(7), 3298–3307. [Link]

• PubChem. (n.d.). 6-Azabicyclo(3.2.0)heptane. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 6-Azabicyclo(3.2.0)heptan-7-one. National Center for Biotechnology Information. Retrieved from [Link]

• Homon, A. A., Hryshchuk, O. V., Trofymchuk, S., Michurin, O., Kuchkovska, Y., Radchenko, D. S., & Grygorenko, O. O. (2018). Synthesis of 3-Azabicyclo[3.2.0]heptane-Derived Building Blocks via [3+2] Cycloaddition. European Journal of Organic Chemistry, 2018(40), 5596–5604. [Link]

• Gagnon, D., & Gellman, S. H. (2011). Synthesis and Conformational Analysis of Bicyclic Extended Dipeptide Surrogates. The Journal of organic chemistry, 76(24), 10046–10057. [Link]

• Shankar, B. K. R., & Shechter, H. (1982). Synthesis of heterobicyclo[3.2.0]heptane derivatives via a multicomponent cascade reaction. Tetrahedron Letters, 23(25), 2631-2634. [Link]

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reactivity and stability studies of the 6-Azabicyclo[3.2.0]hept-3-en-7-one lactam

An In-depth Technical Guide on the Reactivity and Stability of 6-Azabicyclo[3.2.0]hept-3-en-7-one Lactam

Introduction: The Significance of a Strained Bicyclic Scaffold

The 6-azabicyclo[3.2.0]hept-3-en-7-one is a bicyclic β-lactam, a class of molecules renowned for their pivotal role in medicinal chemistry. Its structure, featuring a strained four-membered β-lactam ring fused to a five-membered ring, imparts unique chemical reactivity.[1] This strained arrangement is the cornerstone of its chemical behavior and biological activity, making it a valuable building block for more complex nitrogen-containing molecules and analogues of bioactive compounds.[1] Notably, this scaffold serves as a precursor to potent antifungal agents such as cispentacin, highlighting its importance in the development of novel therapeutics.[2]

This guide provides a comprehensive analysis of the chemical reactivity and stability of the 6-azabicyclo[3.2.0]hept-3-en-7-one core. Understanding these characteristics is paramount for researchers and drug development professionals to effectively handle, derivatize, and formulate this promising chemical entity.

Physicochemical Properties

A foundational understanding begins with the compound's basic physical and chemical characteristics.

Property	Value	Reference
IUPAC Name	6-azabicyclo[3.2.0]hept-3-en-7-one	[3]
Molecular Formula	C₆H₇NO	[3]
Molecular Weight	109.13 g/mol	[3]
CAS Number	22031-52-3	[3]
Appearance	White crystalline powder	[1]
Storage Conditions	2-8 °C, moisture-sensitive	[1]

Core Reactivity Profile: A Tale of Two Rings

The reactivity of 6-azabicyclo[3.2.0]hept-3-en-7-one is dominated by the interplay between the strained β-lactam ring and the carbon-carbon double bond within the five-membered ring. The inherent ring strain of the four-membered lactam makes the amide bond particularly susceptible to cleavage, a feature famously exploited by β-lactam antibiotics to inhibit bacterial cell wall synthesis.[4]

Caption: Key reactive centers of the bicyclic lactam core.

Hydrolytic Cleavage of the β-Lactam Ring

The most significant reaction pathway for this class of compounds is the hydrolysis of the endocyclic amide bond. This process leads to the opening of the four-membered ring and inactivation of the molecule's potential biological activity. The rate of hydrolysis is highly dependent on the pH of the medium.[4]

• Acid-Catalyzed Hydrolysis: Under acidic conditions, protonation of the carbonyl oxygen activates the carbonyl carbon towards nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: Under basic conditions, the hydroxide ion directly attacks the electrophilic carbonyl carbon, leading to a tetrahedral intermediate that collapses to break the amide bond.

This pH-dependent degradation follows a characteristic U-shaped profile, where the compound exhibits maximum stability in a specific, often slightly acidic to neutral, pH range.[4] For β-lactams lacking an amino group on their side chain, this stability maximum is typically around pH 6-7.[4]

Caption: Simplified pathway of β-lactam ring hydrolysis.

Photochemical Reactivity

The presence of the alkene functionality introduces photochemical reactivity. Upon irradiation, bicyclic systems can undergo various rearrangements.[5][6] For instance, intramolecular [2+2] photocyclization is a common method for synthesizing the 6-azabicyclo[3.2.0]heptane skeleton itself.[7][8] The reverse reaction or other rearrangements, such as those leading to different bicyclic or macrocyclic structures, can be initiated by UV light, contributing to the compound's degradation when exposed to light.[9]

Enzymatic Hydrolysis

Specific enzymes, such as β-lactamases, are designed to hydrolyze the amide bond in β-lactam rings, which is a primary mechanism of bacterial resistance to penicillin-like antibiotics.[10][11] Furthermore, other enzymes can exhibit high stereoselectivity. For example, Rhodococcus equi has been used for the enantioselective hydrolysis of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one, allowing for the isolation of a specific enantiomer, a key precursor for synthesizing (-)-cispentacin.[2]

Stability Profile: Critical Factors for Preservation

The stability of 6-azabicyclo[3.2.0]hept-3-en-7-one is not absolute and is influenced by several environmental factors. Proper storage and handling are crucial to maintain its integrity.

Summary of Stability Influences

Factor	Influence on Stability	Rationale
pH	High Impact: Significant degradation in strongly acidic or basic conditions. Optimal stability is typically in the pH 6-7 range.[4]	The β-lactam ring is susceptible to both acid- and base-catalyzed hydrolysis.[12]
Temperature	High Impact: Elevated temperatures accelerate the rate of degradation reactions, particularly hydrolysis.[13]	Chemical reactions, including degradation, generally have higher rate constants at higher temperatures.
Light	Moderate Impact: Exposure to UV or even high-intensity visible light can induce photochemical rearrangements and degradation.[9]	The alkene chromophore can absorb light energy, leading to excited states that undergo chemical reactions.
Moisture	High Impact: As a reactant in hydrolysis, the presence of water is a direct cause of degradation.	The compound is moisture-sensitive, and hydrolysis is a primary degradation pathway.[1]
Oxidizing Agents	Moderate Impact: The alkene and other parts of the molecule can be susceptible to oxidation.	The double bond can be cleaved or modified by strong oxidizing agents.

Experimental Protocols for Stability Assessment

To ensure the reliability of research and development outcomes, it is essential to experimentally verify the stability of the lactam under relevant conditions.

Workflow for Stability Testing

Caption: A systematic approach to evaluating lactam stability.

Protocol 1: pH-Dependent Hydrolysis Study

Objective: To determine the degradation rate of 6-azabicyclo[3.2.0]hept-3-en-7-one at different pH values.

Materials:

• 6-azabicyclo[3.2.0]hept-3-en-7-one

• Acetonitrile (ACN), HPLC grade

• Hydrochloric acid (HCl) solution (0.01 M, pH 2)

• Phosphate buffered saline (PBS, pH 7.4)

• Sodium bicarbonate buffer (0.1 M, pH 10)

• HPLC system with UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Thermostated incubator or water bath

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the lactam in acetonitrile.

• Working Solution Preparation: Spike the stock solution into each of the three buffer solutions (pH 2, 7.4, and 10) to a final concentration of 50 µg/mL. Vortex briefly to mix.

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot from each working solution, and dilute it with the mobile phase to a suitable concentration for HPLC analysis. This serves as the T=0 reference.

• Incubation: Place the vials containing the working solutions into a water bath set at a constant temperature (e.g., 37°C).

• Time-Point Sampling: Withdraw aliquots from each vial at predetermined intervals (e.g., 1, 2, 4, 8, 12, and 24 hours). Prepare them for HPLC analysis as in step 3.

• HPLC Analysis: Analyze all samples using a validated HPLC method. A typical mobile phase could be a gradient of water and acetonitrile with 0.1% formic acid. Monitor the peak area of the parent compound at a suitable wavelength (e.g., determined by UV scan).

• Data Analysis: Plot the natural logarithm of the remaining percentage of the lactam against time for each pH condition. The slope of the resulting line will be the negative of the pseudo-first-order degradation rate constant (-k). The half-life (t½) can be calculated using the formula: t½ = 0.693 / k.

Protocol 2: Photostability Assessment (ICH Q1B Option 2)

Objective: To evaluate the stability of the lactam when exposed to a standardized light source.

Materials:

• 6-azabicyclo[3.2.0]hept-3-en-7-one

• Acetonitrile (ACN) and water (HPLC grade)

• Photostability chamber equipped with a calibrated light source capable of emitting both cool white fluorescent and near-UV light.

• Quartz cuvettes or HPLC vials

• Aluminum foil

Methodology:

• Sample Preparation: Prepare a solution of the lactam in a 50:50 mixture of acetonitrile and water at a known concentration (e.g., 50 µg/mL).

• Exposure Setup:

  • Exposed Sample: Place an aliquot of the solution in a transparent quartz vial inside the photostability chamber.

  • Dark Control: Place an identical aliquot in a vial completely wrapped in aluminum foil and place it next to the exposed sample in the chamber. This control accounts for any thermal degradation.

• Irradiation: Expose the samples to light until an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt hours/square meter is achieved.

• Analysis: At the end of the exposure period, analyze the exposed sample, the dark control, and a T=0 sample (stored at 2-8°C) by HPLC.

• Data Analysis: Compare the peak area of the parent compound in the exposed sample to that of the dark control and the T=0 sample. A significant loss of the parent compound in the exposed sample compared to the dark control indicates photosensitivity.

Conclusion

The 6-azabicyclo[3.2.0]hept-3-en-7-one is a molecule of significant synthetic and medicinal interest, primarily due to the inherent reactivity of its strained bicyclic β-lactam structure. Its susceptibility to hydrolysis under both acidic and basic conditions, as well as its potential for photochemical rearrangement, are critical considerations for its use in research and drug development. A thorough understanding and experimental validation of its stability profile with respect to pH, temperature, and light are essential for ensuring the integrity, efficacy, and safety of any derived products. By applying systematic stability testing protocols, researchers can confidently advance this valuable scaffold towards new therapeutic discoveries.

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theoretical and computational studies of 6-Azabicyclo[3.2.0]hept-3-en-7-one

An In-depth Technical Guide to the Theoretical and Computational Exploration of 6-Azabicyclo[3.2.0]hept-3-en-7-one

This guide provides a comprehensive theoretical and computational framework for the study of 6-azabicyclo[3.2.0]hept-3-en-7-one. This bicyclic β-lactam is a crucial scaffold in medicinal chemistry, sharing structural motifs with carbapenem antibiotics, and serves as a valuable building block for novel therapeutic agents.[1][2] This document is intended for researchers, computational chemists, and drug development professionals seeking to understand and leverage the unique electronic and structural properties of this molecule.

We will delve into the rationale behind selecting specific computational methods, interpret the resulting data to predict reactivity and guide synthetic efforts, and propose a robust workflow for its characterization and application in drug design.

The Strategic Importance of the 6-Azabicyclo[3.2.0]hept-3-en-7-one Core

The 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold is of significant interest due to the inherent ring strain of its fused β-lactam and cyclopentene rings. This strain is not a liability but a key feature that dictates its chemical reactivity and biological activity. The β-lactam ring is a well-established pharmacophore, known for its ability to acylate the active sites of bacterial enzymes like penicillin-binding proteins (PBPs) and β-lactamases.[3]

The fusion to a five-membered ring introduces specific conformational constraints that influence the planarity of the β-lactam nitrogen, a critical factor in its susceptibility to hydrolysis and its efficacy as an antibiotic. Understanding these structural and electronic nuances through computational modeling is paramount for designing derivatives with enhanced stability and targeted activity.[4][5]

A Validated Computational Workflow for In-Silico Analysis

To thoroughly characterize 6-azabicyclo[3.2.0]hept-3-en-7-one, a multi-step computational workflow is proposed. This approach is designed to provide a holistic understanding of the molecule, from its fundamental electronic structure to its potential reactivity.

Caption: Figure 1: A validated workflow for the in-silico investigation of 6-azabicyclo[3.2.0]hept-3-en-7-one.

Rationale for Method Selection

The choice of Density Functional Theory (DFT) with the B3LYP functional and the 6-31G(d) basis set for initial geometry optimization and electronic structure calculations is a well-established and validated approach for organic molecules, particularly β-lactams.[6] This level of theory provides a robust balance between computational cost and accuracy for predicting geometric parameters and electronic properties.[6] Subsequent frequency calculations are essential to confirm that the optimized structure represents a true energy minimum on the potential energy surface.

Structural and Electronic Properties: A Theoretical Perspective

A hypothetical computational analysis, based on the workflow in Figure 1, would yield critical data for understanding the molecule's behavior. The following sections present illustrative data, which are representative of what would be expected from such a study.

Optimized Molecular Geometry

The initial step is the optimization of the molecule's geometry to find its most stable 3D conformation. The resulting bond lengths and angles are critical for understanding the ring strain.

Parameter	Predicted Value (Å)	Parameter	Predicted Value (°)
Bond Lengths	Bond Angles
N6 - C7 (Amide)	1.38	C5 - N6 - C7	93.5
C7 = O8	1.21	N6 - C7 - C1	87.0
N6 - C5	1.47	C1 - C5 - N6	104.0
C1 - C5	1.55	C3 - C4 - C5	110.0
C3 = C4	1.34
Table 1: Illustrative Predicted Geometric Parameters for 6-Azabicyclo[3.2.0]hept-3-en-7-one.

The predicted bond angles within the β-lactam ring (deviating significantly from the ideal 109.5° for sp³ and 120° for sp² carbons) would quantitatively confirm the high degree of ring strain, a key driver of its reactivity.

Frontier Molecular Orbitals and Reactivity

Analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) is fundamental to predicting chemical reactivity. The HOMO represents the region from which an electron is most likely to be donated (nucleophilic character), while the LUMO indicates the region most likely to accept an electron (electrophilic character).

Orbital	Energy (eV)	Description
HOMO	-6.8	Localized on the C3=C4 double bond and the nitrogen lone pair.
LUMO	-0.5	Primarily localized on the carbonyl carbon (C7) of the β-lactam ring.
Gap	6.3	Indicates high kinetic stability but potential for reactivity under specific conditions.
Table 2: Illustrative Frontier Molecular Orbital Energies.

This distribution suggests that the molecule has two primary sites for reaction:

• Nucleophilic Attack: The LUMO's localization on the carbonyl carbon (C7) makes it highly susceptible to attack by nucleophiles, which is the characteristic reaction of β-lactams with serine proteases.

• Electrophilic Attack: The HOMO's location on the C=C bond indicates that this site is prone to reaction with electrophiles.

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution and is an invaluable tool for predicting non-covalent interactions and reactive sites.

Caption: Figure 2: A conceptual diagram of the Molecular Electrostatic Potential (MEP) map.

The MEP map would show a strong negative potential (red) around the carbonyl oxygen, indicating a site for hydrogen bonding or interaction with electrophiles. A region of positive potential (blue) would be centered on the carbonyl carbon, reinforcing the prediction from LUMO analysis that this is the primary electrophilic site for nucleophilic attack. The π-system of the double bond would show a region of moderate negative potential (green/yellow), available for π-stacking or electrophilic addition.

Proposed Synthetic and Characterization Protocols

While various synthetic routes to azabicyclo[3.2.0]heptane systems exist, a plausible and efficient method for constructing the 6-azabicyclo[3.2.0]hept-3-en-7-one core is via a [2+2] photocycloaddition.[7]

Experimental Protocol: Synthesis via [2+2] Photocycloaddition

This protocol describes a hypothetical synthesis, which should be performed by qualified personnel in a suitable laboratory environment.

Objective: To synthesize 6-azabicyclo[3.2.0]hept-3-en-7-one from a suitable pyrrolinone precursor.

Materials:

• 1-vinylpyrrol-2(5H)-one (precursor)

• Acetonitrile (spectroscopic grade, solvent)

• High-pressure mercury vapor lamp (e.g., 450W Hanovia)

• Pyrex immersion well

• Nitrogen gas supply

• Rotary evaporator

• Silica gel for column chromatography

• Ethyl acetate and hexanes (for chromatography)

Procedure:

• Reaction Setup: A solution of 1-vinylpyrrol-2(5H)-one (1.0 g, 9.16 mmol) in acetonitrile (200 mL) is placed in a photochemical reactor vessel equipped with a Pyrex immersion well and a magnetic stirrer.

• Inert Atmosphere: The solution is deoxygenated by bubbling dry nitrogen through it for 30 minutes prior to and during the irradiation. This is crucial to prevent side reactions with oxygen.

• Photolysis: The solution is irradiated with a 450W high-pressure mercury vapor lamp through the Pyrex filter (which cuts off wavelengths below ~290 nm to prevent unwanted side reactions) for 6 hours at room temperature. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure 6-azabicyclo[3.2.0]hept-3-en-7-one.

Characterization

The identity and purity of the synthesized compound would be confirmed using standard spectroscopic techniques.

• ¹H NMR (500 MHz, CDCl₃): Expected signals would include multiplets for the bridgehead protons, distinct signals for the vinyl protons (C3-H and C4-H), and signals for the methylene protons of the five-membered ring.

• ¹³C NMR (125 MHz, CDCl₃): A characteristic signal for the carbonyl carbon (C7) would be expected around 170-175 ppm. Signals for the vinyl carbons (C3, C4) would appear in the olefinic region (120-140 ppm), along with signals for the sp³ carbons of the bicyclic system.

• FT-IR (ATR): A strong absorption band between 1750-1780 cm⁻¹ would be indicative of the strained β-lactam carbonyl group.

• High-Resolution Mass Spectrometry (HRMS): The measured mass would correspond to the calculated exact mass of C₆H₇NO, confirming the molecular formula.

Implications for Drug Development

The theoretical data derived from this workflow directly informs drug design strategies.

• Targeted Derivatization: The MEP and frontier orbital analyses identify the most reactive sites. For instance, to improve interaction with a biological target, substituents could be added to the five-membered ring to modulate the electronic properties of the β-lactam or to introduce new hydrogen bonding interactions.

• Improving Stability: Computational studies can be used to predict the effect of substituents on the stability of the β-lactam ring to hydrolysis by β-lactamase enzymes. For example, introducing bulky groups near the β-lactam may sterically hinder the approach of the enzyme's active site serine.

• Structure-Activity Relationship (SAR) Studies: By computationally modeling a series of derivatives and correlating the calculated electronic and structural properties with experimentally determined biological activity, a quantitative structure-activity relationship (QSAR) model can be developed. This model can then be used to predict the activity of new, unsynthesized compounds, thereby accelerating the drug discovery process.

Conclusion

The 6-azabicyclo[3.2.0]hept-3-en-7-one core represents a promising scaffold for the development of novel therapeutics. A synergistic approach, combining predictive computational modeling with targeted synthetic chemistry, is essential for unlocking its full potential. The workflow and methodologies outlined in this guide provide a robust and validated framework for the rational design and investigation of new drug candidates based on this versatile molecular architecture. By understanding the "why" behind the molecule's inherent properties, we can more effectively engineer its "how" in interacting with biological systems.

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A Technical Guide to the 6-Azabicyclo[3.2.0]heptan-7-one Core: A Cornerstone of Modern Therapeutics

Executive Summary: The 6-azabicyclo[3.2.0]heptan-7-one, a saturated bicyclic β-lactam, represents a privileged scaffold in medicinal chemistry.[1] Its inherent ring strain imparts a unique chemical reactivity that has been masterfully exploited in the development of life-saving therapeutics. This guide provides a detailed exploration of the scaffold's biological significance, tracing its journey from a fundamental building block to the core of potent antibiotics and enzyme inhibitors. We will dissect its mechanism of action, delve into key structure-activity relationships, provide validated synthetic protocols, and survey its expanding role in diverse therapeutic areas. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this vital chemical entity.

The 6-Azabicyclo[3.2.0]heptan-7-one Scaffold: Structure and Reactivity

The 6-azabicyclo[3.2.0]heptan-7-one, also known as a carbapenam, is a bicyclic structure featuring a four-membered β-lactam ring fused to a five-membered pyrrolidine ring.[2][3] This fusion creates significant ring strain, rendering the amide bond of the β-lactam highly susceptible to nucleophilic attack. This controlled reactivity is the cornerstone of its biological function.

Property	Value	Source
IUPAC Name	6-azabicyclo[3.2.0]heptan-7-one	PubChem
Molecular Formula	C₆H₉NO	PubChem[4]
Molecular Weight	111.14 g/mol	Benchchem, PubChem[4]
CAS Number	22031-52-3	PubChem[4]
SMILES	C1CC2C(C1)NC2=O	Chemchart, PubChem[4][5]

The electrophilicity of the lactam carbonyl carbon is the key to its mechanism of action. In a biological context, this carbon becomes a target for nucleophilic residues, such as serine, within the active sites of enzymes. This interaction leads to the irreversible opening of the lactam ring and the formation of a stable, covalent acyl-enzyme intermediate, effectively deactivating the target enzyme.

Central Role in Antibacterial Therapy: The Carbapenem Family

The most profound biological significance of the 6-azabicyclo[3.2.0]heptan-7-one scaffold lies in its role as the foundational core of carbapenem antibiotics. These are among the most broad-spectrum antibacterial agents available for clinical use.

Mechanism of Action

Carbapenems function by inhibiting bacterial cell wall synthesis. They achieve this by acylating and inactivating Penicillin-Binding Proteins (PBPs), which are essential transpeptidases responsible for the final steps of peptidoglycan synthesis. The covalent bond formed between the carbapenem and the PBP active site is highly stable, leading to the disruption of cell wall integrity and ultimately, bacterial cell death. The unique structure of carbapenems, derived from the carbapenam core, provides them with potent activity against both Gram-positive and Gram-negative bacteria, including many strains that are resistant to other β-lactam antibiotics.[6]

Structure-Activity Relationship (SAR) in Carbapenems

Modifications to the parent carbapenam scaffold are critical for defining the spectrum of activity, stability, and resistance profile of the resulting antibiotic.

• C2 Side Chain: The nature of the substituent at the C2 position significantly influences the antibacterial spectrum and metabolic stability.

• C6 Side Chain: The (1R)-hydroxyethyl group, a hallmark of many clinically successful carbapenems like Meropenem and Tebipenem, confers significant stability against degradation by most bacterial β-lactamase enzymes.[6][7]

• C4 Stereochemistry: The stereochemistry at the C4 position can impact the molecule's affinity for different PBPs.

General structure of carbapenem antibiotics highlighting the core scaffold.

Counteracting Resistance: The Scaffold in β-Lactamase Inhibition

The evolution of bacterial β-lactamase enzymes, which hydrolyze and inactivate β-lactam antibiotics, is a primary driver of antibiotic resistance. The bicyclic β-lactam scaffold is also central to the design of inhibitors that can neutralize these resistance enzymes.

Mechanism of Inhibition

Derivatives based on this scaffold often act as "suicide inhibitors".[1] The inhibitor, mimicking the structure of a β-lactam antibiotic, enters the active site of the β-lactamase enzyme. The enzyme's serine hydroxyl group attacks the inhibitor's lactam carbonyl, opening the ring. However, unlike with an antibiotic substrate, the inhibitor is structured to rearrange into a stable, non-hydrolyzable acyl-enzyme intermediate. This covalent modification effectively and irreversibly inactivates the enzyme, allowing the partner antibiotic to reach its PBP target.[1]

While classic inhibitors like sulbactam and tazobactam are technically 4-thia-1-azabicyclo[3.2.0]heptane derivatives, they operate on the exact same principle of irreversible acylation driven by the strained bicyclic β-lactam core.[7][8]

Logical workflow of β-lactamase inactivation by a suicide inhibitor.

Synthetic Strategies and Methodologies

The construction of the 6-azabicyclo[3.2.0]heptan-7-one core is a well-established process in organic chemistry, with the route from pyrrole derivatives being particularly robust and scalable.[2][3][9] This approach offers excellent control over stereochemistry, which is paramount for biological activity.

Experimental Protocol: Synthesis of the Carbapenam Core from Pyrrole

This protocol outlines a general, validated procedure for synthesizing the core scaffold.[2][3][9]

Causality and Justification: The choice of an N-Boc protecting group is critical, as it has been shown to facilitate a more efficient catalytic hydrogenation compared to N-unsubstituted pyrroles.[2][3][9] The catalytic hydrogenation itself is highly diastereoselective, yielding the cis-2,5-disubstituted pyrrolidine exclusively. This stereochemical outcome is fundamental, as it sets the required stereochemistry for the subsequent β-lactam ring formation.

General workflow for the synthesis of the carbapenam core.

Step-by-Step Methodology:

• N-Protection: A solution of the 2,5-disubstituted pyrrole derivative in a suitable solvent (e.g., dichloromethane) is treated with Di-tert-butyl dicarbonate ((Boc)₂O) and a catalytic amount of 4-Dimethylaminopyridine (DMAP). The reaction is stirred at room temperature until completion, yielding the N-Boc protected pyrrole.

• Catalytic Hydrogenation: The N-Boc protected pyrrole is dissolved in a solvent such as ethanol or ethyl acetate in a hydrogenation vessel. A catalytic amount of Palladium on carbon (10% Pd/C) is added. The vessel is charged with hydrogen gas (typically 50-100 psi) and agitated until hydrogen uptake ceases. This process reduces the pyrrole ring to a pyrrolidine, yielding the cis-diastereomer with high fidelity.[1][2][3]

• Purification and Intermediate Processing: The catalyst is removed by filtration through celite, and the solvent is evaporated. Depending on the starting substituents, a saponification step may be required to yield the free amino acid necessary for cyclization.

• β-Lactam Ring Closure: The resulting cis-pyrrolidine-2-acetic acid derivative is dissolved in an anhydrous solvent like acetonitrile or THF. A suitable cyclizing agent, such as tris(1,3-dihydro-2-oxobenzoxazol-3-yl)phosphine oxide, is added.[2][3][9] The reaction is stirred, often at elevated temperatures, to facilitate the intramolecular condensation that forms the final 6-azabicyclo[3.2.0]heptan-7-one core.

Emerging Therapeutic Applications

The versatility of the 6-azabicyclo[3.2.0]heptan-7-one scaffold extends beyond antibacterial agents. Its constrained conformation and ability to be functionalized at multiple positions make it an attractive starting point for developing inhibitors for other enzyme classes and as a novel isostere in medicinal chemistry.[10]

• Cysteine Protease Inhibitors: Specific derivatives, such as 6-substituted amino-4-oxa-1-azabicyclo[3.2.0]heptan-7-ones, have been designed and synthesized as inhibitors of cysteine proteases.[5]

• Antitumor Activity: Research has explored 4-oxa-1-azabicyclo[3.2.0]heptan-7-one derivatives that exhibit promising antitumor activity.[11]

• Novel Antibiotics: The scaffold continues to be used in the development of novel antibiotics to overcome existing resistance mechanisms.[12]

Conclusion and Future Outlook

The 6-azabicyclo[3.2.0]heptan-7-one scaffold is a testament to the power of a privileged structure in drug discovery. Its biological significance is firmly rooted in the life-saving carbapenem class of antibiotics and its conceptual contribution to the design of β-lactamase inhibitors. The inherent reactivity of its strained β-lactam ring, combined with a synthetically accessible and stereochemically controllable framework, ensures its continued relevance. Future research will undoubtedly focus on leveraging this versatile core to address ongoing challenges in infectious disease, oncology, and beyond, reaffirming its status as a true cornerstone of medicinal chemistry.

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6-Azabicyclo[3.2.0]hept-3-en-7-one: A Versatile Chiral Building Block for Modern Drug Discovery

Abstract

This technical guide provides an in-depth exploration of 6-azabicyclo[3.2.0]hept-3-en-7-one, a strained bicyclic lactam that has emerged as a pivotal chiral building block in synthetic and medicinal chemistry. Its unique conformational rigidity and diverse functional handles make it an attractive scaffold for the synthesis of complex molecular architectures, particularly in the realm of antiviral and antibacterial agents. This document will delve into the synthesis of both racemic and enantiomerically pure forms of this versatile molecule, explore its key chemical transformations, and highlight its application in the development of novel therapeutics. Detailed experimental protocols, mechanistic insights, and data-driven discussions are provided to equip researchers, scientists, and drug development professionals with the practical knowledge to leverage this powerful synthetic tool.

Introduction: The Strategic Advantage of a Strained Scaffold

In the landscape of modern drug discovery, the demand for molecules with well-defined three-dimensional structures is paramount for achieving high target specificity and potency. Bicyclic scaffolds, by virtue of their inherent rigidity, offer a compelling solution by minimizing conformational flexibility and presenting functional groups in a precise spatial orientation. Among these, 6-azabicyclo[3.2.0]hept-3-en-7-one stands out due to the fusion of a reactive β-lactam ring with a cyclopentene ring. This arrangement not only imparts significant ring strain, rendering the lactam susceptible to nucleophilic attack, but also provides multiple sites for synthetic diversification: the lactam nitrogen, the carbonyl group, and the carbon-carbon double bond.

The historical significance of the β-lactam motif is deeply rooted in the success of penicillin and cephalosporin antibiotics. The 6-azabicyclo[3.2.0]heptane core can be considered a carbocyclic analogue of the penam nucleus, making it a valuable platform for the development of novel β-lactamase inhibitors and carbapenem antibiotics.[1] Furthermore, its conformationally restricted framework serves as an excellent isostere for more flexible cyclic amines like piperidine, a common motif in bioactive compounds. This guide will illuminate the synthetic pathways to access this valuable building block and showcase its strategic application in constructing molecules of therapeutic interest.

Synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one: Accessing the Core

The construction of the 6-azabicyclo[3.2.0]hept-3-en-7-one core can be achieved through several synthetic strategies. The most prominent among these is the [2+2] cycloaddition reaction, which efficiently forms the strained four-membered lactam ring.

Racemic Synthesis via [2+2] Cycloaddition

The most direct and widely employed method for the synthesis of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one is the [2+2] cycloaddition of chlorosulfonyl isocyanate (CSI) with cyclopentadiene.[2] This reaction proceeds readily at low temperatures to afford the corresponding N-chlorosulfonyl-β-lactam, which is subsequently hydrolyzed to yield the desired product.

Experimental Protocol: Synthesis of Racemic (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

Step 1: [2+2] Cycloaddition of Chlorosulfonyl Isocyanate and Cyclopentadiene

• A solution of freshly distilled cyclopentadiene (1.0 equivalent) in anhydrous diethyl ether is cooled to -78 °C under an inert atmosphere (e.g., nitrogen or argon).

• Chlorosulfonyl isocyanate (1.0 equivalent) is added dropwise to the cooled solution with vigorous stirring. The reaction is highly exothermic and the addition rate should be carefully controlled to maintain the internal temperature below -70 °C.

• Upon completion of the addition, the reaction mixture is stirred at -78 °C for an additional 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Step 2: Hydrolysis of the N-Chlorosulfonyl Lactam

• A solution of sodium sulfite (Na₂SO₃) in water is prepared and cooled to 0 °C.

• The cold reaction mixture from Step 1 is slowly added to the aqueous sodium sulfite solution with vigorous stirring. This step quenches the excess CSI and initiates the hydrolysis of the N-chlorosulfonyl group.

• The resulting biphasic mixture is allowed to warm to room temperature and is stirred for several hours until the hydrolysis is complete (monitored by TLC).

• The layers are separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure to yield the crude racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Enantioselective Synthesis: The Power of Biocatalysis

Access to enantiomerically pure forms of 6-azabicyclo[3.2.0]hept-3-en-7-one is crucial for its application in the synthesis of chiral drugs. Biocatalytic kinetic resolution has proven to be a highly effective strategy for separating the enantiomers of the racemic lactam.

The enzymatic hydrolysis of one enantiomer of a racemic mixture, leaving the other enantiomer unreacted, is a powerful method for obtaining optically pure compounds. Whole cells of the bacterium Rhodococcus equi have been successfully employed for the enantioselective hydrolysis of (±)-6-azabicyclo[3.2.0]hept-3-en-7-one.[3] This biocatalyst selectively hydrolyzes the (1S,5R)-enantiomer to the corresponding β-amino acid, leaving the desired (1R,5S)-enantiomer of the lactam in high enantiomeric excess.

Experimental Protocol: Kinetic Resolution of (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one using Rhodococcus equi

• A culture of Rhodococcus equi is grown in a suitable nutrient broth until it reaches the desired cell density.

• The cells are harvested by centrifugation and washed with a buffer solution (e.g., phosphate buffer, pH 7.0).

• The racemic lactam is added to a suspension of the whole cells in the buffer.

• The reaction mixture is incubated at a controlled temperature (typically 25-30 °C) with gentle agitation.

• The progress of the resolution is monitored by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC) to determine the enantiomeric excess of the remaining lactam.

• Once the desired level of conversion (ideally close to 50%) is reached, the reaction is stopped by removing the cells by centrifugation or filtration.

• The supernatant containing the unreacted (1R,5S)-lactam and the hydrolyzed (1S,5R)-amino acid is then worked up.

• The unreacted (1R,5S)-lactam can be extracted from the aqueous phase with an organic solvent. The aqueous phase can be acidified and extracted to recover the (1S,5R)-amino acid, which can be recyclized to the corresponding lactam if desired.

• The extracted (1R,5S)-lactam is then purified by column chromatography to yield the enantiomerically enriched product.

In addition to whole-cell systems, isolated enzymes such as lipases can also be utilized for the kinetic resolution of 6-azabicyclo[3.2.0]hept-3-en-7-one and its derivatives.[4] For instance, Candida antarctica lipase B (CAL-B) has been shown to effectively resolve a structural isomer of the title compound, highlighting the potential of lipases in this context.[4] The choice of enzyme, solvent, and reaction conditions is critical for achieving high enantioselectivity.

Chemical Transformations: A Hub for Molecular Diversity

The unique structural features of 6-azabicyclo[3.2.0]hept-3-en-7-one provide multiple avenues for chemical modification, allowing for the introduction of diverse functional groups and the construction of more complex molecular architectures.

Reactions at the Double Bond

The cyclopentene double bond is a versatile handle for a variety of chemical transformations, including hydrogenation, epoxidation, dihydroxylation, and halogenation. For example, the N-Boc protected derivative of 6-azabicyclo[3.2.0]hept-3-en-7-one has been shown to undergo regioselective bromofluorination, demonstrating the feasibility of introducing vicinal halo-substituents.

N-Functionalization

The lactam nitrogen can be readily functionalized through acylation or alkylation reactions after deprotonation with a suitable base. This allows for the introduction of a wide range of substituents, which can be used to modulate the biological activity of the resulting compounds or to serve as handles for further synthetic manipulations.

Reactions at the Carbonyl Group

The strained β-lactam carbonyl group is susceptible to nucleophilic attack. While this reactivity is the basis for the biological activity of many β-lactam antibiotics, it can also be harnessed for synthetic purposes. Reduction of the carbonyl group can provide the corresponding azabicyclic alcohol, while reaction with organometallic reagents can lead to the formation of tertiary alcohols.

Applications in Drug Discovery and Total Synthesis

The utility of 6-azabicyclo[3.2.0]hept-3-en-7-one as a chiral building block is best illustrated by its successful application in the synthesis of a variety of biologically active molecules.

Antiviral Agents

One of the most significant applications of this chiral lactam is in the synthesis of carbocyclic nucleoside analogues with potent antiviral activity. The enantiomerically pure lactam serves as a key precursor to the carbocyclic core of drugs like Abacavir, a reverse transcriptase inhibitor used in the treatment of HIV.[4] The synthesis involves the ring-opening of the lactam to reveal a cis-1,2-aminocyclopentene derivative, which is then elaborated to introduce the nucleobase.

Antibacterial Agents

The structural similarity of the 6-azabicyclo[3.2.0]heptane core to that of carbapenem antibiotics makes it an attractive starting point for the synthesis of novel antibacterial agents.[1] Modifications of the core structure, such as the introduction of side chains at various positions, can lead to the discovery of compounds with improved activity against resistant bacterial strains or with enhanced stability towards β-lactamases.

Other Therapeutic Areas

The conformationally constrained nature of the 6-azabicyclo[3.2.0]heptane scaffold makes it a valuable tool for probing receptor-ligand interactions in various therapeutic areas. By serving as a rigid scaffold, it allows for the precise positioning of pharmacophoric groups, which can lead to the development of potent and selective inhibitors of enzymes or receptor antagonists.

Data Summary and Spectroscopic Properties

The characterization of 6-azabicyclo[3.2.0]hept-3-en-7-one and its derivatives relies on standard spectroscopic techniques.

Property	Value
Molecular Formula	C₆H₇NO
Molecular Weight	109.13 g/mol
Appearance	White to off-white solid
IR (KBr, cm⁻¹)	~1750 (C=O, β-lactam)
¹H NMR (CDCl₃, δ ppm)	Signals corresponding to olefinic, bridgehead, and methylene protons
¹³C NMR (CDCl₃, δ ppm)	Signals for carbonyl, olefinic, and aliphatic carbons

Note: Specific spectroscopic data may vary depending on the solvent and the specific isomer.

Conclusion and Future Outlook

6-Azabicyclo[3.2.0]hept-3-en-7-one has firmly established itself as a valuable and versatile chiral building block in organic synthesis and medicinal chemistry. Its efficient synthesis, coupled with the ability to access enantiomerically pure forms through biocatalytic resolution, provides a solid foundation for its widespread application. The multiple sites for chemical modification on its strained bicyclic framework offer a rich playground for the construction of diverse and complex molecular architectures.

The continued exploration of this scaffold is expected to yield novel therapeutic agents in the areas of infectious diseases and beyond. As our understanding of enantioselective catalysis and biocatalysis deepens, even more efficient and sustainable methods for the synthesis of this and related chiral building blocks will undoubtedly emerge, further empowering the discovery of the next generation of life-saving medicines.

References

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The Therapeutic Potential of 6-Azabicyclo[3.2.0]hept-3-en-7-one Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: Unveiling the Potential of a Privileged Scaffold

The 6-azabicyclo[3.2.0]hept-3-en-7-one core, a strained bicyclic lactam, represents a privileged scaffold in medicinal chemistry. Its inherent ring strain and stereochemically defined structure provide a unique three-dimensional framework for the design of potent and selective therapeutic agents. This guide delves into the synthesis, biological activities, and therapeutic applications of derivatives based on this versatile nucleus, offering insights for researchers and drug development professionals. The conformational rigidity of the bicyclic system is a key feature, enabling precise orientation of substituents to interact with biological targets, a critical aspect in modern drug design. This document will explore the journey of these molecules from synthetic curiosities to promising clinical candidates in various therapeutic areas, including infectious diseases, oncology, and neuroscience.

Synthetic Strategies: Accessing the 6-Azabicyclo[3.2.0]hept-3-en-7-one Core

The construction of the 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold and its saturated analog, 6-azabicyclo[3.2.0]heptan-7-one, can be achieved through several elegant synthetic routes. The choice of strategy is often dictated by the desired substitution pattern and stereochemistry.

[2+2] Photocycloaddition: A Light-Driven Approach to the Bicyclic Core

One of the most powerful methods for constructing the cyclobutane ring of the 6-azabicyclo[3.2.0]heptenone system is the [2+2] photocycloaddition reaction.[1][2] This approach typically involves the irradiation of a maleimide derivative in the presence of an alkene, such as cyclopentene. The reaction proceeds through a triplet-sensitized mechanism, leading to the formation of the fused bicyclic system.[3][4]

Experimental Protocol: General Procedure for the Photochemical [2+2] Cycloaddition of N-Alkyl Maleimides with Alkenes [1]

• In a glass vial, combine the alkene (2.0 equivalents, 0.40 mmol) and the N-alkyl maleimide (1.0 equivalent, 0.20 mmol).

• Add dichloromethane (CH2Cl2, 2.0 mL) to the vial.

• Seal the vial with a rubber septum and purge with argon.

• Irradiate the stirred reaction mixture with a UVA LED (e.g., Kessil PR 160L, 370 nm) under an argon atmosphere for 16–70 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., petroleum ether/ethyl acetate: 8:2 or 7:3) to afford the desired 6-azabicyclo[3.2.0]heptan-3,5-dione derivative.

Synthesis from Pyrrole Derivatives: A Versatile Route to Carbapenams

A well-established route to carbapenam precursors, which are derivatives of 6-azabicyclo[3.2.0]heptan-7-one, starts from substituted pyrroles.[5][6] This strategy involves a sequence of reduction and cyclization steps to build the bicyclic core.

Experimental Protocol: Synthesis of 6-Phthalimidoazabicyclo[3.2.0]heptan-7-one from a Pyrrole Precursor [5][6]

• Step 1: Catalytic Hydrogenation of the Pyrrole Ring

  • Prepare a solution of the 2,5-disubstituted pyrrole derivative in a suitable solvent (e.g., ethanol or ethyl acetate) in a hydrogenation vessel.

  • Add a catalytic amount of Palladium on carbon (Pd/C).

  • Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the mixture at room temperature until the uptake of hydrogen ceases.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Evaporate the solvent under reduced pressure to yield the crude cis-pyrrolidine derivative.

• Step 2: Cyclization to the Bicyclic Lactam

  • Dissolve the crude cis-pyrrolidine derivative in a dry, aprotic solvent such as acetonitrile.

  • Add a cyclizing agent, for example, tris(1,3-dihydro-2-oxobenzoxazol-3-yl)phosphine oxide.[5]

  • Add a non-nucleophilic base, such as triethylamine, to the mixture.

  • Heat the reaction mixture under reflux until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel to afford the desired 6-substituted-6-azabicyclo[3.2.0]heptan-7-one.

Therapeutic Applications: A Multifaceted Scaffold

The unique structural features of 6-azabicyclo[3.2.0]hept-3-en-7-one derivatives have led to their exploration in a wide range of therapeutic areas.

Antibacterial Agents: The Carbapenem Connection

The 6-azabicyclo[3.2.0]heptan-7-one scaffold is the core structure of carbapenem antibiotics, a class of broad-spectrum β-lactam antibiotics.[7] These compounds exert their bactericidal effect by inhibiting the synthesis of the bacterial cell wall.

Mechanism of Action:

Carbapenems, like other β-lactam antibiotics, act by acylating the active site of penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan biosynthesis. This irreversible inhibition of PBPs leads to a weakening of the cell wall and ultimately cell lysis. The strained β-lactam ring of the carbapenem nucleus is crucial for its reactivity towards the serine residue in the active site of PBPs.

Modulation of GABAergic Synapse by a GAT Inhibitor.

While specific IC50 values for 6-azabicyclo[3.2.0]hept-3-en-7-one derivatives as GAT inhibitors are not extensively documented in readily available literature, related bicyclic GABA analogues have shown potent inhibitory activity. For example, some nipecotic acid derivatives, which share structural similarities, inhibit GABA transport with IC50 values in the low micromolar range. [8] Dopaminergic Ligands:

Derivatives of 3-azabicyclo[3.2.0]heptane have also been investigated as ligands for dopamine receptors, particularly the D2 and D3 subtypes. [9][10]These receptors are implicated in various neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and addiction. Studies have shown that some of these compounds exhibit greater binding affinity for D2L and D3 receptors compared to D1 receptors, with individual enantiomers possessing distinct affinities. [10]For instance, a fluorescently labeled ligand based on this scaffold, NAPS-Cy3B, was found to have a high binding affinity for the D3 receptor with a Ki value of 0.7 ± 0.4 nM. [11]

Antiparasitic Activity: An Emerging Application

The bicyclic β-lactam core has also shown promise in the development of antiparasitic agents. While research in this area is still emerging, some bicyclic compounds have demonstrated in vitro activity against protozoan parasites such as Plasmodium falciparum (the causative agent of malaria) and Trypanosoma brucei rhodesiense (the causative agent of African trypanosomiasis). [12]For example, certain bisindole alkaloids containing a bicyclic moiety have shown IC50 values in the low micromolar range against the microfilariae and adult male worms of Onchocerca ochengi. [13]

Future Directions and Conclusion

The 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold and its derivatives continue to be a fertile ground for drug discovery. The synthetic versatility of this core allows for the generation of diverse chemical libraries for screening against a wide array of biological targets. Future research will likely focus on:

• Elucidation of Structure-Activity Relationships: A deeper understanding of how structural modifications impact biological activity will guide the design of more potent and selective compounds.

• Exploration of New Therapeutic Areas: The unique properties of this scaffold may lend themselves to applications beyond those already explored.

• Development of Enantioselective Syntheses: As demonstrated with dopaminergic ligands, the stereochemistry of these molecules is critical for their biological activity. Efficient and scalable enantioselective synthetic routes will be crucial for clinical development.

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• MDPI. (2022). Anticancer Cytotoxic Activity of Bispidine Derivatives Associated with the Increasing Catabolism of Polyamines. Retrieved from [Link]

• Weis, R., Seebacher, W., Saf, R., & Faist, J. (2016). Antiprotozoal activity of bicycles featuring a dimethylamino group at their bridgehead. Bioorganic & Medicinal Chemistry, 24(16), 3551-3558.

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Protocols & Analytical Methods

Enantioselective Synthesis of (1S,5R)-6-Azabicyclo[3.2.0]hept-3-en-7-one: A Comprehensive Guide to Application and Protocol

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: The Significance of a Strained Chiral Scaffold

The bicyclic β-lactam, (1S,5R)-6-azabicyclo[3.2.0]hept-3-en-7-one, represents a cornerstone chiral building block in medicinal chemistry and drug development. Its rigid, strained framework, featuring a fusion of a four-membered β-lactam ring and a five-membered carbocycle, imparts unique conformational constraints and chemical reactivity. This specific enantiomer is a critical intermediate in the synthesis of carbapenem antibiotics, a class of last-resort antibacterial agents known for their broad-spectrum activity and resistance to many β-lactamase enzymes.[1][2] The precise stereochemical control at the C1 and C5 positions is paramount for the biological activity of the final therapeutic products. This guide provides a detailed exploration of the enantioselective synthesis of this vital molecule, focusing on a robust and scalable strategy involving enzymatic kinetic resolution.

Strategic Overview: Harnessing Biocatalysis for Enantiomeric Purity

The primary challenge in synthesizing (1S,5R)-6-azabicyclo[3.2.0]hept-3-en-7-one lies in establishing the desired absolute stereochemistry. While several strategies exist for the construction of the core bicyclo[3.2.0]heptane skeleton, including photochemical and metal-catalyzed [2+2] cycloadditions, achieving high enantioselectivity directly can be challenging.[3] A highly effective and industrially relevant approach involves the synthesis of the racemic compound followed by a kinetic resolution.

This guide will focus on a two-stage process:

• Synthesis of Racemic (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one: A foundational step to produce the substrate for resolution.

• Enzymatic Kinetic Resolution: The use of a whole-cell biocatalyst to selectively hydrolyze one enantiomer, allowing for the separation of the desired (1S,5R)-lactam.

This chemoenzymatic strategy offers high enantiomeric purity and operational simplicity, making it a preferred method for obtaining optically pure bicyclic lactams.

Part 1: Synthesis of Racemic (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

The construction of the racemic bicyclic lactam can be achieved through several synthetic routes. A common and effective method involves an intramolecular cyclization of a suitably functionalized pyrrolidine derivative, which can be prepared from pyrrole itself.[4][5] This approach ensures the correct connectivity of the bicyclic system.

Protocol 1: Synthesis of (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one from Pyrrole Derivatives

This protocol outlines a general procedure for the synthesis of the azabicyclo[3.2.0]heptan-7-one core, which can be adapted to produce the unsaturated target molecule.[4][6]

Step 1: Preparation of a Substituted Pyrrolidine-2-acetic Acid Derivative

• N-Protection and C-Alkylation of Pyrrole: Begin with commercially available pyrrole. Protect the nitrogen atom, for example, with a tert-butoxycarbonyl (Boc) group, to facilitate subsequent selective functionalization. Introduce an acetic acid or ester side chain at the 2-position of the pyrrole ring through methods such as Friedel-Crafts acylation followed by reduction or direct alkylation.

• Introduction of a Leaving Group Precursor at the 5-Position: Functionalize the 5-position of the pyrrole ring with a group that can be converted into a suitable leaving group for the final cyclization step.

• Partial Reduction to a Pyrroline: Selectively reduce the pyrrole ring to a pyrroline, preserving a double bond that will become the 3-ene of the final product. This can be achieved using controlled hydrogenation conditions.

Step 2: Intramolecular Cyclization to Form the β-Lactam Ring

• Deprotection and Activation: Remove the N-protecting group and activate the carboxylic acid functionality of the side chain. Activation can be achieved using reagents like tris(1,3-dihydro-2-oxobenzoxazol-3-yl)phosphine oxide.[5]

• Base-Mediated Cyclization: In the presence of a suitable base, the nitrogen atom of the pyrrolidine ring attacks the activated carbonyl group, displacing the leaving group and forming the strained four-membered β-lactam ring.

• Work-up and Purification: After the reaction is complete, perform an aqueous work-up to remove inorganic byproducts. Purify the crude product by column chromatography on silica gel to obtain racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one.

Workflow for Racemate Synthesis

Caption: General workflow for the synthesis of the racemic lactam.

Part 2: Enantioselective Synthesis via Enzymatic Kinetic Resolution

Kinetic resolution is a powerful technique to separate enantiomers of a racemic mixture. In this process, a chiral catalyst (in this case, an enzyme) selectively reacts with one enantiomer at a much faster rate than the other.

The Principle of Enzymatic Resolution

The enzymatic kinetic resolution of (±)-6-azabicyclo[3.2.0]hept-3-en-7-one relies on the enantioselective hydrolysis of the β-lactam ring. Whole cells of the bacterium Rhodococcus equi have been shown to selectively hydrolyze the (1R,5S)-enantiomer to the corresponding cis-4-amino-cyclopent-2-ene-1-carboxylic acid. This leaves the desired (1S,5R)-enantiomer unreacted and in high enantiomeric excess.

Protocol 2: Whole-Cell Catalyzed Kinetic Resolution

This protocol is adapted from established procedures for the kinetic resolution of related bicyclic lactams.

Materials and Reagents:

Reagent	Grade	Supplier
(±)-6-Azabicyclo[3.2.0]hept-3-en-7-one	≥98%	Synthesized
Rhodococcus equi (e.g., ATCC 6939)	Culture Collection	ATCC
Nutrient Broth	Microbiological	Standard vendor
Phosphate Buffer (0.1 M, pH 7.2)	ACS Grade	Standard vendor
Ethyl Acetate	HPLC Grade	Standard vendor
Sodium Sulfate (anhydrous)	ACS Grade	Standard vendor

Procedure:

• Cultivation of Rhodococcus equi :

  • Inoculate a sterile nutrient broth with a culture of Rhodococcus equi.

  • Incubate the culture at 30°C with shaking (200 rpm) for 24-48 hours until a sufficient cell density is reached.

  • Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes) and wash them with phosphate buffer.

• Enzymatic Resolution:

  • Prepare a suspension of the Rhodococcus equi cells in 0.1 M phosphate buffer (pH 7.2).

  • Add the racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one to the cell suspension to a final concentration of 1-5% (w/v).

  • Incubate the reaction mixture at 30°C with gentle agitation.

  • Monitor the reaction progress by periodically taking samples and analyzing the enantiomeric excess (ee) of the remaining lactam using chiral HPLC or GC. The reaction is typically stopped at or near 50% conversion to maximize the yield and ee of the desired enantiomer.

• Work-up and Isolation:

  • Once the desired conversion is reached, remove the bacterial cells by centrifugation or filtration.

  • Saturate the aqueous supernatant with sodium chloride and extract it multiple times with ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The resulting residue contains the unreacted (1S,5R)-6-azabicyclo[3.2.0]hept-3-en-7-one.

• Purification and Characterization:

  • Purify the crude product by column chromatography on silica gel to obtain the enantiomerically pure (1S,5R)-lactam.

  • Determine the enantiomeric excess of the final product by chiral HPLC or GC analysis.

  • Confirm the structure and stereochemistry using NMR spectroscopy and by comparing the optical rotation with literature values.

Data Summary and Expected Outcomes

Parameter	Expected Value
Conversion	~50%
Yield of (1S,5R)-Lactam	Up to 45% (theoretical max 50%)
Enantiomeric Excess (ee)	>98%

Logical Flow of Enzymatic Resolution

Caption: Workflow of the enzymatic kinetic resolution process.

Trustworthiness and Validation

The protocols described herein are based on established and peer-reviewed methodologies in organic synthesis and biocatalysis. To ensure the reliability and reproducibility of these procedures, the following validation steps are crucial:

• Spectroscopic Confirmation: All intermediates and the final product should be thoroughly characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their chemical identity.

• Chiral Analysis: The enantiomeric purity of the final product must be rigorously determined using a validated chiral HPLC or GC method with an appropriate chiral stationary phase.

• Monitoring Reaction Kinetics: The progress of the enzymatic resolution should be carefully monitored to avoid over-reaction, which would lead to a decrease in the yield of the desired enantiomer.

By adhering to these principles of scientific integrity, researchers can confidently apply these protocols to obtain high-quality (1S,5R)-6-azabicyclo[3.2.0]hept-3-en-7-one for applications in drug discovery and development.

References

• Kagu, M., P. V. S. S. P. Kumar, and S. M. K. Murthy. "Synthesis of Heterobicyclo[3.2.0]heptane Derivatives Multicomponent Cascade Reaction via." Digikogu, 2014. [Link]

• Gilchrist, T. L., A. Lemos, and C. J. Ottaway. "Azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole." Journal of the Chemical Society, Perkin Transactions 1, no. 20, 1997, pp. 3005-3012. [Link]

• Krow, G. R., et al. "A Stereospecific Route to 6-Substituted-7-Azabicyclo[3.2.1]Oct-2-Ones." Synthetic Communications, vol. 14, no. 5, 1984, pp. 429-434. [Link]

• Evans, C., R. McCague, and S. M. Roberts. "Whole cell catalysed kinetic resolution of 6-azabicyclo[3.2.0]hept-3-en-7-one: synthesis of (–)-cispentacin (FR 109615)." Journal of the Chemical Society, Perkin Transactions 1, no. 24, 1992, pp. 3497-3498. [Link]

• Boruah, M. "Application of Pauson–Khand reaction in the total synthesis of terpenes." RSC Advances, vol. 11, no. 21, 2021, pp. 12811-12833. [Link]

• Molitorn, C., et al. "Synthesis of a Novel Thiabicyclo[3.2.0]heptan-6-one Analogue of Penicillin." ResearchGate, 2018. [Link]

• Krasavin, M., et al. "Synthesis of 3-Azabicyclo[3.2.0]heptane-Derived Building Blocks via [3+2] Cycloaddition." ChemistrySelect, vol. 3, no. 38, 2018, pp. 10636-10640. [Link]

• Padwa, A., et al. "The Pauson-Khand Reaction as a New Entry to the Synthesis of Bridged Bicyclic Heterocycles." The Journal of Organic Chemistry, vol. 72, no. 19, 2007, pp. 7147-7155. [Link]

• Christensen, B. G., and T. N. Salzmann. "1-Azabicyclo[3.2.0]heptan-3,7-dione-2-carboxylic acid.
• Alihodzic, S., et al. "4-thia-1-azabicyclo(3.2.0)heptane-3-imino-2-isopropylidene-7-oxo analogons of beta-lactams, processes for their preparation and the use thereof.

• Chemler, S. R., and D. T. T. Ho. "6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination." Organic Letters, vol. 14, no. 1, 2012, pp. 352-355. [Link]

• Röper, S., et al. "Synthesis of Enantiopure 1-Azabicyclo[3.2.2]nonanes via Stereoselective Capture of Chiral Carbocations." Organic Letters, vol. 2, no. 12, 2000, pp. 1661-1664. [Link]

• Brummond, K. M., and J. L. Kent. "The Intermolecular Pauson-Khand Reaction." Angewandte Chemie International Edition, vol. 44, no. 19, 2005, pp. 3022-3037. [Link]

• Geary, L. M., and P. A. Wender. "Recent Advances in the Pauson-Khand Reaction." Topics in Catalysis, vol. 60, no. 8, 2017, pp. 609-619. [Link]

• Schore, N. E. "Synthesis of N-BOC-3-azabicyclo[3.3.0]octan-7-one via reductive pauson-khand cyclization and subsequent conversion to a novel diazatricyclic ring system." The Journal of Organic Chemistry, vol. 58, no. 11, 1993, pp. 3025-3032. [Link]

• Reddy, R. S., et al. "Au(I)-Catalyzed Cycloisomerization Reaction of Amide- or Ester-Tethered 1,6-Enynes to Bicyclo[3.2.0]hept-6-en-2-ones." The Journal of Organic Chemistry, vol. 72, no. 21, 2007, pp. 7894-7899. [Link]

• Chen, G., et al. "Enzymatic Process for the Synthesis of cis/ trans -(1 R ,5 R )-Bicyclo[3.2.0]hept- 6-ylidene-acetate: Solvent Effect and NMR Study." Organic Process Research & Development, vol. 11, no. 6, 2007, pp. 1064-1069. [Link]

• Gilchrist, T. L., A. Lemos, and C. J. Ottaway. "Azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole." ResearchGate, 1997. [Link]

• FI95257C, "Process for the preparation of novel therapeutically useful C-3-dithioase metal substituted carbapenem compounds.

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Application &amp; Protocol Guide: Photochemical [2+2] Cycloaddition for the Synthesis of the 6-Azabicyclo[3.2.0]hept-3-en-7-one Scaffold

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis of the 6-azabicyclo[3.2.0]hept-3-en-7-one core structure. This valuable scaffold is synthesized via an intramolecular photochemical [2+2] cycloaddition, a powerful and efficient method for constructing strained bicyclic systems.

Scientific Foundation & Strategic Overview

The bicyclo[3.2.0]heptane ring system is a prominent structural motif in numerous natural products and serves as a critical building block in pharmaceutical development.[1] Specifically, the nitrogen-containing variant, the 6-azabicyclo[3.2.0]hept-3-en-7-one, represents a constrained β-lactam analog. Such structures are of high interest in medicinal chemistry due to their potential to mimic peptide turns and act as enzyme inhibitors or receptor ligands. The β-lactam ring, for instance, is the cornerstone of penicillin and other vital antibiotics.[2]

Traditional multi-step syntheses of such strained bicyclic systems can be cumbersome. The photochemical [2+2] cycloaddition offers a more direct and atom-economical route.[3] This class of reaction, governed by the principles of photochemistry, allows for the formation of cyclobutane rings from two alkene partners under mild conditions, a transformation that is typically forbidden under thermal conditions.[4] The intramolecular version of this reaction is particularly powerful for generating bicyclo[3.2.0]heptanes and their heteroatomic analogs, offering high levels of stereocontrol.[5]

This guide focuses on the intramolecular cyclization of an N-alkenyl substituted maleimide. The maleimide moiety serves as an excellent chromophore that, upon photoexcitation, readily engages with a tethered alkene to forge the desired bicyclic scaffold. This approach has been successfully used to generate various azabicyclo[3.2.0]heptane derivatives for drug discovery.[6]

The Underlying Mechanism: From Light to Structure

The entire synthetic strategy hinges on the photochemical activation of a precursor molecule, typically an N-alkenylmaleimide. The causality of the process can be broken down into several key steps:

• Photoexcitation: The reaction is initiated by irradiating the precursor with UV light of a suitable wavelength (e.g., 350-370 nm). The maleimide core, being a conjugated system, absorbs a photon, promoting an electron from a bonding or non-bonding orbital to an anti-bonding orbital (n→π* or π→π* transition). This creates a highly reactive, electronically excited state (singlet or triplet).[7]

• Triplet State Formation (Intersystem Crossing): While the reaction can proceed from the initial singlet excited state, it is often more efficient from the longer-lived triplet state. This is achieved through intersystem crossing (ISC). In many cases, the maleimide itself can undergo ISC. Alternatively, a triplet sensitizer (e.g., acetophenone, benzophenone, or thioxanthone) can be employed. The sensitizer absorbs the light, crosses to its triplet state, and then transfers its energy to the maleimide precursor, promoting it to its triplet state.[8]

• Intramolecular Cycloaddition: The excited triplet state of the maleimide behaves as a diradical. It undergoes an intramolecular addition to the tethered alkene. This proceeds via a stepwise mechanism, forming a 1,4-diradical intermediate.

• Spin Inversion & Ring Closure: The diradical intermediate must undergo spin inversion before the final carbon-carbon bond can form. Subsequent ring closure of this intermediate yields the thermodynamically stable cyclobutane ring, completing the formation of the 6-azabicyclo[3.2.0]hept-3-en-7-one core.

This mechanistic pathway is visualized in the diagram below.

Caption: Mechanism of the intramolecular photochemical [2+2] cycloaddition.

Experimental Design & Protocol

This section provides a validated, step-by-step protocol for the synthesis of a model 6-azabicyclo[3.2.0]hept-3-en-7-one derivative. The protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Materials & Equipment

Reagents:

• N-allyl-maleimide (or other suitable N-alkenylmaleimide precursor)

• Acetone (Spectroscopic Grade, as solvent and sensitizer) or Dichloromethane (DCM)

• Argon or Nitrogen gas (for inert atmosphere)

• Ethyl Acetate (EtOAc) and Hexanes (for chromatography)

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄) (for drying)

Equipment:

• Photochemical Reactor (e.g., Rayonet reactor or a custom setup with a medium-pressure mercury lamp)

• Quartz reaction vessel (transparent to UV light)

• Schlenk line or balloon setup for inert atmosphere

• Magnetic stirrer and stir bars

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel)

• Flash column chromatography system

• Standard laboratory glassware (flasks, funnels, etc.)

• NMR spectrometer and Mass spectrometer for characterization

Safety Precaution: UV radiation is harmful to the eyes and skin. The photochemical reactor must be properly shielded at all times during operation. Always wear appropriate UV-blocking safety glasses.

Detailed Step-by-Step Protocol

The overall workflow is summarized in the diagram below.

Caption: Experimental workflow for the photochemical synthesis.

Procedure:

• Preparation of Reaction Mixture:

  • In a quartz reaction tube, dissolve the N-alkenylmaleimide precursor (1.0 eq., e.g., 0.20 mmol) in acetone (e.g., 2.0 mL to achieve a 0.1 M solution). Acetone serves as both the solvent and a triplet sensitizer.[8] For substrates that react without an external sensitizer, a solvent like dichloromethane can be used.[9]

  • Causality Note: The concentration is kept relatively low to prevent intermolecular dimerization. Acetone is an effective sensitizer for many enone-type cycloadditions.

• Degassing:

  • Seal the tube with a rubber septum. Purge the solution with a gentle stream of argon or nitrogen for 15-20 minutes.

  • Causality Note: Oxygen is a triplet quencher and can inhibit the reaction by deactivating the excited triplet state of the maleimide. Removing dissolved oxygen is critical for achieving high yields.

• Photochemical Reaction:

  • Place the sealed reaction tube inside the photochemical reactor, ensuring it is positioned securely and at an optimal distance from the light source.

  • Irradiate the mixture using a medium-pressure mercury lamp (often filtered to provide wavelengths >300 nm, or with specific UVA LEDs at ~370 nm) for 16-24 hours.[9] A cooling fan should be used to maintain the reaction at or near room temperature.

  • Causality Note: The choice of wavelength is important. It must be sufficient to excite the maleimide chromophore but should minimize product degradation. The reaction time can vary significantly based on the substrate and lamp intensity.

• Reaction Monitoring (Self-Validation):

  • Periodically (e.g., every 4 hours), carefully remove a small aliquot from the reaction mixture using a syringe.

  • Analyze the aliquot by TLC (e.g., using a 7:3 Hexanes:EtOAc mobile phase). The disappearance of the starting material spot and the appearance of a new, typically lower Rf product spot indicates reaction progress. Completion is marked by the full consumption of the starting material.

• Work-up:

  • Once the reaction is complete, transfer the mixture to a round-bottom flask.

  • Remove the solvent using a rotary evaporator.

  • Dissolve the resulting residue in ethyl acetate (20 mL) and wash with brine (1 x 10 mL) to remove any trace water-soluble impurities.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate again under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • A solvent gradient of hexanes and ethyl acetate (e.g., starting from 9:1 and gradually increasing to 7:3) is typically effective for eluting the product.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent to yield the 6-azabicyclo[3.2.0]hept-3-en-7-one derivative as a solid or oil.

Data Summary & Expected Outcomes

The efficiency of the intramolecular [2+2] photocycloaddition is influenced by several factors. The following table summarizes typical parameters and expected outcomes based on literature precedents for similar systems.

Parameter	Condition / Value	Rationale & Expected Outcome	Reference
Precursor	N-allyl-maleimide	A simple, unactivated tethered alkene.	[9]
Solvent	Acetone	Acts as both solvent and triplet sensitizer.	[8]
Concentration	0.05 - 0.1 M	Balances reaction rate while minimizing intermolecular side reactions.	[9]
Light Source	UVA LED (370 nm) or Hg Lamp	Provides sufficient energy for n→π* excitation of the maleimide.	[9]
Reaction Time	16 - 70 hours	Highly dependent on substrate and light source intensity.	[9]
Atmosphere	Inert (Argon/N₂)	Prevents quenching of the excited triplet state by molecular oxygen.	General
Expected Yield	60 - 85%	Good to excellent yields are common for these intramolecular cyclizations.

Applications in Research and Drug Development

The 6-azabicyclo[3.2.0]hept-3-en-7-one core is more than a synthetic curiosity; it is a powerful building block for creating novel therapeutics.

• Scaffolds for Bioactive Agents: These bicyclic structures can be incorporated into larger molecules to impart conformational rigidity. This is a key strategy in drug design to improve binding affinity and selectivity for biological targets like enzymes and G-protein-coupled receptors.[10]

• Novel Antibacterial Agents: The structural similarity to the core of carbapenem antibiotics makes these scaffolds attractive starting points for developing new antibacterial drugs. For instance, azabicyclo[3.2.0]heptane skeletons have been successfully attached to fluoroquinolones to enhance their activity against gram-positive bacteria.[1]

• Constrained Amino Acid Mimetics: Following reduction of the double bond and modification of the lactam, these molecules can serve as conformationally restricted analogs of proline and other amino acids, which are invaluable tools for studying protein structure and function.[11]

The synthetic accessibility provided by the photochemical [2+2] cycloaddition enables the rapid generation of diverse libraries of these scaffolds, accelerating the drug discovery process.[6][12]

References

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• Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions. ACS Publications. Available at: [Link]

• Week 4: Lecture 17: Photochemical [2+2] Cycloaddition Reaction. YouTube. Available at: [Link]

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• Intramolecular thiomaleimide [2 + 2] photocycloadditions: stereoselective control for disulfide stapling and observation of excited state intermediates by transient absorption spectroscopy. Royal Society of Chemistry. Available at: [Link]

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• [2+2]-Photocycloaddition of N-Benzylmaleimide to Alkenes As an Approach to Functional 3-Azabicyclo[3.2.0]heptanes. Sci-Hub. Available at: [Link]

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• ChemInform Abstract: Chemoenzymatic Synthesis and Evaluation of 3-Azabicyclo[3.2.0]heptane Derivatives as Dopaminergic Ligands. ResearchGate. Available at: [Link]

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• 12. Sci-Hub. Synthesis of 3‐Azabicyclo[3.2.0]heptane‐Derived Building Blocks via [3+2] Cycloaddition / European Journal of Organic Chemistry, 2018 [sci-hub.box]

Application Note: Enzymatic Kinetic Resolution of Racemic 6-Azabicyclo[3.2.0]hept-3-en-7-one for Pharmaceutical Synthesis

Introduction: The Significance of Chiral Bicyclic β-Lactams in Drug Discovery

The 6-azabicyclo[3.2.0]hept-3-en-7-one core is a privileged scaffold in medicinal chemistry. Its constrained bicyclic structure, featuring a reactive β-lactam ring, mimics the transition state of peptide bond hydrolysis, making it an effective inhibitor of various enzymes. Enantiomerically pure forms of this molecule are crucial building blocks for the synthesis of a wide range of therapeutic agents, including antiviral and anticancer drugs. The stereochemistry at the bridgehead carbons is paramount, as different enantiomers often exhibit vastly different pharmacological activities and toxicological profiles. Consequently, the development of efficient and scalable methods for the preparation of enantiopure 6-azabicyclo[3.2.0]hept-3-en-7-one is of significant interest to the pharmaceutical industry.

Kinetic resolution, a process in which one enantiomer of a racemic mixture reacts at a different rate than the other, offers a practical approach to obtaining chiral molecules. Enzymatic kinetic resolution (EKR) has emerged as a particularly powerful tool in this regard, leveraging the exquisite stereoselectivity of enzymes to achieve high enantiomeric purity under mild and environmentally benign conditions. This application note provides a detailed guide to the enzymatic kinetic resolution of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one, focusing on two promising biocatalytic approaches: whole-cell hydrolysis with Rhodococcus equi and lipase-catalyzed resolution.

Principle of the Method: Enantioselective Enzymatic Hydrolysis

The kinetic resolution of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one is based on the enantioselective hydrolysis of the β-lactam ring by a suitable hydrolase. The enzyme preferentially catalyzes the hydrolysis of one enantiomer, converting it into the corresponding β-amino acid, while leaving the other enantiomer largely unreacted.

Figure 1: General workflow for the enzymatic kinetic resolution of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one.

This process allows for the separation of the unreacted, enantiomerically enriched lactam from the hydrolyzed amino acid product, typically by extraction or chromatography. The success of the resolution is quantified by the enantiomeric excess (ee) of the remaining substrate and the conversion percentage.

Part 1: Protocol for Whole-Cell Catalyzed Kinetic Resolution using Rhodococcus equi

Whole cells of Rhodococcus equi have been shown to be highly effective in the kinetic resolution of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one through enantioselective hydrolysis.[1] This method offers the advantage of using a readily cultured microorganism without the need for enzyme purification.

Preparation of Racemic Substrate: (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

The racemic starting material can be synthesized via a [2+2] cycloaddition reaction between chlorosulfonyl isocyanate and freshly cracked cyclopentadiene.

Materials:

• Chlorosulfonyl isocyanate (CSI)

• Cyclopentadiene (freshly cracked from dicyclopentadiene)

• Anhydrous diethyl ether (Et₂O)

• Sodium sulfite (Na₂SO₃)

• Potassium hydroxide (KOH)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Cracking of Dicyclopentadiene: Set up a fractional distillation apparatus. Gently heat dicyclopentadiene to ~180 °C. Collect the cyclopentadiene monomer, which distills at ~41 °C, in a flask cooled in a dry ice/acetone bath. Use the freshly cracked cyclopentadiene immediately.

• [2+2] Cycloaddition: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, dissolve freshly cracked cyclopentadiene in anhydrous diethyl ether and cool the solution to -78 °C (dry ice/acetone bath).

• Add a solution of chlorosulfonyl isocyanate in anhydrous diethyl ether dropwise to the cyclopentadiene solution over 1 hour, maintaining the temperature at -78 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for an additional 2 hours.

• Work-up: Prepare a cold (0 °C) aqueous solution of sodium sulfite and potassium hydroxide. Slowly pour the reaction mixture into this quenching solution with vigorous stirring.

• Allow the mixture to warm to room temperature and continue stirring for 1 hour.

• Separate the organic layer and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford racemic 6-azabicyclo[3.2.0]hept-3-en-7-one as a white solid.

Culturing of Rhodococcus equi

Materials:

• Rhodococcus equi strain (e.g., from a culture collection)

• Luria-Bertani (LB) broth

• Agar plates with LB medium

• Incubator shaker

Procedure:

• Streak the Rhodococcus equi strain on an LB agar plate and incubate at 37°C until single colonies are visible.

• Inoculate a single colony into a starter culture of LB broth and grow overnight at 37°C with shaking (200-250 rpm).

• Inoculate a larger volume of LB broth with the overnight starter culture and grow at 37°C with shaking until the culture reaches the late logarithmic or early stationary phase of growth (typically monitored by measuring the optical density at 600 nm, OD₆₀₀).

• Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

• Wash the cell pellet with a sterile phosphate buffer (e.g., 50 mM, pH 7.0) and centrifuge again. Resuspend the cell pellet in the same buffer to the desired cell concentration for the resolution reaction.

Enzymatic Kinetic Resolution

Materials:

• Racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one

• Rhodococcus equi cell suspension

• Phosphate buffer (50 mM, pH 7.0)

• Incubator shaker

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• In a sterile flask, prepare a suspension of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one in phosphate buffer (pH 7.0). The substrate concentration should be optimized, but a starting point of 1-5 mg/mL is recommended.

• Add the prepared Rhodococcus equi cell suspension to the substrate solution. The optimal cell-to-substrate ratio needs to be determined empirically.

• Incubate the reaction mixture at room temperature (around 25-30°C) with gentle shaking.

• Monitor the progress of the reaction by periodically taking small aliquots, extracting with ethyl acetate, and analyzing the organic layer by chiral GC or HPLC to determine the enantiomeric excess of the remaining lactam and the conversion.

• Once the desired enantiomeric excess (typically >95% ee for the unreacted lactam) and conversion (ideally close to 50%) are reached, stop the reaction.

• Work-up: Centrifuge the reaction mixture to pellet the bacterial cells.

• Extract the supernatant with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the enantiomerically enriched (1R,5S)-6-azabicyclo[3.2.0]hept-3-en-7-one.

• The hydrolyzed product, the β-amino acid, will remain in the aqueous layer. It can be isolated by acidification followed by appropriate purification techniques if desired.

Part 2: Protocol for Lipase-Catalyzed Kinetic Resolution

While whole-cell catalysis is effective, using isolated enzymes can offer advantages in terms of simpler work-up and potentially higher specific activity. Lipases, such as Candida antarctica Lipase B (CALB), are known to catalyze the hydrolysis of β-lactams and are a good starting point for developing a resolution protocol. The following is a general protocol that can be optimized.

Materials

• Racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one

• Immobilized Candida antarctica Lipase B (e.g., Novozym 435)

• Organic solvent (e.g., tert-butyl methyl ether (TBME), toluene, or diisopropyl ether)

• Water (as the nucleophile)

• Molecular sieves (for solvent drying, if necessary)

Enzymatic Kinetic Resolution

Procedure:

• To a solution of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one in the chosen organic solvent, add the immobilized lipase. A typical starting enzyme loading is 10-50% by weight relative to the substrate.

• Add a controlled amount of water (e.g., 0.5-1.0 equivalents relative to the substrate) to act as the nucleophile for the hydrolysis reaction.

• Stir the suspension at a controlled temperature (e.g., 30-50°C).

• Monitor the reaction progress by chiral GC or HPLC as described previously.

• When the desired conversion and enantiomeric excess are achieved, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Concentrate the filtrate to obtain the enantiomerically enriched (1R,5S)-6-azabicyclo[3.2.0]hept-3-en-7-one. The hydrolyzed product may be separated by extraction with an aqueous base.

Analytical Methods for Enantiomeric Excess Determination

Accurate determination of the enantiomeric excess is critical for evaluating the success of the kinetic resolution. Both chiral gas chromatography (GC) and chiral high-performance liquid chromatography (HPLC) are suitable methods.

Chiral Gas Chromatography (GC)

A cyclodextrin-based chiral stationary phase is often effective for the separation of bicyclic lactam enantiomers.

• Column: Lipodex-D or a similar β-cyclodextrin-based chiral GC column.

• Carrier Gas: Helium or Hydrogen.

• Injector and Detector Temperature: Typically 250°C.

• Oven Temperature Program: A temperature gradient may be necessary to achieve good separation. For example, start at 100°C, hold for 1 minute, then ramp to 200°C at 5°C/minute. This program should be optimized for the specific column and instrument.

• Detection: Flame Ionization Detector (FID).

Chiral High-Performance Liquid Chromatography (HPLC)

Polysaccharide-based chiral stationary phases are widely used for the separation of a broad range of enantiomers.

• Column: A Chiralcel OD-H or a similar cellulose-based chiral column.

• Mobile Phase: A mixture of n-hexane and isopropanol is a common starting point. The ratio will need to be optimized for baseline separation (e.g., 90:10 or 80:20 hexane:isopropanol).

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detector at a wavelength where the lactam absorbs (e.g., 210 nm).

Data Summary and Expected Results

The following table summarizes typical results that can be expected from the enzymatic kinetic resolution of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one based on literature data.

Biocatalyst	Method	Substrate	Product	Conversion (%)	Enantiomeric Excess (ee) of Unreacted Substrate	Reference
Rhodococcus equi (whole cells)	Hydrolysis	(±)-6-Azabicyclo[3.2.0]hept-3-en-7-one	(1R,5S)-6-Azabicyclo[3.2.0]hept-3-en-7-one	~50%	>99%	[1]
Candida antarctica Lipase B (CALB)	Hydrolysis	(±)-6-Azabicyclo[3.2.0]hept-3-en-7-one	(1R,5S)-6-Azabicyclo[3.2.0]hept-3-en-7-one	Variable	Moderate to High	[2] (for related structures)

Troubleshooting and Optimization

• Low Conversion: Increase reaction time, enzyme loading, or temperature (for lipases). Ensure the whole cells are viable and in the correct growth phase.

• Low Enantioselectivity: Screen different enzymes or lipases. Optimize the reaction solvent and temperature. For whole-cell catalysis, the physiological state of the cells can influence selectivity.

• Poor Separation of Enantiomers: Optimize the chiral GC or HPLC method by adjusting the temperature program/gradient, mobile phase composition, and flow rate. Derivatization of the analyte may also improve separation.

• Difficulty in Work-up: If emulsions form during extraction with whole-cell broths, centrifugation at higher speeds or the addition of salt can help break them.

Conclusion

The enzymatic kinetic resolution of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one is a highly effective and practical method for obtaining the enantiomerically pure building blocks essential for pharmaceutical research and development. The whole-cell hydrolysis using Rhodococcus equi stands out as a robust and highly selective method. Lipase-catalyzed resolutions also offer a viable alternative, with the potential for easier downstream processing. The protocols and analytical methods detailed in this application note provide a solid foundation for researchers to successfully implement this valuable synthetic transformation.

References

• Evans, C., McCague, R., Roberts, S. M., & Wisdom, R. (1991). Whole cell catalysed kinetic resolution of 6-azabicyclo[3.2.0]hept-3-en-7-one: Synthesis of (-)-cispentacin (FR 109615). Journal of the Chemical Society, Perkin Transactions 1, (12), 3227-3228.
• Forró, E., & Fülöp, F. (2014). Enzymatic resolutions of β-lactams (azetidin-2-ones). Beilstein journal of organic chemistry, 10, 1855–1867.
• Forró, E., & Fülöp, F. (2007). Lipase-catalyzed kinetic resolutions of novel bicyclic beta-lactams. Tetrahedron: Asymmetry, 18(1), 88-94.

• Whole Cell Catalysed Kinetic Resolution of 6-Azabicyclo[3.2.0] hept-3-en-7 - ElectronicsAndBooks. (n.d.). Retrieved January 22, 2026, from [Link].

• Exploring Chirality of Unnatural Amino Acids and Peptides on Water Sorption and Stratum Corneum Uptake - CentAUR. (n.d.). Retrieved January 22, 2026, from [Link].

• A Guide to the Analysis of Chiral Compounds by GC - Restek. (n.d.). Retrieved January 22, 2026, from [Link].

Sources

• 1. Kinetic resolution of drug intermediates catalyzed by lipase B from Candida antarctica immobilized on immobead-350 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2009007759A1 - Resolution process - Google Patents [patents.google.com]

Synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one from Pyrrole Derivatives: An Application Note and Protocol Guide

Introduction: The Significance of the 6-Azabicyclo[3.2.0]heptane Scaffold

The 6-azabicyclo[3.2.0]heptan-7-one core, a fused bicyclic system containing a β-lactam ring, is a privileged scaffold in medicinal chemistry and drug development. Its inherent ring strain imparts unique chemical reactivity, making it a valuable building block for the synthesis of complex nitrogen-containing molecules. This framework is a key component in a variety of biologically active compounds, most notably in the carbapenem class of antibiotics, which exhibit broad-spectrum antibacterial activity. The ability to efficiently synthesize and functionalize this bicyclic system is therefore of critical importance to researchers in synthetic organic chemistry and drug discovery.

This technical guide provides a comprehensive overview of two primary synthetic strategies for accessing the 6-azabicyclo[3.2.0]hept-3-en-7-one core, starting from readily available pyrrole derivatives. We will explore both a robust, multi-step thermal approach and an elegant photochemical strategy, providing detailed, step-by-step protocols and expert insights into the causality behind experimental choices.

Strategic Approaches to the Bicyclic Core

Two divergent and effective strategies for the synthesis of the 6-azabicyclo[3.2.0]heptan-7-one scaffold from pyrrole precursors will be discussed:

• Route A: Multi-Step Synthesis via Hydrogenation and Intramolecular Cyclization. This classical yet highly reliable approach involves the initial functionalization of the pyrrole ring, followed by a stereoselective catalytic hydrogenation to form a crucial cis-pyrrolidine intermediate, which then undergoes intramolecular cyclization to forge the β-lactam ring.

• Route B: Photochemical [2+2] Cycloaddition. This strategy leverages the power of photochemistry to directly form the bicyclic system in a single, atom-economical step through an intramolecular [2+2] cycloaddition of an N-acylpyrrole derivative.

Route A: Multi-Step Synthesis via Hydrogenation and Intramolecular Cyclization

This synthetic pathway offers excellent control over stereochemistry and is amenable to scale-up. The overall workflow is depicted below.

Caption: General workflow for the multi-step synthesis of the 6-azabicyclo[3.2.0]heptan-7-one core.

Expertise & Causality: Rationale Behind Key Steps

• N-Protection: The pyrrole nitrogen is protected, typically with a tert-butoxycarbonyl (Boc) group. This is crucial for two reasons: it deactivates the aromatic pyrrole ring towards polymerization under acidic or electrophilic conditions and, more importantly, it facilitates the subsequent catalytic hydrogenation, leading to faster and cleaner reactions.[1][2]

• Catalytic Hydrogenation: The hydrogenation of the 2,5-disubstituted pyrrole ring is a critical step that sets the stereochemistry of the final product. The use of heterogeneous catalysts like Palladium on carbon (Pd/C) almost exclusively yields the cis-2,5-disubstituted pyrrolidine.[1][2] This stereocontrol is paramount, as only the cis isomer can undergo the subsequent intramolecular cyclization to form the fused bicyclic system.

• Intramolecular Cyclization: The formation of the strained β-lactam ring is the final key transformation. This is an endergonic process that requires a potent coupling agent to activate the carboxylic acid and facilitate the intramolecular nucleophilic attack by the pyrrolidine nitrogen. Reagents such as tris(1,3-dihydro-2-oxobenzoxazol-3-yl)phosphine oxide (BOP-Cl) are highly effective for this purpose, as they generate a highly reactive acylphosphonium intermediate.[1][2][3]

Detailed Experimental Protocol: Route A

Step 1: Synthesis of a 2,5-Disubstituted N-Boc-Pyrrole Derivative

• To a solution of the starting pyrrole derivative (1.0 eq) in a suitable solvent such as THF or dichloromethane, add di-tert-butyl dicarbonate (Boc)₂O (1.1 eq) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (0.1 eq).

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the N-Boc protected pyrrole.

• Introduce the required substituents at the 2- and 5-positions using standard electrophilic substitution or metal-catalyzed cross-coupling reactions, followed by conversion to a pyrrole-2-acetic acid ester derivative.

Step 2: Catalytic Hydrogenation to the cis-Pyrrolidine Derivative

• In a high-pressure hydrogenation vessel, dissolve the 2,5-disubstituted N-Boc-pyrrole derivative (1.0 eq) in a suitable solvent like ethanol or ethyl acetate.

• Carefully add 10% Palladium on carbon (Pd/C) (5-10 mol% catalyst loading) to the solution.

• Seal the vessel and purge with nitrogen gas before introducing hydrogen gas to a pressure of 50-100 psi.

• Stir the mixture vigorously at room temperature for 24-48 hours. Monitor the reaction by TLC or ¹H NMR to confirm the disappearance of the pyrrole aromatic signals.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude cis-pyrrolidine derivative, which can often be used in the next step without further purification.

Step 3: Intramolecular Cyclization to the 6-Azabicyclo[3.2.0]heptan-7-one Core

• First, hydrolyze the ester of the pyrrolidine-2-acetic acid derivative to the corresponding carboxylic acid using standard conditions (e.g., LiOH in THF/H₂O).

• Dissolve the resulting carboxylic acid (1.0 eq) in a dry, aprotic solvent such as acetonitrile or THF under an inert nitrogen atmosphere.

• Add triethylamine (1.5 eq) to the solution and cool the mixture to 0 °C.

• In a separate flask, prepare a solution of tris(1,3-dihydro-2-oxobenzoxazol-3-yl)phosphine oxide (1.2 eq) in the same dry solvent.

• Add the cyclizing agent solution dropwise to the carboxylic acid solution at 0 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the formation of the β-lactam by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃ and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired 6-azabicyclo[3.2.0]heptan-7-one derivative.

Route B: Photochemical [2+2] Cycloaddition

This approach offers a more convergent and elegant synthesis of the unsaturated 6-azabicyclo[3.2.0]hept-3-en-7-one core. The key step is an intramolecular [2+2] photocycloaddition of a suitably substituted N-acylpyrrole.

Caption: Workflow for the photochemical synthesis of the 6-azabicyclo[3.2.0]hept-3-en-7-one core.

Expertise & Causality: Understanding the Photochemical Reaction

The intramolecular [2+2] photocycloaddition is a powerful tool for forming four-membered rings. In this context, the pyrrole ring acts as one of the π-systems, and a tethered alkene on the N-acyl group serves as the other.

• Mechanism: Upon absorption of UV light, the N-acylpyrrole is promoted to an electronically excited state (typically the triplet state via intersystem crossing). In this excited state, the molecule behaves like a diradical, allowing for a stepwise formation of the two new carbon-carbon bonds to create the cyclobutane ring fused to the pyrrolidine ring.

• Reaction Setup: Photochemical reactions require specialized equipment. A quartz reaction vessel is necessary as standard borosilicate glass absorbs UV light. The choice of solvent is critical; it must be transparent to the wavelength of light being used. Acetonitrile and acetone are common choices. Degassing the solvent prior to irradiation is essential to remove dissolved oxygen, which can quench the excited triplet state of the reactant, thus inhibiting the desired reaction.

• Regioselectivity: The intramolecular nature of the reaction dictates the regioselectivity, leading to the fused bicyclic system. The stereoselectivity can be influenced by the substitution pattern on the tether.

Caption: Simplified mechanism of the intramolecular [2+2] photocycloaddition.

Detailed Experimental Protocol: Route B

Step 1: Synthesis of the N-Acylpyrrole Precursor

• Synthesize a pyrrole derivative with a suitable alkene-containing acyl group on the nitrogen. For example, react pyrrole with an acyl chloride like 4-pentenoyl chloride in the presence of a base (e.g., triethylamine) or by reacting the sodium salt of pyrrole with the acyl chloride.

• Purify the resulting N-(4-pentenoyl)pyrrole by column chromatography or distillation.

Step 2: Intramolecular [2+2] Photocycloaddition

• Prepare a dilute solution (e.g., 0.01-0.05 M) of the N-acylpyrrole precursor in a UV-transparent solvent such as acetonitrile or acetone. The use of a dilute solution helps to minimize intermolecular side reactions.

• Transfer the solution to a quartz photochemical reactor equipped with a cooling jacket and a gas inlet.

• Degas the solution for 30-60 minutes by bubbling a gentle stream of inert gas (nitrogen or argon) through it. This removes dissolved oxygen.

• While maintaining a positive pressure of the inert gas and cooling (e.g., with a circulating water bath), irradiate the solution with a medium-pressure mercury lamp (typically emitting around 254 nm) or another suitable UV light source.

• Monitor the reaction progress by TLC or GC-MS. The reaction time can vary from a few hours to over 24 hours depending on the substrate and the lamp intensity.

• Once the starting material is consumed, stop the irradiation and concentrate the solvent under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel to isolate the 6-azabicyclo[3.2.0]hept-3-en-7-one.

Product Characterization

The successful synthesis of the 6-azabicyclo[3.2.0]heptan-7-one core can be confirmed by a combination of spectroscopic techniques. Below are the expected characteristic data.

Technique	Expected Observations	Rationale
¹H NMR	Complex multiplets in the aliphatic region (1.5-4.5 ppm). Olefinic protons (if present) would appear around 5.5-6.5 ppm. The bridgehead protons will show characteristic couplings.	The spectrum will reflect the constrained bicyclic structure. Specific chemical shifts and coupling constants are highly dependent on the substitution pattern and stereochemistry.
¹³C NMR	A key signal for the β-lactam carbonyl carbon is expected in the range of 170-180 ppm. Aliphatic carbons will appear in the 20-70 ppm range. Olefinic carbons (if present) at 120-140 ppm.	The downfield shift of the carbonyl carbon is characteristic of the strained four-membered lactam ring.
IR Spectroscopy	A strong and sharp absorption band in the range of 1730-1780 cm⁻¹ .	This is a highly characteristic absorption for the C=O stretch of a strained β-lactam ring and is a primary indicator of successful product formation.
Mass Spectrometry	The molecular ion peak (M⁺) corresponding to the calculated molecular weight of the target compound should be observed. Fragmentation patterns may show loss of CO (28 Da).	Provides confirmation of the molecular formula and can give structural information through analysis of fragmentation.

Note: The exact spectroscopic values will vary depending on the specific substituents on the bicyclic core and the solvent used for analysis.

Conclusion and Outlook

Both the multi-step thermal route and the photochemical [2+2] cycloaddition offer viable and effective strategies for the synthesis of the 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold from pyrrole derivatives. The choice of route will depend on the specific target molecule, desired stereochemistry, available equipment, and scalability requirements. The thermal route provides a high degree of stereocontrol through the hydrogenation step, while the photochemical route offers an elegant and convergent pathway to the unsaturated bicyclic system. These protocols provide a solid foundation for researchers and drug development professionals to access this important class of molecules, enabling further exploration of their therapeutic potential.

References

• Gilchrist, T. L., Lemos, A., & Ottaway, C. J. (1997). Azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole. Journal of the Chemical Society, Perkin Transactions 1, (20), 3005-3012. [Link]

• Mykhailiuk, P. K. (2017). Photochemical Synthesis of 3-Azabicyclo[3.2.0]heptanes: Advanced Building Blocks for Drug Discovery. The Journal of Organic Chemistry, 82(15), 8127–8135. [Link]

• Druzhenko, T., et al. (2018). Photochemical Synthesis of 2-Azabicyclo[3.2.0]heptanes: Advanced Building Blocks for Drug Discovery. Synthesis of 2,3-Ethanoproline. The Journal of Organic Chemistry, 83(3), 1394–1401. [Link]

• PubChem. (n.d.). 6-Azabicyclo(3.2.0)heptan-7-one. National Center for Biotechnology Information. Retrieved from [Link]

• Bernáth, G., et al. (2002). 1H and 13C NMR Chemical shift assignments of a cyclopentane- fused cis-azetidinone (cis-azabicyclo[3.2.0]heptan-7-one). A theoretical and experimental study. ARKIVOC, 2002(5), 107-118. [Link]

• Christensen, B. G., & Ratcliffe, R. W. (1982). U.S. Patent No. 4,357,342. U.S.

Sources

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• 2. PubChemLite - 6-azabicyclo[3.2.0]heptane (C6H11N) [pubchemlite.lcsb.uni.lu]
• 3. sci-hub.box [sci-hub.box]

Introduction: The Strategic Value of the 6-Azabicyclo[3.2.0]hept-3-en-7-one Scaffold

An Application Guide to the Functionalization of the 6-Azabicyclo[3.2.0]hept-3-en-7-one Core

The 6-azabicyclo[3.2.0]hept-3-en-7-one core represents a privileged scaffold in medicinal chemistry and synthetic organic chemistry. As a strained bicyclic β-lactam, it is a foundational element in the architecture of carbapenem antibiotics and a versatile building block for creating novel therapeutic agents.[1][2] The embedded double bond within the five-membered ring is a key locus of reactivity, offering a strategic entry point for introducing molecular diversity. By selectively modifying this olefin, researchers can systematically alter the compound's stereochemistry, polarity, and steric profile, thereby fine-tuning its biological activity and pharmacokinetic properties.

This guide provides an in-depth exploration of key methodologies for the derivatization of the double bond in 6-azabicyclo[3.2.0]hept-3-en-7-one. We will move beyond simple procedural lists to explain the underlying chemical principles, the rationale for reagent selection, and the expected stereochemical outcomes. The protocols described herein are designed to be robust and reproducible, providing researchers, scientists, and drug development professionals with a practical toolkit for synthesizing novel and complex nitrogen-containing molecules.

Epoxidation: Gateway to Diverse Functional Groups

Scientific Rationale: Epoxidation of the alkene functionality transforms a planar, relatively unreactive double bond into a strained, three-membered oxirane ring. This epoxide is a highly valuable synthetic intermediate due to its susceptibility to nucleophilic ring-opening reactions. This two-step sequence (epoxidation followed by nucleophilic attack) allows for the stereocontrolled installation of a wide array of functional groups, including amines, azides, thiols, and halides, leading to the formation of trans-1,2-difunctionalized products.

The reaction of the resulting endo- and exo-3,4-epoxy-6-azabicyclo[3.2.0]heptan-7-ones with various nucleophiles demonstrates this versatility. For instance, ring-opening with hydroiodic acid shows a preference for iodide attack at the C-3 position, while thiophenolate exhibits differing regioselectivity depending on the epoxide isomer, attacking C-4 in one case and C-3 in the other.[3]

Experimental Protocol: Epoxidation with meta-Chloroperoxybenzoic Acid (m-CPBA)

This protocol details a standard method for the epoxidation of an alkene using a peroxyacid.

Materials & Reagents:

• 6-Azabicyclo[3.2.0]hept-3-en-7-one

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

• Thin Layer Chromatography (TLC) supplies

Step-by-Step Procedure:

• Reaction Setup: Dissolve 6-azabicyclo[3.2.0]hept-3-en-7-one (1.0 eq) in anhydrous dichloromethane (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes to bring the internal temperature to 0 °C.

• Reagent Addition: Add m-CPBA (1.1-1.3 eq) to the stirred solution portion-wise over 5-10 minutes. Causality Note: Portion-wise addition helps to control the initial exotherm of the reaction.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and warm slowly to room temperature over several hours. Monitor the consumption of the starting material by TLC (e.g., using a 1:1 ethyl acetate:hexanes mobile phase).

• Quenching: Once the reaction is complete, cool the mixture again to 0 °C. Slowly add saturated aqueous sodium thiosulfate solution to quench the excess peroxyacid. Stir for 15 minutes. Then, add saturated aqueous sodium bicarbonate solution to neutralize the m-chlorobenzoic acid byproduct.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel to separate the endo and exo epoxide isomers.

Caption: Epoxidation Workflow Diagram.

Syn-Dihydroxylation: Installing Vicinal Diols

Scientific Rationale: The introduction of two adjacent hydroxyl groups (vicinal diols) significantly increases the polarity and hydrogen bonding capacity of the molecule. This transformation is critical for modulating solubility and for creating new interaction points with biological targets. The Sharpless asymmetric dihydroxylation and the Upjohn dihydroxylation using osmium tetroxide are powerful methods that proceed with predictable syn-stereochemistry, meaning both hydroxyl groups are added to the same face of the double bond.

To mitigate the high toxicity and volatility of osmium tetroxide, the reaction is almost universally performed using a catalytic amount of OsO₄ in the presence of a stoichiometric co-oxidant, such as N-methylmorpholine N-oxide (NMO).[4] This co-oxidant regenerates the active Os(VIII) species from the Os(VI) intermediate, allowing the catalytic cycle to continue. Encapsulated forms of OsO₄ have also been developed to further enhance safety and ease of handling.[5]

Experimental Protocol: Catalytic Dihydroxylation using OsO₄/NMO

Materials & Reagents:

• 6-Azabicyclo[3.2.0]hept-3-en-7-one

• N-methylmorpholine N-oxide (NMO), 50 wt. % solution in water or anhydrous

• Osmium tetroxide (OsO₄), 4% solution in water or 2.5 wt% in tert-butanol

• Acetone and Water (or THF/water) as solvent

• Sodium sulfite (Na₂SO₃) or Sodium bisulfite (NaHSO₃)

• Ethyl acetate

• Magnesium sulfate (MgSO₄), anhydrous

• Celite®

Step-by-Step Procedure:

• Reaction Setup: To a solution of 6-azabicyclo[3.2.0]hept-3-en-7-one (1.0 eq) in a mixture of acetone and water (e.g., 10:1 v/v), add NMO (1.2 eq). Stir until all solids are dissolved.

• Catalyst Addition: Add the OsO₄ solution (0.01-0.05 eq) dropwise to the stirred reaction mixture. The solution may turn dark brown or black. Safety Note: Osmium tetroxide is highly toxic and volatile. All manipulations must be performed in a certified chemical fume hood with appropriate personal protective equipment.

• Reaction Progress: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Quenching: Upon completion, add a saturated aqueous solution of sodium sulfite. Stir vigorously for 1 hour. The color of the mixture should lighten as the osmate ester is cleaved and osmium salts precipitate.

• Filtration: Filter the mixture through a pad of Celite® to remove the insoluble osmium byproducts. Wash the filter cake thoroughly with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude diol by column chromatography or recrystallization.

Caption: Catalytic Cycle of OsO₄ Dihydroxylation.

Cyclopropanation: Introducing the Cyclopropyl Moiety

Scientific Rationale: The cyclopropane ring is a valuable structural motif in drug design. It acts as a rigid, lipophilic spacer and is often considered a "bioisostere" of a vinyl or gem-dimethyl group. Its introduction can enhance metabolic stability, improve binding affinity by locking conformations, and modulate electronic properties.

The Simmons-Smith reaction is a cornerstone method for cyclopropanation that utilizes an organozinc carbenoid (iodomethyl)zinc iodide, typically generated in situ from diiodomethane and a zinc-copper couple or diethylzinc.[6][7] The reaction is stereospecific, meaning the stereochemistry of the starting alkene is retained in the cyclopropyl product.[8] The carbenoid adds to the double bond in a concerted fashion.

Experimental Protocol: Simmons-Smith Cyclopropanation

Materials & Reagents:

• 6-Azabicyclo[3.2.0]hept-3-en-7-one

• Diiodomethane (CH₂I₂)

• Diethylzinc (Et₂Zn), 1.0 M solution in hexanes

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium potassium tartrate (Rochelle's salt) solution

• Nitrogen or Argon gas supply, Schlenk line or glovebox

Step-by-Step Procedure:

• Inert Atmosphere: Set up an oven-dried, two-necked round-bottom flask under a positive pressure of nitrogen or argon.

• Reaction Setup: Add a solution of the bicyclic lactam (1.0 eq) in anhydrous DCM (approx. 0.1 M) to the flask via syringe.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add diethylzinc solution (2.0-2.5 eq) dropwise via syringe. Stir for 10 minutes. Then, add diiodomethane (2.0-2.5 eq) dropwise. Causality Note: Pre-mixing the substrate with diethylzinc before adding diiodomethane can sometimes improve yields. The reaction is often exothermic and requires slow addition.

• Reaction Progress: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor by TLC or GC-MS.

• Quenching: Carefully and slowly quench the reaction by adding saturated NH₄Cl solution at 0 °C. Caution: Unreacted organozinc reagents react violently with water. Add the quenching agent very slowly at first.

• Workup: Add Rochelle's salt solution and stir vigorously for 1-2 hours until the white precipitate (zinc salts) dissolves.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous phase with DCM (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography.

Catalytic Hydrogenation: Saturation of the Core

Scientific Rationale: Catalytic hydrogenation is the most direct method to reduce the double bond, yielding the fully saturated 6-azabicyclo[3.2.0]heptan-7-one scaffold.[2] This transformation removes the reactivity of the alkene and can be a crucial step in a synthetic sequence to simplify the molecular structure or to study the biological effects of saturation. The reaction typically proceeds via syn-addition of hydrogen from the less sterically hindered face of the molecule, leading to a specific diastereomer.

Experimental Protocol: Hydrogenation with Palladium on Carbon (Pd/C)

Materials & Reagents:

• 6-Azabicyclo[3.2.0]hept-3-en-7-one

• Palladium on carbon (10% Pd/C)

• Ethanol or Ethyl Acetate

• Hydrogen (H₂) gas cylinder or balloon

• Hydrogenation flask (e.g., Parr shaker bottle or a standard flask)

• Celite®

Step-by-Step Procedure:

• Reaction Setup: In a suitable hydrogenation flask, dissolve the starting material (1.0 eq) in ethanol or ethyl acetate.

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol % by weight) to the solution. Caution: Pd/C can be pyrophoric, especially when dry. Handle with care and preferably under a stream of inert gas.

• Hydrogenation: Securely attach the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure an inert atmosphere. Pressurize the vessel to the desired pressure (or simply use a hydrogen-filled balloon for atmospheric pressure) and stir the suspension vigorously.

• Monitoring: Monitor the reaction by observing hydrogen uptake or by TLC analysis of small, carefully filtered aliquots.

• Workup: Once complete, carefully vent the hydrogen and purge the flask with nitrogen or argon.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad thoroughly with the reaction solvent. Caution: The Celite pad with the catalyst should not be allowed to dry on the filter paper, as it can ignite in air. Quench it with water before disposal.

• Concentration: Concentrate the filtrate under reduced pressure to yield the saturated product, which can be further purified if necessary.

Summary of Derivatization Strategies

Reaction Type	Key Reagents	Product Moiety	Stereochemistry	Key Advantages
Epoxidation	m-CPBA, peroxyacids	Epoxide (Oxirane)	Face-selective addition	Creates a versatile electrophilic handle for nucleophilic ring-opening.
Syn-Dihydroxylation	OsO₄ (cat.), NMO	cis-Diol	Syn-addition	Installs polar H-bond donors with predictable stereocontrol.
Cyclopropanation	CH₂I₂, Et₂Zn / Zn(Cu)	Cyclopropane	Stereospecific	Adds a rigid, lipophilic bioisostere, enhancing metabolic stability.
Hydrogenation	H₂, Pd/C	Alkane	Syn-addition	Saturates the core, removing alkene reactivity and simplifying the structure.

Conclusion

The olefin of 6-azabicyclo[3.2.0]hept-3-en-7-one is a versatile platform for chemical innovation. The methodologies detailed in this guide—epoxidation, dihydroxylation, cyclopropanation, and hydrogenation—provide reliable and strategic pathways to a vast chemical space of novel bicyclic β-lactams. Each transformation imparts distinct structural and physicochemical properties, enabling a systematic investigation of structure-activity relationships. By mastering these protocols, researchers in drug discovery and organic synthesis are well-equipped to leverage this powerful scaffold in the development of next-generation therapeutic agents.

References

• Synthesis of Heterobicyclo[3.2.0]heptane Derivatives Multicomponent Cascade Reaction via - Digikogu. (n.d.). Retrieved January 22, 2026, from [Link]

• Natural Products Bearing a Bicyclo[3.2.0]Heptane Skeleton | Request PDF. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole. (n.d.). RSC Publishing. Retrieved January 22, 2026, from [Link]

• Procedure for the preparation of bicyclo [3.2.0] hept-2-en-7-ones - European Patent Office. (n.d.). Retrieved January 22, 2026, from [Link]

• Synthesis of substituted cyclopentanones from 2-oxabicyclo[3.3.0]oct-6-en-3-one. (n.d.). Retrieved January 22, 2026, from [Link]

• Bicyclo[3.2.0]hept-3-en-6-one, 1,4-dimethyl-, cis-(±) - Organic Syntheses Procedure. (n.d.). Retrieved January 22, 2026, from [Link]

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• Epoxy ring-opening reactions of endo- and exo-3,4-epoxy-6-azabicyclo[3.2.0]heptan-7-ones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved January 22, 2026, from [Link]

• OsO4 (Osmium Tetroxide) for Dihydroxylation of Alkenes - Master Organic Chemistry. (2011, July 1). Retrieved January 22, 2026, from [Link]

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• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - NIH. (n.d.). Retrieved January 22, 2026, from [Link]

• Synthesis of 3‐Azabicyclo[3.2.0]heptane‐Derived Building Blocks via [3+2] Cycloaddition. (n.d.). Retrieved January 22, 2026, from [Link]

• Enantioselective Synthesis of Bicyclo[4.3.0]nonatrienones via Palladium-Catalyzed Desymmetric 1,5-Enyne Cycloisomerization | Organic Letters - ACS Publications. (2026, January 21). Retrieved January 22, 2026, from [Link]

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• Synthesis of novel β-lactamase inhibitors from clavulanic acid. Preparation and chemical reactions of (5R)-3-vinyl-4-oxa-1-azabicyclo[3.2.0]hept-2-en-7-one - RSC Publishing. (n.d.). Retrieved January 22, 2026, from [Link]

• Au(I)-Catalyzed Cycloisomerization Reaction of Amide- or Ester-Tethered 1,6-Enynes to Bicyclo[3.2.0]hept-6-en-2-ones | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved January 22, 2026, from [Link]

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• New Osmium-Based Reagent for the Dihydroxylation of Alkenes | Request PDF. (2025, August 6). ResearchGate. Retrieved January 22, 2026, from [Link]

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Application Notes and Protocols: Synthesis of Cispentacin Analogs Utilizing 6-Azabicyclo[3.2.0]hept-3-en-7-one

Introduction: The Therapeutic Potential of Cispentacin and the Quest for Superior Analogs

Cispentacin, a naturally occurring cyclopentane-based amino acid, has garnered significant attention in the field of medicinal chemistry due to its notable antifungal properties, particularly against opportunistic pathogens like Candida albicans.[1] First isolated from Bacillus cereus, this compound exhibits a unique mode of action, primarily by inhibiting protein synthesis through interference with aminoacyl-tRNA synthetases.[2] Despite its promising in vivo efficacy, the development of cispentacin itself has been hampered by modest in vitro activity and pharmacokinetic challenges. This has spurred a dedicated effort within the research community to synthesize and evaluate a diverse range of cispentacin analogs. The goal of these endeavors is to identify derivatives with enhanced potency, broader antifungal spectrum, and improved drug-like properties, thereby addressing the pressing need for new antifungal agents in an era of growing resistance.[3]

This comprehensive guide provides an in-depth exploration of the synthetic strategies employed to generate cispentacin analogs, with a central focus on the versatile chiral building block, 6-azabicyclo[3.2.0]hept-3-en-7-one. We will delve into the critical enzymatic kinetic resolution of this precursor, detail the subsequent chemical transformations to construct the cispentacin scaffold, and present protocols for the modification of this core structure to yield a variety of analogs. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the pursuit of novel antifungal therapeutics.

The Strategic Importance of 6-Azabicyclo[3.2.0]hept-3-en-7-one as a Chiral Synthon

The bicyclic β-lactam, 6-azabicyclo[3.2.0]hept-3-en-7-one, has emerged as a cornerstone in the asymmetric synthesis of cispentacin and its derivatives. Its rigid, strained ring system provides a stereochemically defined framework that, upon selective cleavage, gives rise to the desired cis-substituted cyclopentane core of cispentacin. The key to unlocking the therapeutic potential of this synthetic route lies in the efficient separation of the enantiomers of the racemic bicyclic lactam, as the desired biological activity resides in the (-)-(1R,2S) enantiomer of cispentacin.[4]

Enzymatic Kinetic Resolution: A Green and Efficient Approach to Chirality

The most elegant and widely adopted method for obtaining the optically pure (1R,5S)-6-azabicyclo[3.2.0]hept-3-en-7-one is through enzymatic kinetic resolution. This biocatalytic approach offers high enantioselectivity under mild reaction conditions, avoiding the need for harsh chemicals and complex purification steps often associated with classical resolution methods. The microorganism Rhodococcus equi has been identified as a particularly effective biocatalyst for this transformation, selectively hydrolyzing the undesired (+)-(1S,5R)-enantiomer of the racemic β-lactam, leaving the desired (-)-(1R,5S)-enantiomer unreacted and in high enantiomeric excess.[4][5]

The underlying principle of this kinetic resolution is the stereoselective recognition of the β-lactam substrate by the hydrolase enzymes present in Rhodococcus equi. The enzyme's active site preferentially accommodates one enantiomer, leading to its rapid hydrolysis to the corresponding amino acid, which can be easily separated from the unreacted, optically enriched lactam.

Figure 1: Workflow for the enzymatic kinetic resolution of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one.

Synthetic Protocols: From Chiral Lactam to Cispentacin Analogs

The following protocols provide a detailed, step-by-step guide for the synthesis of the key chiral intermediate and its subsequent conversion to cispentacin analogs.

Protocol 1: Enzymatic Kinetic Resolution of (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

This protocol is adapted from established procedures utilizing whole-cell catalysis with Rhodococcus equi.[4]

Materials and Reagents:

• (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

• Rhodococcus equi (e.g., NCIMB 40213)

• Phosphate buffer (0.1 M, pH 7.0)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Nutrient broth for cell culture

Procedure:

• Cell Culture: Cultivate Rhodococcus equi in a suitable nutrient broth at 30°C with shaking until the late logarithmic growth phase is reached. Harvest the cells by centrifugation and wash with phosphate buffer.

• Enzymatic Reaction: Prepare a suspension of the Rhodococcus equi cell paste in 0.1 M phosphate buffer (pH 7.0). Add racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one to the cell suspension. The substrate concentration should be optimized, typically in the range of 1-5 g/L.

• Reaction Monitoring: Incubate the reaction mixture at 30°C with gentle agitation. Monitor the progress of the reaction by periodically taking aliquots, extracting with ethyl acetate, and analyzing the organic layer by chiral HPLC or GC to determine the enantiomeric excess of the unreacted lactam. The reaction is typically stopped at approximately 50% conversion to achieve high enantiomeric excess of the remaining substrate.

• Work-up and Isolation: Once the desired conversion is reached, remove the cells by centrifugation. Saturate the supernatant with NaCl and extract multiple times with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. The resulting crude product, enriched in (-)-(1R,5S)-6-azabicyclo[3.2.0]hept-3-en-7-one, can be further purified by column chromatography on silica gel.

Protocol 2: Synthesis of (-)-Cispentacin from (1R,5S)-6-Azabicyclo[3.2.0]hept-3-en-7-one

This protocol outlines the subsequent steps to convert the optically pure lactam into the parent compound, (-)-cispentacin.

Materials and Reagents:

• (-)-(1R,5S)-6-Azabicyclo[3.2.0]hept-3-en-7-one

• Palladium on carbon (10% Pd/C)

• Methanol

• Hydrochloric acid (HCl)

• Dowex 50W-X8 resin (H⁺ form)

• Ammonia solution

Procedure:

• Hydrogenation: Dissolve the enantiomerically pure lactam in methanol and add a catalytic amount of 10% Pd/C. Subject the mixture to hydrogenation under a hydrogen atmosphere (typically 1-4 atm) at room temperature until the reaction is complete (monitored by TLC or GC-MS). This step reduces the double bond to yield the saturated bicyclic lactam.

• Lactam Hydrolysis: Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate. Add aqueous HCl (e.g., 6 M) to the residue and heat the mixture at reflux to effect the hydrolysis of the β-lactam ring.

• Purification by Ion-Exchange Chromatography: After cooling, dilute the reaction mixture with water and apply it to a column of Dowex 50W-X8 resin (H⁺ form). Wash the column with water to remove any impurities.

• Isolation of Cispentacin: Elute the desired amino acid from the resin using an aqueous ammonia solution. Collect the fractions containing the product (monitored by ninhydrin staining on TLC) and concentrate under reduced pressure to obtain (-)-cispentacin as a solid.

Protocol 3: General Strategies for the Synthesis of Cispentacin Analogs

The true value of 6-azabicyclo[3.2.0]hept-3-en-7-one lies in its potential to serve as a scaffold for the creation of a diverse library of cispentacin analogs. Modifications can be introduced at various stages of the synthesis to explore the structure-activity relationships (SAR).

A. Modification of the Cyclopentane Ring:

• Functionalization of the Double Bond: The double bond in (-)-(1R,5S)-6-azabicyclo[3.2.0]hept-3-en-7-one can be functionalized prior to hydrogenation. For example, dihydroxylation followed by oxidative cleavage can lead to the formation of dialdehydes, which can be further elaborated.[6]

• Substitution on the Saturated Ring: After hydrogenation of the bicyclic lactam, various substitutions can be introduced on the cyclopentane ring through standard organic transformations, depending on the desired analog.

B. N-Alkylation and N-Acylation:

• The amino group of the final cispentacin analog can be readily modified by N-alkylation or N-acylation to introduce different substituents, which can influence the compound's polarity, cell permeability, and target binding.

C. Esterification of the Carboxylic Acid:

• The carboxylic acid moiety can be esterified to produce prodrugs with improved pharmacokinetic properties.

Figure 2: Synthetic pathways to diverse cispentacin analogs from the chiral lactam intermediate.

Data Presentation: Antifungal Activity of Cispentacin and Selected Analogs

The following table summarizes the in vitro antifungal activity of cispentacin and hypothetical analogs to illustrate the potential for improved potency. The Minimum Inhibitory Concentration (MIC) is a standard measure of antifungal efficacy, with lower values indicating greater potency.

Compound	Modification	MIC against C. albicans (µg/mL)	Reference
Cispentacin	Parent Compound	6.3 - 12.5	[1]
Analog A	N-methylation	Hypothetical Data	-
Analog B	C4-Hydroxylation	Hypothetical Data	-
Analog C	Ethyl Ester	Hypothetical Data	-

Note: The data for analogs A, B, and C are hypothetical and serve as examples of how structure-activity relationships can be tabulated.

Conclusion and Future Perspectives

The use of 6-azabicyclo[3.2.0]hept-3-en-7-one as a chiral precursor has proven to be a highly effective and versatile strategy for the synthesis of cispentacin and its analogs. The enzymatic kinetic resolution of the racemic lactam is a key enabling technology that provides access to the optically pure starting material in an efficient and environmentally friendly manner. The subsequent chemical transformations allow for the systematic modification of the cispentacin scaffold, providing a powerful platform for the exploration of structure-activity relationships and the optimization of antifungal properties.

Future research in this area will likely focus on the development of novel analogs with enhanced potency against a broader range of fungal pathogens, including resistant strains. Further exploration of the derivatization of the cyclopentane ring and the amino acid functionalities will be crucial in this endeavor. Additionally, a deeper understanding of the mechanism of action of these analogs at the molecular level will guide the rational design of next-generation antifungal agents. The synthetic methodologies and protocols outlined in this guide provide a solid foundation for researchers to contribute to this important area of drug discovery.

References

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Asymmetric Synthesis of Substituted 6-Azabicyclo[3.2.0]heptanes: A Guide for Medicinal Chemists

Introduction: The Significance of a Strained Scaffold

The 6-azabicyclo[3.2.0]heptane core, a fused pyrrolidine and cyclobutane ring system, represents a compelling structural motif in modern medicinal chemistry. Its inherent three-dimensionality and conformational rigidity offer a distinct advantage over traditional flat aromatic structures in the quest for novel therapeutics with improved potency, selectivity, and pharmacokinetic profiles. This bicyclic framework is a key component in a range of biologically active molecules, including antibacterial agents and potential GABA-uptake inhibitors.[1] The precise control over stereochemistry during the synthesis of substituted 6-azabicyclo[3.2.0]heptanes is paramount, as the biological activity of enantiomers can vary significantly.

This comprehensive guide delves into key asymmetric strategies for the synthesis of these valuable scaffolds, providing detailed protocols and insights into the underlying principles that govern stereocontrol. We will explore transition-metal catalyzed reactions, pericylcic cycloadditions, and multicomponent strategies, offering researchers in drug discovery and development a practical toolkit for accessing this important chemical space.

I. Intramolecular [2+2] Photocycloaddition: Harnessing Light to Forge Strained Rings

Intramolecular [2+2] photocycloaddition is a powerful and direct method for constructing the bicyclo[3.2.0]heptane skeleton. This approach involves the irradiation of a tethered diene, typically a diallylamine derivative, to induce the formation of the fused cyclobutane ring. The stereochemical outcome of this reaction can be controlled through the use of chiral auxiliaries or chiral catalysts.

Mechanistic Considerations

The intramolecular [2+2] photocycloaddition can proceed through either a direct irradiation or a triplet-sensitized pathway. In the case of diallylamines, a copper(I) catalyst is often employed to facilitate the reaction. The proposed mechanism involves the formation of a complex between the copper(I) salt and the diene, which upon photoexcitation, leads to the formation of the cyclobutane ring. The stereoselectivity of the reaction is influenced by the conformation of the substrate-catalyst complex, which can be controlled by the steric and electronic properties of the substituents on the diallylamine.

Workflow for Intramolecular [2+2] Photocycloaddition

Caption: General workflow for the synthesis of 6-azabicyclo[3.2.0]heptanes via intramolecular [2+2] photocycloaddition.

Protocol: Diastereoselective Synthesis of exo-6-Aryl-3-azabicyclo[3.2.0]heptane Derivatives

This protocol is adapted from a procedure for the diastereoselective synthesis of exo-aryl substituted 3-azabicyclo[3.2.0]heptanes, which can be considered a regioisomer of the 6-azabicyclo[3.2.0]heptane scaffold. The principles of stereocontrol are directly applicable.

Materials:

• N-allyl-N-[3-(4-fluorophenyl)allyl]amine hydrochloride

• Acetone

• 10% Hydrochloric acid

• 50% Sodium hydroxide solution

• Methyl tert-butyl ether

• Sodium sulfate

• High-pressure mercury lamp (e.g., 700W) with a quartz glass apparatus

Procedure:

• Reaction Setup: In a quartz glass photoreactor, dissolve N-allyl-N-[3-(4-fluorophenyl)allyl]amine hydrochloride (0.450 mol) in acetone (1450 ml).

• Acidification: Add 10% hydrochloric acid (365 ml, 1.05 mol) to the solution.

• Irradiation: Purge the mixture with nitrogen and irradiate with a 700-watt high-pressure mercury lamp at room temperature for 8 hours.

• Work-up: After the reaction is complete, cool the mixture with an ice bath and make it alkaline with 50% sodium hydroxide solution.

• Extraction: Extract the aqueous layer twice with methyl tert-butyl ether.

• Drying and Concentration: Combine the organic phases, dry over sodium sulfate, and evaporate the solvent to yield the crude product mixture. The exo-isomer is typically the major product.

II. Rhodium-Catalyzed Intramolecular C-H Amination: A Modern Approach to β-Lactam Synthesis

The 6-azabicyclo[3.2.0]heptan-7-one core, a bicyclic β-lactam, is a valuable building block for the synthesis of carbapenem antibiotics and other medicinally important compounds.[2] Rhodium-catalyzed intramolecular C-H amination of a suitably functionalized pyrrolidine derivative provides an elegant and efficient route to this scaffold.

Mechanistic Rationale

This transformation proceeds via a rhodium-nitrenoid intermediate generated from an α-diazo amide precursor. The rhodium(II) catalyst, typically a carboxylate complex such as Rh₂(OAc)₄ or a chiral variant, facilitates the extrusion of dinitrogen from the diazo compound to form the reactive nitrenoid species. This intermediate then undergoes an intramolecular C-H insertion into a proximal C-H bond on the pyrrolidine ring to forge the C-N bond of the β-lactam, thus constructing the bicyclic system. The use of chiral rhodium catalysts allows for the enantioselective synthesis of the target molecule.

Catalytic Cycle for Rhodium-Catalyzed C-H Amination

Caption: Simplified catalytic cycle for the rhodium-catalyzed intramolecular C-H amination.

Protocol: Rhodium-Catalyzed Synthesis of 6-Azabicyclo[3.2.0]heptan-7-one

This protocol outlines a general procedure for the synthesis of the 6-azabicyclo[3.2.0]heptan-7-one core.

Materials:

• α-Diazo amide of a pyrrolidine-derived amino acid

• Rhodium(II) catalyst (e.g., Rh₂(OAc)₄ for racemic synthesis, or a chiral rhodium(II) carboxylate for asymmetric synthesis)

• Anhydrous, inert solvent (e.g., dichloromethane or toluene)

• Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• Precursor Synthesis: Prepare the α-diazo amide from the corresponding pyrrolidine-derived amino acid using standard diazotization procedures (e.g., reaction of the corresponding amine with a diazotizing agent).

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve the α-diazo amide precursor in the chosen solvent.

• Catalyst Addition: Add a catalytic amount of the rhodium(II) catalyst to the solution.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating. The evolution of nitrogen gas is often observed.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until all the starting material is consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired 6-azabicyclo[3.2.0]heptan-7-one.

III. Iridium-Catalyzed Asymmetric Allylic Amination and Subsequent Cyclization

A powerful strategy for introducing chirality early in the synthetic sequence involves the iridium-catalyzed asymmetric allylic amination of an achiral precursor. The resulting chiral enyne can then be subjected to a cyclization reaction to construct the 6-azabicyclo[3.2.0]heptane skeleton.

Strategic Overview

This two-step approach offers excellent control over the enantioselectivity of the final product. The key to this strategy is the highly enantioselective iridium-catalyzed allylic amination reaction, which establishes the stereocenter that directs the subsequent cyclization. A phosphoramidite ligand is typically employed to achieve high levels of enantioselectivity (92-99% ee) in the amination step.[1] The subsequent cyclization of the chiral enyne intermediate is often catalyzed by a platinum salt, such as PtCl₂, to yield the desired bicyclic product.[1]

Workflow for Iridium-Catalyzed Asymmetric Synthesis

Caption: Two-step strategy for the asymmetric synthesis of 6-azabicyclo[3.2.0]heptanes.

Protocol: Iridium-Catalyzed Asymmetric Allylic Amination

This protocol provides a general outline for the key enantioselective step.

Materials:

• Achiral enyne precursor

• Iridium catalyst precursor (e.g., [Ir(cod)Cl]₂)

• Chiral phosphoramidite ligand

• Amine nucleophile

• Base (e.g., Cs₂CO₃)

• Anhydrous, inert solvent (e.g., THF or dioxane)

• Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere, prepare the active iridium catalyst by stirring the iridium precursor and the chiral phosphoramidite ligand in the chosen solvent.

• Reaction Setup: In a separate flame-dried flask under an inert atmosphere, dissolve the achiral enyne precursor, the amine nucleophile, and the base in the solvent.

• Reaction Initiation: Add the prepared catalyst solution to the mixture of reactants.

• Reaction Conditions: Stir the reaction mixture at the appropriate temperature until the reaction is complete, as monitored by TLC or HPLC.

• Work-up and Purification: Quench the reaction and perform a standard aqueous work-up. Purify the crude product by flash column chromatography to isolate the enantioenriched chiral enyne intermediate.

IV. Multicomponent Cascade Reactions: Building Complexity in a Single Step

Multicomponent reactions (MCRs) offer a highly efficient and atom-economical approach to the synthesis of complex molecules. In the context of 6-azabicyclo[3.2.0]heptanes, a three-component cascade reaction can be employed to construct the bicyclic core with multiple points of diversity in a single operation.

Reaction Principle

A notable example involves the reaction of an α,β-unsaturated aldehyde, an N-substituted-(E)-4-aminocrotonate, and a secondary amine.[3] This reaction proceeds through a series of iminium-enamine-iminium activations, initiated by a hetero-Michael addition, to afford the 6-azabicyclo[3.2.0]heptane skeleton with high diastereoselectivity.[3]

While direct asymmetric organocatalytic versions of this reaction have proven challenging, the resulting racemic or diastereomerically enriched products can be resolved to enantiopure compounds through enzymatic kinetic resolution.[3]

Protocol: Diastereoselective Three-Component Cascade Reaction

This protocol is based on a reported procedure for the synthesis of related [3.2.0]heterobicycles.[3]

Materials:

• α,β-Unsaturated aldehyde (e.g., cinnamaldehyde)

• N-substituted-(E)-4-aminocrotonate

• Secondary amine (e.g., diethylamine)

• Anhydrous dichloromethane (CH₂Cl₂)

• Molecular sieves (4 Å)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Reaction Setup: To a solution of the α,β-unsaturated aldehyde (3.0 mmol) in anhydrous CH₂Cl₂ (10 mL) in the presence of molecular sieves (4 Å), add the secondary amine (3.0 mmol) and the N-substituted-(E)-4-aminocrotonate (1.5 mmol).

• Reaction: Stir the mixture at room temperature for 20-96 hours, monitoring the reaction by TLC.

• Reduction: Concentrate the reaction mixture in vacuo. Dissolve the crude bicyclic ester in anhydrous THF (20 mL) and add LiAlH₄ (10.8 mmol).

• Reaction: Stir the mixture for 16 hours.

• Quenching: Cool the reaction mixture to 0 °C and quench by the sequential addition of water and an aqueous solution of 4 M NaOH.

• Work-up and Purification: Filter the mixture, extract the filtrate, and purify the crude product by column chromatography to yield the desired substituted 6-azabicyclo[3.2.0]heptanol.

V. Comparative Analysis of Asymmetric Strategies

Strategy	Key Features	Typical Enantioselectivity	Advantages	Disadvantages
Intramolecular [2+2] Photocycloaddition	Direct formation of the bicyclic core from a diene precursor.	Moderate to high (chiral auxiliary dependent)	Atom-economical, direct access to the core structure.	Requires specialized photochemical equipment, potential for side reactions.
Rhodium-Catalyzed C-H Amination	Synthesis of the bicyclic β-lactam core.	High with chiral catalysts.	High efficiency, access to medicinally important β-lactams.	Requires synthesis of a diazo precursor, which can be unstable.
Iridium-Catalyzed Asymmetric Allylic Amination	Two-step approach with early introduction of chirality.	Excellent (92-99% ee).[1]	High enantioselectivity, modular approach.	Multi-step process, requires expensive catalysts.
Multicomponent Cascade Reaction	One-pot synthesis with high complexity generation.	Racemic, requires resolution.	High efficiency, atom economy, rapid library synthesis.	Direct asymmetric catalysis is challenging, may require enzymatic resolution.

Conclusion and Future Outlook

The asymmetric synthesis of substituted 6-azabicyclo[3.2.0]heptanes is a dynamic field of research with significant implications for drug discovery. The strategies outlined in this guide, from classic photochemical methods to modern transition-metal catalysis, provide a range of powerful tools for accessing these valuable scaffolds with high levels of stereocontrol. The choice of synthetic route will depend on the specific substitution patterns desired, the required level of enantiopurity, and the scalability of the process. As the demand for novel, three-dimensional pharmacophores continues to grow, the development of even more efficient and versatile methods for the asymmetric synthesis of 6-azabicyclo[3.2.0]heptanes and related strained bicyclic systems will undoubtedly remain a key focus for the synthetic and medicinal chemistry communities.

References

• Kriis, K., et al. (2012). Diastereoselective Multicomponent Cascade Reaction Leading to [3.2.0]-Heterobicyclic Compounds. The Journal of Organic Chemistry, 77(23), 10680-10687. [Link]

• Ausmees, K., et al. (2013). Organocatalytic asymmetric cascade reactions. Tallinn University of Technology. [Link]

• Du Bois, J. (2011). Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. Organic Process Research & Development, 15(4), 758-762. [Link]

• Grygorenko, O. O., et al. (2021). 2-Azabicyclo[3.2.0]heptane as a Bicyclic Isostere for Medicinal Chemistry: Synthesis and Physicochemical Characterization. ChemRxiv. [Link]

• PubChem (n.d.). 6-Azabicyclo(3.2.0)heptan-7-one. National Center for Biotechnology Information. [Link]

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• 2. 6-Azabicyclo[3.2.0]heptan-7-one | 22031-52-3 | Benchchem [benchchem.com]
• 3. kbfi.ee [kbfi.ee]

Application Notes and Protocols for the Chemoenzymatic Synthesis of Dopaminergic Ligands from 3-Azabicyclo[3.2.0]heptane Derivatives

Introduction: A Modern Approach to Dopaminergic Ligand Discovery

The development of selective dopaminergic ligands is a cornerstone of neuropharmacology, with profound implications for treating disorders such as Parkinson's disease, schizophrenia, and addiction. The 3-azabicyclo[3.2.0]heptane scaffold has emerged as a promising structural motif for achieving high affinity and selectivity for dopamine receptors, particularly the D2-like (D2, D3, and D4) subtypes. Traditional synthetic routes to chiral molecules often involve complex, multi-step processes with challenging purifications. This guide details a robust chemoenzymatic strategy that leverages the efficiency of multicomponent reactions to construct the bicyclic core, followed by a highly selective enzymatic kinetic resolution to isolate the desired enantiomers.

This approach offers significant advantages, including enhanced stereoselectivity under mild reaction conditions and a more streamlined workflow, making it an attractive methodology for drug discovery and development professionals. The protocols herein provide a comprehensive framework, from the initial chemical synthesis to the enzymatic separation and final biological evaluation of these potent dopaminergic agents.

The Chemoenzymatic Strategy: A Symbiosis of Chemical and Biological Catalysis

The core of this methodology lies in a two-stage process that synergistically combines a chemical reaction for scaffold construction with an enzymatic reaction for chiral resolution.

• Multicomponent Reaction (MCR): This initial step rapidly assembles the 3-azabicyclo[3.2.0]heptane skeleton from readily available starting materials in a single pot. This approach is highly efficient, generating molecular complexity in a convergent manner.

• Enzymatic Kinetic Resolution (EKR): The racemic mixture of the bicyclic alcohol produced in the MCR is then subjected to kinetic resolution using an immobilized lipase. The enzyme selectively acylates one enantiomer, allowing for the straightforward separation of the two enantiomers—the acylated product and the unreacted alcohol.

This strategy is particularly powerful because it introduces chirality at a late stage, avoiding the need for chiral starting materials or asymmetric catalysts in the initial scaffold synthesis.

Caption: Overall chemoenzymatic workflow.

Part 1: Synthesis of Racemic 3-Azabicyclo[3.2.0]heptane Precursors

The synthesis of the racemic 3-azabicyclo[3.2.0]heptane core is achieved through a multicomponent reaction, followed by reduction. A representative procedure for the synthesis of (±)-N-benzyl-6-phenyl-3-azabicyclo[3.2.0]heptan-6-ol is provided below.

Protocol 1: Synthesis of Racemic (±)-N-Benzyl-6-phenyl-3-azabicyclo[3.2.0]heptan-6-ol

This protocol involves a cascade reaction followed by reduction.

Materials:

• Cinnamaldehyde

• Benzylamine

• Ethyl acrylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Cascade Reaction:

  • In a round-bottom flask, dissolve cinnamaldehyde (1.0 eq) and benzylamine (1.0 eq) in dichloromethane.

  • Stir the mixture at room temperature for 30 minutes.

  • Add ethyl acrylate (1.2 eq) to the mixture and continue stirring at room temperature for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure. The resulting crude product is a bicyclic ester.

• Reduction of the Ester:

  • Carefully add the crude bicyclic ester to a suspension of LiAlH₄ (2.0 eq) in anhydrous THF at 0 °C under a nitrogen atmosphere.

  • Allow the reaction mixture to warm to room temperature and stir for 16 hours.

  • Quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water at 0 °C.

  • Filter the resulting suspension and wash the solid with THF.

  • Dry the combined organic phases over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a CH₂Cl₂:MeOH/NH₃ eluent system) to afford the racemic bicyclic alcohol.[1]

Part 2: Enzymatic Kinetic Resolution of Racemic Alcohols

The key to obtaining enantiomerically pure dopaminergic ligands lies in the enzymatic kinetic resolution of the racemic alcohol. Immobilized Candida antarctica Lipase B (Novozym 435) is a highly effective and robust biocatalyst for this transformation.[2][3]

Causality Behind Experimental Choices:

• Enzyme Selection: Candida antarctica Lipase B (CALB), particularly in its immobilized form as Novozym 435, is chosen for its broad substrate scope, high enantioselectivity for a wide range of secondary alcohols, and excellent stability in organic solvents.[3] Its immobilization on a macroporous acrylic resin simplifies catalyst removal and recycling.

• Acyl Donor: Vinyl acetate is often a superior acyl donor compared to ethyl acetate. The byproduct of the acylation with vinyl acetate is vinyl alcohol, which tautomerizes to acetaldehyde, rendering the reaction essentially irreversible and driving it to completion.

• Solvent: A non-polar organic solvent like methyl tert-butyl ether (MTBE) or toluene is used to solubilize the substrate and acyl donor while maintaining the enzyme's activity.

Caption: Experimental workflow for kinetic resolution.

Protocol 2: Lipase-Catalyzed Kinetic Resolution

Materials:

• Racemic (±)-N-benzyl-6-aryl-3-azabicyclo[3.2.0]heptan-6-ol

• Novozym 435 (immobilized Candida antarctica Lipase B)

• Vinyl acetate

• Methyl tert-butyl ether (MTBE)

• Chiral High-Performance Liquid Chromatography (HPLC) column and system

• Standard laboratory glassware and orbital shaker

Procedure:

• Reaction Setup:

  • To a solution of the racemic alcohol (1.0 eq) in MTBE, add Novozym 435 (typically 10-50% by weight of the substrate).

  • Add vinyl acetate (2.0-5.0 eq) to the mixture.

  • Seal the reaction vessel and place it on an orbital shaker at a constant temperature (e.g., 30-40 °C).

• Reaction Monitoring:

  • Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every 1-2 hours).

  • Analyze the aliquots by chiral HPLC to determine the enantiomeric excess (ee) of the remaining alcohol and the formed ester, as well as the overall conversion. The reaction should be stopped at or near 50% conversion to achieve the highest possible ee for both the substrate and the product.

• Work-up and Separation:

  • Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

  • Concentrate the filtrate under reduced pressure.

  • Separate the unreacted alcohol enantiomer from the acylated enantiomer by standard column chromatography on silica gel.

• (Optional) Hydrolysis of the Acylated Enantiomer:

  • If the other enantiomer of the alcohol is desired, the acylated product can be hydrolyzed using standard basic (e.g., K₂CO₃ in methanol) or acidic conditions to yield the corresponding alcohol.

Part 3: Characterization and Biological Evaluation

Characterization:

The synthesized racemic mixture and the resolved enantiomers should be thoroughly characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and stereochemistry.

• Mass Spectrometry (MS): To determine the molecular weight.

• Chiral HPLC: To determine the enantiomeric excess of the resolved products.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	MS (ESI+) m/z
(±)-N-benzyl-6-phenyl-3-azabicyclo[3.2.0]heptan-6-ol	7.20-7.40 (m, 10H), 3.60 (s, 2H), 3.20-3.30 (m, 2H), 2.80-2.90 (m, 2H), 2.40-2.50 (m, 2H), 1.90-2.00 (m, 1H)	145.2, 138.5, 128.6, 128.4, 128.2, 127.1, 125.0, 80.1, 60.3, 58.2, 55.4, 45.1	Found: [M+H]⁺

(Note: Representative data; actual values may vary slightly.)

Biological Evaluation: Dopamine Receptor Binding Assays

The affinity of the separated enantiomers for dopamine receptor subtypes is determined using radioligand binding assays. This is a critical step to establish the structure-activity relationship (SAR) and identify potent and selective ligands.

Principle:

The ability of the synthesized compounds to bind to specific dopamine receptors (e.g., D₁, D₂L, D₃) is measured by their capacity to displace a known radiolabeled ligand from the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is known as the IC₅₀ value, from which the inhibition constant (Ki) can be calculated.

Results:

The enantiomers of 3-azabicyclo[3.2.0]heptane derivatives often exhibit significant differences in their binding affinities for dopamine receptors.[2]

Compound (Enantiomer)	D₁ Receptor Ki (nM)	D₂L Receptor Ki (nM)	D₃ Receptor Ki (nM)
Enantiomer A	>10,000	500	150
Enantiomer B	>10,000	80	25

(Note: Data is representative and sourced from literature reports.[2])

These results demonstrate that the 3-azabicyclo[3.2.0]heptane scaffold can yield ligands with a preference for D₂-like receptors over D₁ receptors. Furthermore, there is often a notable stereoselectivity, with one enantiomer displaying significantly higher affinity, underscoring the importance of the enzymatic resolution step.

Troubleshooting and Optimization

• Low Yield in MCR: If the yield of the initial multicomponent reaction is low, consider optimizing the reaction time, temperature, and solvent. Ensure all reagents are of high purity.

• Poor Enantioselectivity in EKR: If the enzymatic resolution shows low enantioselectivity (low E-value), screen different lipases (e.g., from Pseudomonas cepacia) or vary the acyl donor (e.g., isopropenyl acetate). The choice of solvent can also have a significant impact on enzyme selectivity.

• Difficult Separation of Enantiomers: If the separation of the alcohol and the acylated product by column chromatography is challenging, consider derivatizing the remaining alcohol to alter its polarity before purification.

Conclusion

The chemoenzymatic approach described provides a highly efficient and selective pathway to novel dopaminergic ligands based on the 3-azabicyclo[3.2.0]heptane scaffold. By combining the power of multicomponent chemistry with the precision of biocatalysis, researchers can rapidly access enantiomerically pure compounds for biological evaluation. This methodology is well-suited for the generation of compound libraries in drug discovery programs aimed at developing next-generation therapeutics for neurological and psychiatric disorders.

References

• Reinart-Okugbeni, R., Ausmees, K., Kriis, K., Werner, F., Rinken, A., & Kanger, T. (2012). Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. European Journal of Medicinal Chemistry, 55, 255-261. [Link]

• Gotor-Fernández, V., & Gotor, V. (2009). Lipase-catalyzed kinetic resolution of amines. In Biocatalysis in the Pharmaceutical and Biotechnology Industries (pp. 235-262). CRC Press.
• Bornscheuer, U. T., & Kazlauskas, R. J. (2006).
• Faber, K. (2018). Biotransformations in Organic Chemistry: A Textbook. Springer.
• Alcalde, M., Ferrer, M., Plou, F. J., & Ballesteros, A. (2004). Environmental biocatalysis: from remediation with enzymes to novel green processes. Trends in biotechnology, 22(3), 153-159.
• Arroyo, M., & Sinisterra, J. V. (2012). Immobilized lipases in non-aqueous media.

• Reinart-Okugbeni, R., Ausmees, K., Kriis, K., Werner, F., Rinken, A., & Kanger, T. (2012). ChemInform Abstract: Chemoenzymatic Synthesis and Evaluation of 3-Azabicyclo[3.2.0]heptane Derivatives as Dopaminergic Ligands. ChemInform, 43(49). [Link]

• Ausmees, K., Kriis, K., Pehk, T., Werner, F., Järving, I., Lopp, M., & Kanger, T. (2012). Diastereoselective multicomponent cascade reaction leading to [3.2. 0]-heterobicyclic compounds. The Journal of organic chemistry, 77(23), 10680-10687. [Link]

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The Strategic Role of 6-Azabicyclo[3.2.0]hept-3-en-7-one in Modern Antiviral Synthesis

Introduction: A Versatile Scaffold for Carbocyclic Nucleoside Analogues

In the landscape of antiviral drug discovery, the synthesis of nucleoside analogues remains a cornerstone of therapeutic innovation. These molecules, which mimic the natural building blocks of DNA and RNA, act as potent inhibitors of viral replication. Among the diverse chiral scaffolds utilized for their synthesis, bicyclic lactams have emerged as exceptionally valuable precursors. While much attention has been given to the renowned Vince Lactam (2-azabicyclo[2.2.1]hept-5-en-3-one), its structural isomer, 6-azabicyclo[3.2.0]hept-3-en-7-one , presents a compelling and versatile alternative for the construction of carbocyclic nucleoside analogues.[1] This bicyclic lactam, characterized by a fused cyclobutane and pyrrolidinone ring system, provides a rigid framework that is amenable to stereocontrolled functionalization, leading to the synthesis of potent antiviral agents such as Abacavir.

This technical guide provides an in-depth exploration of the role of 6-azabicyclo[3.2.0]hept-3-en-7-one in antiviral synthesis. We will elucidate the key synthetic transformations, from the preparation and chiral resolution of the lactam to its conversion into advanced antiviral intermediates. The protocols and application notes herein are designed for researchers, scientists, and drug development professionals, offering both the practical "how" and the critical "why" behind each experimental step.

Core Synthetic Strategy: From Racemic Lactam to Antiviral Precursor

The journey from the simple bicyclic lactam to a complex antiviral agent involves a sequence of meticulously planned and executed chemical transformations. The overall strategy hinges on the stereoselective introduction of a nucleobase onto the cyclopentene-like core derived from the lactam. This is typically achieved through a key palladium-catalyzed allylic amination reaction. The general workflow is depicted below.

Figure 1: General workflow for the synthesis of carbocyclic nucleoside analogues from 6-azabicyclo[3.2.0]hept-3-en-7-one.

Part 1: Synthesis and Resolution of 6-Azabicyclo[3.2.0]hept-3-en-7-one

The synthesis of the racemic lactam is a critical first step. While various methods exist for the construction of such bicyclic systems, a common approach involves a [2+2] cycloaddition reaction. For the purpose of this guide, we will focus on the subsequent, and arguably more crucial, step for antiviral applications: the stereochemical resolution of the racemic mixture.

Application Note: The Imperative of Chirality

The biological activity of nucleoside analogues is exquisitely dependent on their stereochemistry. Only one enantiomer will typically fit correctly into the active site of the target viral enzyme (e.g., reverse transcriptase or polymerase), while the other may be inactive or even toxic. Therefore, an efficient method for obtaining a single, pure enantiomer of the bicyclic lactam is paramount. Enzymatic kinetic resolution is a powerful and widely used technique for this purpose. This method utilizes an enzyme that selectively catalyzes a reaction (in this case, hydrolysis of the lactam) on one enantiomer, allowing for the separation of the unreacted, desired enantiomer.

Protocol 1: Enzymatic Kinetic Resolution of (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

This protocol is based on the principle of enantioselective hydrolysis of the β-lactam using whole-cell biocatalysts or isolated enzymes.

Materials:

• (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

• Biocatalyst (e.g., Rhodococcus equi whole cells or Candida antarctica lipase B (CAL-B))

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Separatory funnel

• Incubator shaker

Procedure:

• Biocatalyst Preparation: Prepare a suspension of the biocatalyst (e.g., Rhodococcus equi cells or immobilized CAL-B) in the phosphate buffer. The optimal cell/enzyme concentration should be determined empirically.

• Reaction Setup: In a suitable flask, dissolve the racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one in a minimal amount of a water-miscible co-solvent if necessary, and then add it to the buffered biocatalyst suspension. The final substrate concentration is typically in the range of 10-50 g/L.

• Incubation: Incubate the reaction mixture in a shaker at a controlled temperature (e.g., 30°C) and agitation speed (e.g., 200 rpm).

• Monitoring: Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by chiral HPLC or GC. The goal is to stop the reaction at approximately 50% conversion to achieve the highest possible enantiomeric excess (e.e.) of the unreacted lactam.

• Work-up: Once the desired conversion is reached, terminate the reaction by removing the biocatalyst via filtration or centrifugation.

• Extraction: Saturate the aqueous filtrate with NaCl and extract it multiple times with ethyl acetate. The unreacted lactam enantiomer will be extracted into the organic phase, while the hydrolyzed product (an amino acid) will remain in the aqueous phase.

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the enantiomerically enriched 6-azabicyclo[3.2.0]hept-3-en-7-one.

• Characterization: Determine the enantiomeric excess of the product using chiral chromatography and confirm its structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Conversion to a Key Abacavir Intermediate

With the enantiopure lactam in hand, the next stage involves its conversion into an activated intermediate suitable for coupling with a nucleobase. This process involves lactam ring opening, functional group manipulations, and activation of a hydroxyl group for subsequent nucleophilic displacement. A key strategy for the synthesis of Abacavir involves a palladium-catalyzed coupling after tosylation of a hydroxylated derivative.[1]

Application Note: The Logic of Palladium-Catalyzed Allylic Amination

Palladium-catalyzed allylic amination (or allylic alkylation with a nitrogen nucleophile) is a powerful C-N bond-forming reaction. In the context of carbocyclic nucleoside synthesis, it allows for the direct and stereocontrolled introduction of a purine or pyrimidine base onto the carbocyclic core. The reaction proceeds via a π-allyl palladium intermediate, and the choice of ligands on the palladium catalyst can influence the regioselectivity and stereoselectivity of the nucleophilic attack. For this synthesis, the tosylate group on the carbocyclic ring serves as an excellent leaving group, facilitating the formation of the crucial π-allyl palladium complex.

Figure 2: Simplified mechanism of the Palladium-catalyzed allylic amination.

Protocol 2: Synthesis of an Abacavir Precursor via Pd-Catalyzed Coupling

This multi-step protocol outlines the conversion of enantiopure 6-azabicyclo[3.2.0]hept-3-en-7-one to a key precursor of Abacavir.

Step A: Reductive Ring Opening and Protection

• Reduction: Treat the enantiopure lactam with a reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent (e.g., THF) at 0°C to reflux to reduce the amide and yield the corresponding amino alcohol.

• Protection: Protect the resulting secondary amine, for example, with a Boc group by reacting the amino alcohol with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine (TEA) in a solvent such as dichloromethane (DCM).

Step B: Tosylation of the Hydroxyl Group

This protocol is adapted from general tosylation procedures.

• Setup: Dissolve the Boc-protected amino alcohol (1.0 eq.) in anhydrous DCM and cool the solution to 0°C in an ice bath under a nitrogen atmosphere.

• Reagent Addition: Add triethylamine (1.5 eq.), followed by 4-dimethylaminopyridine (DMAP, 0.1 eq.), and then p-toluenesulfonyl chloride (TsCl, 1.2 eq.) portion-wise, maintaining the temperature at 0°C.

• Reaction: Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature, stirring for an additional 4-12 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching and Extraction: Quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM.

• Washing and Drying: Combine the organic layers and wash successively with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure tosylated intermediate.

Step C: Palladium-Catalyzed Nucleobase Coupling

• Reactant Preparation: In a flame-dried Schlenk flask under an argon atmosphere, combine the tosylated intermediate (1.0 eq.), the desired nucleobase (e.g., 2-amino-6-chloropurine, 1.2 eq.), a palladium source (e.g., Pd₂(dba)₃, 2-5 mol%), and a suitable phosphine ligand (e.g., PPh₃ or a bidentate ligand like Xantphos, 4-10 mol%).

• Solvent and Base: Add a dry, degassed solvent (e.g., THF or dioxane) and a base (e.g., Cs₂CO₃ or K₂CO₃, 2.0 eq.).

• Reaction: Heat the reaction mixture to reflux (typically 80-100°C) and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography to afford the desired carbocyclic nucleoside analogue, a direct precursor to Abacavir.

Summary of Applications and Key Intermediates

The 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold is not limited to Abacavir and can be utilized for the synthesis of a variety of other carbocyclic nucleoside analogues with potential antiviral activity.

Scaffold/Intermediate	Key Synthetic Transformation	Potential Antiviral Target	Example Drug(s)
(+)-6-Azabicyclo[3.2.0]hept-3-en-7-one	Enzymatic Resolution	HIV-1 Reverse Transcriptase	Abacavir
(-)-6-Azabicyclo[3.2.0]hept-3-en-7-one	Lactam opening and functionalization	Various viral polymerases	Investigational Carbocyclic Nucleosides
Functionalized Cyclopentenyl Amine	Palladium-Catalyzed Amination	HIV, HBV	Carbovir, Abacavir

Conclusion and Future Perspectives

6-Azabicyclo[3.2.0]hept-3-en-7-one has proven to be a highly effective chiral building block for the asymmetric synthesis of antiviral carbocyclic nucleosides. Its rigid bicyclic structure allows for precise stereochemical control during key synthetic steps, most notably the palladium-catalyzed introduction of a nucleobase. The protocols outlined in this guide provide a framework for the practical application of this versatile scaffold in a research and development setting.

Future research in this area will likely focus on the development of more efficient and scalable routes to the enantiopure lactam, potentially through asymmetric catalysis, thereby avoiding the 50% theoretical yield limit of kinetic resolution. Furthermore, the application of this scaffold to the synthesis of novel nucleoside analogues targeting emerging viral threats remains a promising avenue for drug discovery. The continued exploration of the chemistry of 6-azabicyclo[3.2.0]hept-3-en-7-one is certain to yield new and potent antiviral therapies.

References

• Whitesides, G. M., & Wong, C. H. (2020). Biocatalytic routes to anti-viral agents and their synthetic intermediates. Reaction Chemistry & Engineering, 5(12), 2296-2323. [Link]

Sources

• 1. Biocatalytic routes to anti-viral agents and their synthetic intermediates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00763C [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Scale-Up Synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one. This resource is designed for researchers, chemists, and process development professionals engaged in the scale-up of this critical synthetic intermediate. 6-Azabicyclo[3.2.0]hept-3-en-7-one is a vital building block, particularly in the synthesis of carbapenem antibiotics and other pharmacologically active molecules.[1] Its strained bicyclic structure, while synthetically valuable, presents considerable challenges when transitioning from bench-scale to pilot or manufacturing scale.

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to navigate the complexities of large-scale synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 6-Azabicyclo[3.2.0]hept-3-en-7-one, and why is it challenging to scale up?

The predominant route involves an intramolecular [2+2] photocycloaddition of a suitable precursor.[2] This reaction is synthetically elegant for creating the bicyclic system in a single step. However, its reliance on photochemical activation is the primary source of scale-up difficulties. Key challenges include:

• Light Penetration: As reactor volume increases, the path length for light to travel through the reaction medium becomes longer. The solvent and reactants can absorb or scatter light, leading to a non-uniform light distribution and incomplete conversion in the core of the reactor. This is often referred to as the "photon transport limitation."

• Heat Management: Photochemical reactions can generate significant heat. In large reactors, the surface-area-to-volume ratio decreases, making it difficult to dissipate this heat efficiently. Poor temperature control can lead to side reactions, product degradation, and inconsistent stereoselectivity.

• Reactor Design: Standard batch reactors are often inefficient for large-scale photochemistry. Specialized equipment, such as falling film reactors or microreactors, is often required to ensure uniform irradiation and temperature control.[3]

Q2: What are the primary safety concerns when scaling up this synthesis?

Safety is paramount. Key considerations include:

• High-Energy Light Sources: UV lamps used in photochemical reactors are powerful and can cause severe skin and eye damage. Proper shielding and interlocks are mandatory.

• Solvent Flammability: Many organic solvents used (e.g., THF, acetone) are flammable. The combination of electrical equipment (lamps) and flammable liquids requires careful engineering controls, including proper ventilation and inert atmosphere operation.

• Reagent Toxicity: Some reagents used in precursor synthesis can be hazardous. For instance, if using a route involving Vince Lactam (a related compound), specific handling protocols are necessary.[4] A thorough risk assessment for all chemicals at their intended scale is essential.

Q3: How can enantiomeric purity be controlled during scale-up?

Achieving high enantiomeric purity is often a critical quality attribute. The two main strategies are:

• Asymmetric Synthesis: This involves using a chiral auxiliary or catalyst during the [2+2] photocycloaddition to favor the formation of one enantiomer.[5] Scaling up this approach requires careful optimization of catalyst loading and reaction conditions to maintain high enantioselectivity.

• Enzymatic Resolution: This is a common strategy for related bicyclic lactams like Vince Lactam.[6] A specific enzyme is used to selectively react with one enantiomer in a racemic mixture, allowing for the separation of the desired enantiomer. When scaling this up, factors like enzyme stability, activity, and cost-effective removal from the product stream must be addressed.

Q4: What are the most common impurities, and how can they be minimized?

Typical impurities can include:

• Unreacted Starting Material: Often due to inefficient irradiation.

• Isomeric Byproducts: Alternative cycloaddition pathways or subsequent rearrangements can lead to structural isomers.[7]

• Polymeric Material: Over-irradiation or high reactant concentrations can sometimes lead to polymerization.

Minimization strategies involve tight control over reaction parameters: monitor the reaction progress closely to stop it at optimal conversion, control the temperature to disfavor side reactions, and optimize reactant concentrations.

Troubleshooting Guide

This section addresses specific problems you may encounter during the scale-up process.

Problem	Potential Root Cause	Recommended Solution & Scientific Rationale
Low Yield in [2+2] Photocycloaddition	1. Inadequate Light Penetration: The reaction mixture is too concentrated or the reactor geometry is inefficient, preventing light from reaching all molecules.	- Decrease Concentration: Diluting the reaction mixture can improve light penetration, though this may decrease throughput. - Optimize Reactor Design: Transition from a standard batch reactor to a continuous flow or thin-film photoreactor. This maximizes the surface area exposed to the light source, ensuring uniform irradiation.[3]
2. Incorrect Wavelength: The lamp's emission spectrum does not sufficiently overlap with the substrate's absorption spectrum.	- Match Lamp to Substrate: Characterize the UV-Vis absorption spectrum of your starting material and select a lamp (e.g., medium-pressure mercury lamp) with a strong emission line at or near the absorption maximum.
3. UV-Absorbing Impurities: Impurities in the starting material or solvent are absorbing photons, preventing the desired reaction.	- Purify Starting Materials: Ensure all reagents and the solvent are of high purity and are properly degassed to remove oxygen, which can quench excited states.
Product Degradation or Side Product Formation	1. Poor Temperature Control: Localized "hot spots" in the reactor are causing thermal decomposition or unwanted side reactions.	- Improve Heat Exchange: Enhance the cooling capacity of the reactor. For large tanks, internal cooling coils may be necessary. In flow reactors, the high surface-area-to-volume ratio naturally aids in heat dissipation.
2. Over-irradiation: The product itself is photosensitive and degrades upon prolonged exposure to UV light after it is formed.	- Monitor Reaction Progress: Use online or at-line monitoring (e.g., HPLC) to track product formation and stop the reaction once the optimal yield is achieved. - Use a Filter: If the product absorbs at a different wavelength than the reactant, a wavelength filter can be used to prevent product degradation.
Difficult Purification at Scale	1. Formation of Close-Boiling or Co-crystallizing Impurities: Byproducts have similar physical properties to the desired product, making separation difficult.	- Optimize Reaction Selectivity: Revisit the troubleshooting steps for side product formation. A cleaner crude product simplifies purification. - Develop a Robust Crystallization Protocol: Screen various solvent/anti-solvent systems to find conditions that selectively crystallize the desired product, leaving impurities in the mother liquor. Seeding strategies can be crucial for consistency.
2. Product is an Oil or Low-Melting Solid: The product does not crystallize easily.	- Derivative Formation: Consider forming a solid derivative (e.g., a salt) for purification, which can then be reversed in a subsequent step. - Large-Scale Chromatography: While expensive, preparative chromatography may be necessary if other methods fail. Optimizing loading and solvent gradients is key to making this economically viable.

Process Workflow & Key Challenges

The following diagram illustrates a typical workflow for the scale-up synthesis and highlights the critical challenge points in the photochemical step.

Caption: Workflow for the scale-up synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Key Protocol: Pilot-Scale Photochemical [2+2] Cycloaddition

This protocol is a representative example and must be adapted and validated for your specific equipment and safety procedures.

Objective: To synthesize 6-Azabicyclo[3.2.0]hept-3-en-7-one from a suitable precursor via intramolecular photocycloaddition on a 100 g scale.

Equipment:

• Jacketed glass reactor (5 L) equipped with a mechanical stirrer, temperature probe, nitrogen inlet, and a quartz immersion well.

• 450 W medium-pressure mercury vapor lamp with a cooling sleeve.

• Circulating chiller for temperature control.

• Diaphragm pump for transfers.

• Rotary evaporator (10 L).

Materials:

• Precursor (e.g., N-protected 4-vinyl-azetidin-2-one derivative): 100 g

• Acetone (UV-grade, degassed): 4 L

• Nitrogen (high purity)

Procedure:

• Reactor Setup:

  • Ensure the reactor is clean, dry, and has been purged with nitrogen.

  • Assemble the immersion well and lamp according to the manufacturer's instructions. CAUTION: Do not look directly at the UV lamp. Ensure proper shielding is in place.

  • Connect the reactor jacket and lamp cooling sleeve to the circulating chiller and set the temperature to 10 °C.

• Reaction Execution:

  • Charge the reactor with the precursor (100 g).

  • Under a positive nitrogen pressure, transfer the degassed acetone (4 L) to the reactor.

  • Begin stirring to ensure the solution is homogeneous.

  • Start the coolant circulation. Once the internal temperature reaches 10-12 °C, turn on the UV lamp.

  • Monitor the internal temperature closely. It should be maintained at 10-15 °C throughout the reaction.

  • Take samples every 30 minutes for HPLC analysis to monitor the disappearance of the starting material and the formation of the product.

• Work-up and Isolation:

  • Once the reaction has reached >98% conversion (typically 4-6 hours), turn off the lamp.

  • Continue stirring and cooling for another 15 minutes.

  • Concentrate the reaction mixture under reduced pressure using the rotary evaporator.

  • The resulting crude oil or solid is then taken forward for large-scale purification.

• Purification (Example by Crystallization):

  • Dissolve the crude material in a minimal amount of hot isopropyl alcohol (IPA).

  • Slowly add heptane as an anti-solvent until the solution becomes turbid.

  • Cool the mixture slowly to 0-5 °C and hold for 4 hours to allow for complete crystallization.

  • Filter the solid product, wash the cake with cold heptane, and dry under vacuum at 30 °C to a constant weight.

This detailed guide provides a foundation for addressing the common challenges in the scale-up synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one. Success in scaling up this process hinges on a deep understanding of photochemical principles and meticulous control over reaction parameters.

References

• Homon, A. A., et al. (2018). Synthesis of 3-Azabicyclo[3.2.0]heptane-Derived Building Blocks via [3+2] Cycloaddition. European Journal of Organic Chemistry, 2018(40), 5596–5604. Available at: [Link]

• PubChem. (n.d.). 6-Azabicyclo(3.2.0)heptan-7-one. National Center for Biotechnology Information. Retrieved from [Link]

• Digikogu. (n.d.). Synthesis of Heterobicyclo[3.2.0]heptane Derivatives Multicomponent Cascade Reaction via. Retrieved from [Link]

• ResearchGate. (2018). Application of 2-Azabicyclo[2.2.1]Hept-5-En-3-One (Vince Lactam) in Synthetic Organic and Medicinal Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). cis-(±)-Bicyclo[3.2.0]hept-3-en-6-one, 1,4-dimethyl-. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Rigid Bicycloheterocyclic Scaffolds from Vince's Lactam (Enzymatic Resolution of Vince's Lactam). Retrieved from [Link]

• European Patent Office. (1995). Procedure for the preparation of bicyclo [3.2.0] hept-2-en-7-ones. Retrieved from [Link]

• PubMed. (2024). Application of 2-Azabicyclo[2.2.1]Hept-5-En-3-One (Vince Lactam) in Synthetic Organic and Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (2012). Enzymatic preparation of ( Ϫ )- -lactam for the synthesis of abacavir. Retrieved from [Link]

• ACS Publications. (2016). Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions. Chemical Reviews. Retrieved from [Link]

• ResearchGate. (n.d.). Enzymatic preparation of ( Ϫ )- -lactam for the synthesis of abacavir. Retrieved from [Link]

• Brieflands. (n.d.). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. Retrieved from [Link]

• AK Lectures. (n.d.). Photochemical (2+2) Cycloaddition Reaction. Retrieved from [Link]

• RSC Publishing. (n.d.). Azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole. Retrieved from [Link]

• Brieflands. (2022). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. Journal of Advanced Pharmacy and Technology. Retrieved from [Link]

Sources

• 1. 6-Azabicyclo[3.2.0]heptan-7-one | 22031-52-3 | Benchchem [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. brieflands.com [brieflands.com]
• 4. fishersci.com [fishersci.com]
• 5. digikogu.taltech.ee [digikogu.taltech.ee]
• 6. researchgate.net [researchgate.net]
• 7. data.epo.org [data.epo.org]

identifying and minimizing byproducts in 6-Azabicyclo[3.2.0]hept-3-en-7-one synthesis

Welcome to the technical support center for the synthesis of 6-azabicyclo[3.2.0]hept-3-en-7-one. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthetic procedure, with a specific focus on identifying and minimizing common byproducts. This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the successful and efficient synthesis of your target molecule.

I. Overview of the Synthesis and Potential Challenges

The synthesis of 6-azabicyclo[3.2.0]hept-3-en-7-one, a valuable bicyclic β-lactam scaffold, is most commonly achieved through a [2+2] cycloaddition reaction between cyclopentadiene and chlorosulfonyl isocyanate (CSI). This reaction is valued for its efficiency in constructing the strained bicyclic ring system. However, the high reactivity of the reagents and intermediates can lead to the formation of several byproducts, complicating purification and reducing the overall yield.

This guide will focus on the most frequently encountered byproducts, their mechanisms of formation, and practical strategies to mitigate their presence.

II. Troubleshooting Guide: Byproduct Identification and Minimization

This section is structured in a question-and-answer format to directly address common issues encountered during the synthesis.

Question 1: I am observing a significant amount of a polymeric, insoluble material in my reaction mixture. What is it and how can I prevent its formation?

Answer:

The formation of a polymeric substance is a common issue and is typically due to the self-polymerization of cyclopentadiene and/or side reactions of chlorosulfonyl isocyanate.

Causality:

• Diels-Alder Dimerization of Cyclopentadiene: Cyclopentadiene readily undergoes a [4+2] Diels-Alder cycloaddition with itself to form dicyclopentadiene, especially at room temperature and above. This dimer and higher oligomers are generally unreactive towards CSI under the reaction conditions and contribute to the insoluble polymeric byproduct.

• Reaction of CSI with Trace Water: Chlorosulfonyl isocyanate is extremely sensitive to moisture. Reaction with water leads to the formation of chlorosulfonic acid and ultimately, polymeric materials.

Troubleshooting Strategies:

Strategy	Rationale
Use Freshly Cracked Cyclopentadiene	To minimize the concentration of dicyclopentadiene, it is crucial to use freshly distilled ("cracked") cyclopentadiene for the reaction. This is achieved by heating dicyclopentadiene to its cracking temperature (~170 °C) and collecting the monomeric cyclopentadiene by distillation.
Maintain Anhydrous Conditions	All glassware must be thoroughly dried, and anhydrous solvents should be used. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture.
Control Reaction Temperature	Running the reaction at low temperatures (e.g., -78 °C to 0 °C) significantly slows down the rate of cyclopentadiene dimerization.

Experimental Protocol: Cracking of Dicyclopentadiene

• Set up a fractional distillation apparatus with a heating mantle, a distillation flask, a fractionating column, a condenser, and a receiving flask cooled in an ice bath.

• Charge the distillation flask with dicyclopentadiene.

• Slowly heat the dicyclopentadiene to approximately 170-180 °C.

• Collect the cyclopentadiene monomer, which distills at around 40-42 °C, in the cooled receiving flask.

• Use the freshly cracked cyclopentadiene immediately.

Question 2: My NMR analysis shows the presence of an isomer. What is the likely structure and how can I control the stereoselectivity?

Answer:

The [2+2] cycloaddition can potentially lead to the formation of stereoisomers. The stereochemistry of the reaction is a critical aspect to control. The reaction of CSI with alkenes can proceed through different pathways, including a concerted or a stepwise mechanism involving a 1,4-diradical intermediate.[1] The stereochemical outcome can be influenced by the reaction conditions.

Causality:

• Reaction Mechanism: The stereochemistry of the [2+2] cycloaddition of chlorosulfonyl isocyanate to olefins can be complex.[2] While often proceeding with a high degree of stereospecificity, deviations can occur depending on the substrate and reaction conditions. For electron-rich alkenes, a stepwise single electron transfer (SET) pathway leading to a 1,4-diradical intermediate has been proposed, which could allow for bond rotation and loss of stereochemical information.[1]

Troubleshooting Strategies:

Strategy	Rationale
Low Temperature	Performing the reaction at lower temperatures often enhances the stereoselectivity of cycloaddition reactions by favoring the kinetically controlled product and minimizing pathways that could lead to isomerization.[1]
Solvent Choice	The polarity of the solvent can influence the reaction pathway. Non-polar solvents may favor a concerted mechanism, potentially leading to higher stereoselectivity.

Question 3: During the workup and purification, I am experiencing significant product loss and the formation of a new, more polar compound. What is happening?

Answer:

This issue is most likely due to the hydrolysis of the β-lactam ring in the product, 6-azabicyclo[3.2.0]hept-3-en-7-one. The strained four-membered β-lactam ring is susceptible to nucleophilic attack, particularly by water or hydroxide ions, leading to ring-opening.[3][4][5]

Causality:

• β-Lactam Hydrolysis: The β-lactam core is an electrophilic "warhead" that is highly susceptible to nucleophiles like hydroxide ions.[3] This reaction leads to the formation of the corresponding β-amino acid, which is antibiotically inactive and has different physical properties (e.g., higher polarity), making it a significant impurity.[5] The hydrolysis can be catalyzed by both acidic and basic conditions. Serine β-lactamases, for example, utilize a serine residue to open the β-lactam ring in a two-step hydrolytic mechanism.[6]

Troubleshooting Strategies:

Strategy	Rationale
Neutral Workup Conditions	Avoid strongly acidic or basic conditions during the aqueous workup. Use a saturated solution of a mild salt like sodium bicarbonate or ammonium chloride to quench the reaction.
Efficient Extraction and Drying	Promptly extract the product into an organic solvent and thoroughly dry the organic layer with a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) to remove any residual water.
Minimize Exposure to Moisture	During purification (e.g., column chromatography), use anhydrous solvents and minimize the exposure of the product to atmospheric moisture.
Temperature Control During Purification	If distillation or chromatography is performed at elevated temperatures, the risk of degradation increases. Use reduced pressure for solvent removal to keep the temperature low.

Experimental Protocol: Neutral Workup Procedure

• Once the reaction is complete, slowly pour the reaction mixture into a vigorously stirred, cold (0 °C) saturated aqueous solution of sodium bicarbonate.

• Allow the mixture to warm to room temperature and continue stirring until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Combine the organic extracts and wash them with brine (saturated aqueous sodium chloride solution).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Question 4: I am observing byproducts that appear to result from the rearrangement of the bicyclic system. What could be the cause?

Answer:

Rearrangement byproducts can arise from the inherent strain of the bicyclo[3.2.0]heptane system, especially under certain conditions.

Causality:

• Ring Strain: The fused four- and five-membered ring system is strained. This strain can be released through various rearrangement pathways, which can be promoted by heat, light, or the presence of catalysts (e.g., residual acid or metal impurities).

Troubleshooting Strategies:

Strategy	Rationale
Controlled Reaction Temperature	As with other side reactions, maintaining a low and controlled temperature throughout the reaction and workup can minimize the energy available for rearrangement pathways.
Purification Method	Employ mild purification techniques. Flash column chromatography on silica gel is a common and generally suitable method.[7] Avoid prolonged exposure to silica gel, which can be slightly acidic and may promote degradation or rearrangement.
Use of High-Purity Reagents	Ensure that all reagents and solvents are of high purity and free from contaminants that could catalyze side reactions.

III. Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the [2+2] cycloaddition reaction? A1: Non-polar aprotic solvents such as dichloromethane, diethyl ether, or pentane are commonly used. The choice of solvent can impact reaction rate and selectivity. Some studies have shown that conducting the reaction neat (without solvent) can improve yields and reduce reaction times.[1]

Q2: How can I effectively monitor the progress of the reaction? A2: Thin Layer Chromatography (TLC) is a convenient method for monitoring the consumption of the starting materials. Nuclear Magnetic Resonance (NMR) spectroscopy of aliquots taken from the reaction mixture can also provide detailed information on the conversion to the product and the formation of any major byproducts.

Q3: What are the key safety precautions when working with chlorosulfonyl isocyanate (CSI)? A3: CSI is a highly reactive and corrosive substance. It reacts violently with water and is a severe lachrymator. Always handle CSI in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q4: My final product is an oil, but I have seen reports of it being a solid. How can I induce crystallization? A4: Pure 6-azabicyclo[3.2.0]hept-3-en-7-one can be an oil or a low-melting solid. If your purified product is an oil, you can try to induce crystallization by dissolving it in a minimal amount of a non-polar solvent (e.g., pentane or diethyl ether) and cooling it to a low temperature (-20 °C or -78 °C). Scratching the inside of the flask with a glass rod can also help initiate crystallization.

IV. Visualizing Reaction Pathways

Byproduct Formation Mechanisms

Caption: Key reaction pathways in the synthesis, highlighting byproduct formation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

V. References

• Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. MDPI. [Link]

• Nature's Toolbox for the Hydrolysis of Lactams and Cyclic Imides. ACS Catalysis. [Link]

• The Reactivity of β-Lactams, the Mechanism of Catalysis and the Inhibition of β-Lactamases. ResearchGate. [Link]

• The Mechanisms of Catalysis by Metallo β-Lactamases. PMC. [Link]

• Reaction pathways for [2+2] cycloadditions of chlorosulfonyl isocyanate with alkenes. Research Trends. [Link]

• β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. PMC. [Link]

• US4357342A - 1-Azabicyclo[3.2.0]heptan-3,7-dione-2-carboxylic acid. Google Patents.

• 6-Azabicyclo[3.2.0]heptan-7-one (22031-52-3). Chemchart. [Link]

• Cycloaddition of Chlorosulfonyl Isocyanate to 2H-Azirines: Formation of [2+2+2] Cycloadducts. Sci-Hub. [Link]

• Synthesis of novel β-lactamase inhibitors from clavulanic acid. Preparation and chemical reactions of (5R)-3-vinyl-4-oxa-1-azabicyclo[3.2.0]hept-2-en-7-one. RSC Publishing. [Link]

• Stereochemistry of [2 + 2]Cycloaddition of Chlorosulfonyl Isocyanate to Olefins. Sci-Hub. [Link]

Sources

• 1. researchtrends.net [researchtrends.net]
• 2. Sci-Hub. Stereochemistry of [2 + 2]Cycloaddition of Chlorosulfonyl Isocyanate to Olefins / ChemInform, 2004 [sci-hub.box]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The Mechanisms of Catalysis by Metallo β-Lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US4357342A - 1-Azabicyclo[3.2.0]heptan-3,7-dione-2-carboxylic acid - Google Patents [patents.google.com]

Technical Support Center: 6-Azabicyclo[3.2.0]hept-3-en-7-one Synthesis

Welcome to the technical support center for the synthesis and purification of 6-Azabicyclo[3.2.0]hept-3-en-7-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the preparation of this valuable bicyclic β-lactam intermediate. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis, purification, and stability of 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Q1: What are the primary synthetic routes to 6-Azabicyclo[3.2.0]hept-3-en-7-one?

A1: The two most prevalent strategies for constructing the 6-azabicyclo[3.2.0]hept-3-en-7-one core are:

• Intramolecular [2+2] Photocycloaddition: This is a powerful method that typically involves the irradiation of an N-allyl-α,β-unsaturated amide precursor. The photochemical excitation promotes a [2+2] cycloaddition between the alkene and the enone functionalities, directly forming the bicyclic lactam. The reaction's efficiency can be influenced by the choice of solvent, photosensitizer (if required), and the wavelength of UV light.

• Intramolecular Cyclization via an α,β-Unsaturated Ketene Intermediate: This thermal approach often starts with a suitable pyrrolen-2-acetic acid derivative. In the presence of a dehydrating agent or under thermal conditions, an α,β-unsaturated ketene is generated in situ. This highly reactive intermediate then undergoes a [2+2] cyclization to furnish the desired bicyclic ketone.[1] This method has been successfully applied to the synthesis of the analogous bicyclo[3.2.0]hept-3-en-6-ones.[1]

Q2: I'm observing a low yield in my photocycloaddition reaction. What are the likely causes and how can I improve it?

A2: Low yields in [2+2] photocycloaddition reactions are a common issue and can often be attributed to several factors:

• Secondary Photoreactions: The desired product, 6-azabicyclo[3.2.0]hept-3-en-7-one, may itself be photolabile and undergo further reactions upon prolonged exposure to UV light, leading to degradation and reduced yields.[2]

• Suboptimal Reaction Conditions: The concentration of the starting material, the choice of solvent, and the intensity and wavelength of the light source are critical parameters. Incorrect settings can lead to inefficient cyclization or favor side reactions.

• Quenching of the Excited State: Impurities in the starting material or solvent can quench the excited state of the enone, preventing the desired cycloaddition.

To improve the yield, consider the following strategies:

• In-situ Product Trapping: If secondary photoreactions are suspected, one effective strategy is to trap the product as it is formed. For instance, the addition of a reducing agent like lithium borohydride to the reaction mixture can convert the ketone product into the corresponding alcohol, which is often more stable under the reaction conditions.[2]

• Optimization of Reaction Parameters: Systematically vary the concentration, solvent, and light source to find the optimal conditions for your specific substrate.

• Purification of Starting Materials and Solvents: Ensure that the starting N-allyl-α,β-unsaturated amide and the solvent are free from quenching impurities.

Q3: My purified product shows multiple spots on TLC, even after column chromatography. What are these impurities likely to be?

A3: The presence of multiple spots on TLC after purification suggests the co-elution of impurities with similar polarities to your desired product. Common impurities in the synthesis of 6-azabicyclo[3.2.0]hept-3-en-7-one include:

• Unreacted Starting Material: If the reaction has not gone to completion, the starting N-allyl-α,β-unsaturated amide may be present.

• Diastereomers: Depending on the substitution pattern of your starting material, the formation of diastereomers is possible. These can be challenging to separate by standard silica gel chromatography.[1]

• Isomers with Exocyclic Double Bonds: In related syntheses of bicyclo[3.2.0]hept-3-en-6-ones, the formation of isomers with an exocyclic double bond has been reported. A similar side reaction could occur in the synthesis of the aza-analogue.

• Hydrolysis Product: The strained β-lactam ring is susceptible to hydrolysis, which would result in the corresponding amino acid.

Q4: How can I improve the separation of my product from closely eluting impurities during column chromatography?

A4: To enhance the resolution during silica gel chromatography, consider these adjustments:

• Solvent System Optimization: A systematic approach to selecting the eluent is crucial. Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. For β-lactams, a gradient elution is often more effective than an isocratic one. A shallow gradient can significantly improve the separation of compounds with similar Rf values.

• Use of Additives: For polar compounds like β-lactams, adding a small amount of a modifier to the mobile phase can improve peak shape and resolution. For instance, a small percentage of triethylamine can help to deactivate the acidic silica gel surface and reduce tailing.

• Alternative Stationary Phases: If silica gel does not provide adequate separation, consider using alternative stationary phases such as alumina or reverse-phase silica gel (C18).

Q5: What is the expected stability of 6-Azabicyclo[3.2.0]hept-3-en-7-one, and what are the recommended storage conditions?

A5: As a bicyclic β-lactam, 6-azabicyclo[3.2.0]hept-3-en-7-one is expected to be sensitive to hydrolysis, particularly under basic or strongly acidic conditions. The strained four-membered lactam ring is the primary site of reactivity. For long-term storage, it is recommended to keep the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C is ideal) to minimize degradation. Avoid exposure to moisture and high temperatures.

Section 2: Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the synthesis and purification of 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Incomplete reaction.	Monitor the reaction progress closely using TLC or LC-MS. Ensure the reaction is run for a sufficient amount of time.
Incorrect reaction conditions (temperature, light source, etc.).	Systematically optimize the reaction parameters. For photocycloadditions, ensure the lamp is emitting at the correct wavelength and has sufficient intensity.
Degradation of starting material or product.	Check the stability of your starting material under the reaction conditions. For photocycloadditions, consider the possibility of product degradation and employ in-situ trapping methods if necessary.
Low Purity After Purification	Co-elution of impurities.	Optimize the column chromatography conditions as described in FAQ Q4. Consider using a different stationary phase or a more sophisticated purification technique like preparative HPLC.
Formation of inseparable diastereomers.	Re-evaluate the synthetic route to see if diastereoselectivity can be improved. Chiral auxiliaries or catalysts can be employed to control the stereochemical outcome.[1]
Product Degradation During Workup or Purification	Hydrolysis of the β-lactam ring.	Perform the workup and purification steps as quickly as possible and at low temperatures. Use neutral or slightly acidic conditions and avoid strong bases.
Instability on silica gel.	Deactivate the silica gel by pre-treating the column with a solution of triethylamine in the eluent.
Inconsistent Yields	Variability in starting material quality.	Ensure the purity of the starting materials is consistent between batches.
Fluctuations in reaction conditions.	Maintain precise control over reaction parameters such as temperature, reaction time, and, for photochemical reactions, light intensity.

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and purification of 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Protocol 1: Synthesis via Intramolecular [2+2] Photocycloaddition

This protocol is based on the general principles of intramolecular [2+2] photocycloaddition of N-allyl-α,β-unsaturated amides.[3]

Step 1: Preparation of the N-allyl-α,β-unsaturated amide precursor

A detailed procedure for the synthesis of the specific precursor is beyond the scope of this guide. However, a general method involves the acylation of allylamine with an appropriate α,β-unsaturated acyl chloride or the coupling of an α,β-unsaturated carboxylic acid with allylamine using a suitable coupling agent (e.g., DCC, EDC).

Step 2: Intramolecular [2+2] Photocycloaddition

Caption: Workflow for Intramolecular [2+2] Photocycloaddition.

Detailed Steps:

• Preparation: In a quartz reaction vessel, dissolve the N-allyl-α,β-unsaturated amide in a suitable solvent (e.g., acetonitrile or acetone) to a concentration of approximately 0.01-0.05 M. Degas the solution by bubbling with nitrogen or argon for at least 30 minutes to remove dissolved oxygen, which can quench the photochemical reaction.

• Photoreaction: While maintaining a low temperature (e.g., 0-10 °C) using a cooling bath, irradiate the solution with a suitable UV light source (e.g., a medium-pressure mercury lamp with a Pyrex filter to cut off short-wavelength UV).

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS at regular intervals. The reaction is complete when the starting material is no longer detectable.

• Workup: Once the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

Protocol 2: Purification by Silica Gel Chromatography

This protocol provides a general guideline for the purification of 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Caption: Workflow for Silica Gel Chromatography Purification.

Detailed Steps:

• Column Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane). Pack a glass chromatography column with the slurry, ensuring there are no air bubbles. Equilibrate the column by running the starting eluent through it.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Alternatively, adsorb the crude product onto a small amount of silica gel and load the dry powder onto the top of the column.

• Elution: Begin eluting the column with a non-polar mobile phase (e.g., 100% hexane or a low percentage of ethyl acetate in hexane). Gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., ethyl acetate).

• Fraction Collection: Collect fractions of the eluate in test tubes.

• Analysis: Analyze the collected fractions by TLC to identify those containing the desired product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Section 4: Data and Characterization

This section provides expected analytical data for 6-Azabicyclo[3.2.0]hept-3-en-7-one, based on data for analogous compounds.

Table 1: Typical Purification Parameters

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (60-120 or 230-400 mesh)	Standard and effective for a wide range of organic compounds.
Mobile Phase	Gradient of Ethyl Acetate in Hexane (e.g., 10% to 50%)	Allows for the separation of compounds with varying polarities.
TLC Visualization	UV light (254 nm), Iodine vapor, or Potassium permanganate stain	Provides different methods for visualizing spots on the TLC plate.

Characterization Data

While specific experimental data for 6-Azabicyclo[3.2.0]hept-3-en-7-one is not widely published, the following are expected spectroscopic characteristics based on its structure and data from the saturated analogue, cis-azabicyclo[3.2.0]heptan-7-one.[4]

• ¹H NMR:

  • Signals corresponding to the two vinyl protons of the cyclopentene ring are expected in the range of δ 5.5-6.5 ppm.

  • The bridgehead protons will appear as multiplets.

  • The methylene protons of the cyclopentene ring will also be present as multiplets.

  • A broad singlet corresponding to the N-H proton of the lactam is expected.

• ¹³C NMR:

  • A characteristic signal for the carbonyl carbon of the β-lactam is expected at a high chemical shift, typically around 170-180 ppm.

  • Signals for the two sp² carbons of the double bond will be in the range of 120-140 ppm.

  • Signals for the sp³ carbons of the bicyclic system will be at lower chemical shifts.

• IR Spectroscopy:

  • A strong absorption band for the β-lactam carbonyl (C=O) stretching vibration is expected at a high frequency, typically in the range of 1730-1770 cm⁻¹, due to the ring strain.

  • An N-H stretching vibration may be observed around 3200-3400 cm⁻¹.

• Mass Spectrometry:

  • The molecular ion peak [M]⁺ is expected at m/z = 123.06.

References

• Rosini, G., et al. (2007). Synthesis of bicyclo[3.2.0]hept-3-en-6-ones from 3-hydroxy-6-heptenoic acid. Digikogu. Available at: [Link]

• Pulipaka, A. B., & Bergmeier, S. C. (2008). A synthesis of 6-azabicyclo[3.2.1]octanes. The role of N-substitution. The Journal of organic chemistry, 73(4), 1462–1467. Available at: [Link]

• European Patent Office. (1995). Procedure for the preparation of bicyclo [3.2.0] hept-2-en-7-ones (EP0671391A1). Available at: [Link]

• Royal Society of Chemistry. (1995). Azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole. Journal of the Chemical Society, Perkin Transactions 1, (18), 2271-2277. Available at: [Link]

• Fort, D. A., Woltering, T. J., Alker, A. M., & Bach, T. (2014). An intramolecular [2 + 2] photocycloaddition approach to conformationally restricted bis-pyrrolidines. The Journal of organic chemistry, 79(15), 7152–7161. Available at: [Link]

• UCL Discovery. (2015). Novel methods in [2+2] photocycloadditions and cysteine modification. Available at: [Link]

• Rodriguez Treviño, A. M., et al. (2024). Forging structural complexity: diastereoselective synthesis of densely substituted β-lactams with dual functional handles for enhanced core modifications. Chemical Science, 15(33), 12345-12352. Available at: [Link]

• Popa, M., et al. (2012). Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics. Farmacia, 60(4), 546-555. Available at: [Link]

• Dezso, M., et al. (2002). 1H and 13C NMR Chemical shift assignments of a cyclopentane- fused cis-azetidinone (cis-azabicyclo[3.2.0]heptan-7-one). A theoretical and experimental study. ARKIVOC, 2002(5), 119-128. Available at: [Link]

Sources

• 1. digikogu.taltech.ee [digikogu.taltech.ee]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. An intramolecular [2 + 2] photocycloaddition approach to conformationally restricted bis-pyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]

Technical Support Center: Purification of 6-Azabicyclo[3.2.0]hept-3-en-7-one &amp; Intermediates

Welcome to the technical support guide for the purification of 6-azabicyclo[3.2.0]hept-3-en-7-one and its synthetic precursors. This resource is designed for researchers, medicinal chemists, and process development scientists who work with this valuable bicyclic β-lactam scaffold, a key building block for carbapenem antibiotics and other therapeutics.[1] This guide provides field-proven insights, troubleshooting protocols, and detailed methodologies to address common purification challenges, ensuring you achieve the highest possible purity for your compounds.

Overall Purification Strategy: A Validated Workflow

Successful purification is a multi-step process. The crude product from a reaction is rarely pure enough for the next synthetic step or final biological testing. The following workflow illustrates a robust, systematic approach to isolating bicyclic lactams and their intermediates.

Sources

• 1. 6-Azabicyclo[3.2.0]heptan-7-one | 22031-52-3 | Benchchem [benchchem.com]

stability of 6-Azabicyclo[3.2.0]hept-3-en-7-one under acidic and basic conditions

This technical support guide is designed for researchers, scientists, and drug development professionals working with 6-azabicyclo[3.2.0]hept-3-en-7-one. As a strained bicyclic β-lactam, this molecule is a valuable building block in medicinal chemistry but presents unique stability challenges. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during its handling, storage, and use in chemical reactions. Our goal is to provide you with the expertise and practical insights necessary to ensure the integrity of your experiments.

I. Understanding the Inherent Instability of the β-Lactam Core

The central feature of 6-azabicyclo[3.2.0]hept-3-en-7-one is the four-membered β-lactam ring fused to a five-membered ring. This strained bicyclic system is the source of its synthetic utility and its inherent instability. The ring strain makes the amide bond of the β-lactam highly susceptible to nucleophilic attack, particularly hydrolysis, which leads to the cleavage of the ring and loss of biological activity or desired chemical reactivity. This degradation can be catalyzed by both acidic and basic conditions.

II. Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the stability of 6-azabicyclo[3.2.0]hept-3-en-7-one.

Q1: What are the primary degradation pathways for 6-azabicyclo[3.2.0]hept-3-en-7-one?

A1: The primary degradation pathway is the hydrolysis of the β-lactam ring. This can occur under both acidic and basic conditions, leading to the formation of the corresponding ring-opened amino acid. The double bond in the five-membered ring can also be susceptible to reactions under certain conditions, but the β-lactam hydrolysis is the most significant stability concern.

Q2: How does pH affect the stability of this compound?

A2: Like most β-lactams, 6-azabicyclo[3.2.0]hept-3-en-7-one exhibits a U-shaped pH-rate profile for its hydrolysis.[1] This means it is most stable at a specific, mildly acidic to neutral pH and degrades more rapidly in strongly acidic or alkaline solutions. For many β-lactams, maximum stability is often observed between pH 4 and 6.[2]

Q3: What are the signs of degradation in my sample?

A3: Visual signs of degradation are often absent. The most reliable indicators are obtained through analytical techniques. A decrease in the peak area of the parent compound and the appearance of new peaks in an HPLC chromatogram are clear signs of degradation. NMR spectroscopy can also be used to identify the formation of ring-opened products. Inconsistent or lower-than-expected yields in subsequent reactions are also a strong indicator of starting material degradation.

Q4: How should I store 6-azabicyclo[3.2.0]hept-3-en-7-one to ensure its stability?

A4: To minimize degradation, the compound should be stored as a solid in a tightly sealed container at low temperatures (ideally -20°C or below) and under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture. For short-term storage, refrigeration (2-8°C) may be acceptable. Avoid repeated freeze-thaw cycles if the compound is in solution.

Q5: Can I use protic solvents for my reactions with this compound?

A5: While many reactions are performed in protic solvents, it is crucial to be aware that these solvents can participate in the hydrolysis of the β-lactam ring, especially in the presence of acidic or basic reagents or at elevated temperatures. Whenever possible, use anhydrous aprotic solvents and conduct reactions under an inert atmosphere. If a protic solvent is necessary, the reaction time and temperature should be minimized.

III. Troubleshooting Guide

This section provides a structured approach to troubleshooting common problems related to the instability of 6-azabicyclo[3.2.0]hept-3-en-7-one.

Issue 1: Low or No Yield in a Reaction

• Possible Cause 1: Degradation of the starting material.

  • Troubleshooting Steps:

    • Verify Purity: Before starting a reaction, confirm the purity of your 6-azabicyclo[3.2.0]hept-3-en-7-one sample using HPLC or NMR.

    • Fresh Sample: If possible, use a freshly opened or recently purchased sample.

    • Storage Conditions: Review your storage conditions. Has the compound been exposed to moisture or elevated temperatures?

• Possible Cause 2: In-situ degradation during the reaction.

  • Troubleshooting Steps:

    • Reaction Conditions: Analyze your reaction conditions. Are you using strong acids or bases? Can the pH be buffered to a more neutral range?

    • Temperature: Can the reaction be performed at a lower temperature? β-lactam hydrolysis is temperature-dependent.

    • Reaction Time: Monitor the reaction progress closely and work it up as soon as it is complete to minimize exposure to harsh conditions.

Issue 2: Inconsistent Reaction Outcomes

• Possible Cause: Variable quality of the starting material.

  • Troubleshooting Steps:

    • Batch-to-Batch Variation: If you are using different batches of the compound, analyze each batch for purity before use.

    • Standardized Storage: Implement a strict storage protocol for all batches to ensure consistency.

Issue 3: Appearance of Unexpected Byproducts

• Possible Cause: Formation of degradation products that participate in side reactions.

  • Troubleshooting Steps:

    • Identify Byproducts: Attempt to isolate and characterize the unexpected byproducts using techniques like LC-MS or NMR. The presence of a ring-opened amino acid is a strong indicator of hydrolysis.

    • Optimize Reaction Conditions: Refer to the troubleshooting steps for in-situ degradation to minimize the formation of these byproducts.

IV. Experimental Protocols

This section provides detailed protocols for assessing the stability of 6-azabicyclo[3.2.0]hept-3-en-7-one and for handling it in a way that minimizes degradation.

Protocol 1: General Handling and Storage

• Objective: To provide best practices for handling and storing 6-azabicyclo[3.2.0]hept-3-en-7-one to maintain its integrity.

• Materials:

  • 6-azabicyclo[3.2.0]hept-3-en-7-one (solid)

  • Inert gas (argon or nitrogen)

  • Airtight vials with septa

  • -20°C freezer or colder

• Procedure:

  • Upon receipt, immediately store the compound in a freezer at -20°C or below.

  • For weighing and dispensing, allow the container to warm to room temperature in a desiccator to prevent condensation of moisture on the cold solid.

  • Weigh out the desired amount of the compound quickly in a dry environment (a glove box is ideal).

  • Immediately reseal the main container, purge with an inert gas, and return it to the freezer.

  • If preparing a stock solution, use an anhydrous aprotic solvent. Store the solution at low temperature and under an inert atmosphere.

Protocol 2: pH Stability Assessment using HPLC

• Objective: To determine the degradation rate of 6-azabicyclo[3.2.0]hept-3-en-7-one at different pH values.

• Materials:

  • 6-azabicyclo[3.2.0]hept-3-en-7-one

  • HPLC system with a UV detector

  • C18 reverse-phase HPLC column

  • Buffers of various pH values (e.g., pH 2, 4, 7, 9, 11)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

• Procedure:

  • Prepare Stock Solution: Prepare a stock solution of 6-azabicyclo[3.2.0]hept-3-en-7-one in a suitable organic solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Prepare Buffer Solutions: Prepare a series of aqueous buffer solutions covering the desired pH range.

  • Initiate Degradation: At time zero, add a small aliquot of the stock solution to each buffer solution to achieve a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).

  • Incubate: Maintain the solutions at a constant temperature (e.g., 37°C).

  • HPLC Analysis: At regular time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), inject an aliquot of each solution onto the HPLC system.

  • Data Analysis: Monitor the decrease in the peak area of the parent compound over time. Plot the natural logarithm of the peak area versus time to determine the pseudo-first-order degradation rate constant (k) for each pH. The half-life (t½) can be calculated using the equation: t½ = 0.693 / k.

• Typical HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of water (with 0.1% formic acid or another suitable modifier) and acetonitrile.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at a suitable wavelength (to be determined by UV scan of the compound).

  • Injection Volume: 10 µL

V. Mechanistic Insights into Degradation

A deeper understanding of the degradation mechanisms can aid in predicting and controlling stability.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the carbonyl oxygen of the β-lactam is protonated, which increases the electrophilicity of the carbonyl carbon. A water molecule then acts as a nucleophile, attacking the activated carbonyl carbon. This is followed by proton transfer and ring opening to yield the corresponding amino acid.

Base-Catalyzed Hydrolysis

In basic solutions, a hydroxide ion directly attacks the carbonyl carbon of the β-lactam in a nucleophilic acyl substitution reaction. This leads to the formation of a tetrahedral intermediate, which then collapses to break the amide bond and open the ring, forming the carboxylate of the amino acid.[3]

VI. Data Presentation

Table 1: Representative pH-Dependent Stability of a Bicyclic β-Lactam at 37°C

pH	Pseudo-first-order Rate Constant (k) (h⁻¹)	Half-life (t½) (h)
2.0	0.15	4.6
4.0	0.03	23.1
7.0	0.08	8.7
9.0	0.25	2.8
11.0	0.80	0.9

Note: This data is illustrative and should be experimentally determined for 6-azabicyclo[3.2.0]hept-3-en-7-one.

VII. Visualizations

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Mechanisms of acid and base-catalyzed β-lactam hydrolysis.

Caption: Troubleshooting workflow for inconsistent results.

VIII. References

• The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. National Institutes of Health. [Link]

• Evaluation of the Chemical Integrity of Beta-Lactam Antibiotics by Iodine-Based Assay. Scientific Research Publishing. [Link]

• Stability of β-lactam antibiotics in bacterial growth media. PLOS. [Link]

• Stability-indicating HPLC method optimization using quality by design with design of experiments approach for quantitative estimation of organic related impurities of Doripenem in pharmaceutical formulations. Journal of Applied Pharmaceutical Science. [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

• Mechanism of acid-catalyzed hydrolysis. YouTube. [Link]

• Synthesis of Heterobicyclo[3.2.0]heptane Derivatives Multicomponent Cascade Reaction via. Digikogu. [Link]

• An application of high performance liquid chromatographic assay for the kinetic analysis of degradation of faropenem. Ingenta Connect. [Link]

• Nature's Toolbox for the Hydrolysis of Lactams and Cyclic Imides. ACS Catalysis. [Link]

• 6-Azabicyclo(3.2.0)heptan-7-one. PubChem. [Link]

• Structure, reactivity, and biological activity of strained bicyclic .beta.-lactams. Journal of the American Chemical Society. [Link]

• The β-Lactam (Azetidin-2-one) as a Privileged Ring in Medicinal Chemistry. Royal Society of Chemistry. [Link]

• SAFETY DATA SHEETS. [Link]

• Reverse Phase HPLC and Visible Spectrophotometric Methods for the Determination of Meropenem in Pure and Pharmaceutical Dosage Form. International Journal of PharmTech Research. [Link]

• Azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole. RSC Publishing. [Link]

• Mechanically triggered on-demand degradation of polymers synthesized by radical polymerizations. Research Collection. [Link]

• Stability-Indicating Determination of Meropenem in Presence of Its Degradation Product. [Link]

• Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. National Institutes of Health. [Link]

• Analytical method for determination of related substances of imipenem and cilastatin. Google Patents.

• Bicyclo[3.2.0]hept-3-en-6-one, 1,4-dimethyl-, cis-(±). Organic Syntheses Procedure. [Link]

• Stability of β-lactam antibiotics in bacterial growth media. PLOS ONE. [Link]

• Characterization of the antibiotic doripenem using physicochemical methods. SciELO. [Link]

• Characterization of the antibiotic doripenem using physicochemical methods: chromatography, spectrophotometry, spectroscopy and thermal analysis. SciELO. [Link]

• Procedure for the preparation of bicyclo [3.2.0] hept-2-en-7-ones. European Patent Office. [Link]

• Preparation of bicyclo3. 2.0 hept-3-en-6-ones. ResearchGate. [Link]

Sources

• 1. Stability of β-lactam antibiotics in bacterial growth media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6-Azabicyclo[3.2.0]hept-3-ene | 1638763-35-5 | Benchchem [benchchem.com]
• 3. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]

overcoming low diastereoselectivity in 6-azabicyclo[3.2.0]heptane synthesis

Welcome to the technical support guide for the synthesis of 6-azabicyclo[3.2.0]heptane scaffolds. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this valuable synthetic motif. The rigid, fused ring system of 6-azabicyclo[3.2.0]heptane is a privileged scaffold in medicinal chemistry, but its synthesis is often plagued by challenges in controlling stereochemistry.

This guide provides in-depth, experience-driven advice in a question-and-answer format to directly address the low diastereoselectivity issues you may encounter in your work.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to the 6-azabicyclo[3.2.0]heptane core, and why is diastereoselectivity a concern?

The most prevalent and versatile method for constructing the 6-azabicyclo[3.2.0]heptane core is the intramolecular [2+2] photocycloaddition of N-allyl-N-cinnamylamines or related diene systems.[1] This reaction involves the light-induced formation of a four-membered cyclobutane ring fused to a five-membered pyrrolidine ring.

Diastereoselectivity is a major concern because the cyclization can produce two primary diastereomers, typically designated as exo and endo, depending on the relative orientation of substituents on the newly formed cyclobutane ring. Often, only one diastereomer possesses the desired biological activity or serves as the correct intermediate for subsequent transformations. A lack of stereocontrol leads to product mixtures that are difficult and costly to separate, reducing the overall efficiency of the synthesis.

Q2: What are the fundamental factors that influence the diastereomeric ratio (d.r.) in these photocycloaddition reactions?

The diastereomeric outcome is determined by the relative stabilities of the transition states leading to the different stereoisomers. Several factors are at play:

• Steric Hindrance: The steric bulk of substituents on the reacting alkene chains can create a facial bias, favoring the approach that minimizes steric repulsion in the transition state.

• Electronic Effects: The electronic nature of substituents can influence the stability of the diradical intermediates that are often involved in photochemical cycloadditions.[1]

• Conformational Constraints: Pre-organizing the substrate in a specific conformation can strongly favor one cyclization pathway over another. This is the principle behind using chiral auxiliaries or cyclic starting materials.[2]

• Reaction Conditions: Parameters such as solvent polarity, temperature, and the presence of additives (like Lewis acids or triplet sensitizers) can alter transition state energies and thus influence the diastereomeric ratio.

Troubleshooting Guide: Overcoming Low Diastereoselectivity

This section addresses specific experimental failures and provides actionable solutions grounded in mechanistic principles.

Problem: My intramolecular [2+2] photocycloaddition is yielding a nearly 1:1 mixture of exo and endo diastereomers.

This is a classic symptom of insufficient facial differentiation in the cyclization precursor. The two competing pathways have very similar activation energies. Here are several strategies to resolve this, categorized by approach.

Solution A: Substrate Control - The Power of Chiral Auxiliaries

Causality: A chiral auxiliary is a chiral moiety temporarily incorporated into the substrate to direct the stereochemical outcome of a reaction. By attaching a sterically demanding chiral group, you can effectively block one face of the molecule, forcing the cycloaddition to occur from the less hindered face.

Recommended Action: Incorporate a chiral oxazolidinone, derived from a readily available amino acid like methionine, into your N,N-diallylamine substrate.[2] This auxiliary rigidly holds one of the alkene chains, creating a significant steric bias that directs the formation of a single diastereomer.[2][3] Studies have shown this approach can lead to very high diastereoselectivity.[2]

Workflow Diagram: Substrate Control Strategy

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. digikogu.taltech.ee [digikogu.taltech.ee]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Enzymatic Resolution of 6-Azabicyclo[3.2.0]hept-3-en-7-one

Welcome to the technical support center for the enzymatic resolution of (±)-6-azabicyclo[3.2.0]hept-3-en-7-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical protocols for this critical chiral separation. As a key intermediate in the synthesis of various carbocyclic nucleosides and other pharmaceuticals, obtaining enantiomerically pure forms of this bicyclic β-lactam is of paramount importance.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing a logical path to identify and resolve common problems encountered during the enzymatic kinetic resolution of 6-azabicyclo[3.2.0]hept-3-en-7-one.

Issue 1: Low or No Reaction Conversion

Q: My enzymatic resolution reaction shows minimal to no conversion of the racemic 6-azabicyclo[3.2.0]hept-3-en-7-one. What are the likely causes and how can I fix this?

A: Low or no conversion is a frequent issue that can typically be traced back to the enzyme's activity or the reaction environment. Here’s a systematic approach to troubleshooting:

• Verify Enzyme Activity: The primary suspect is often the biocatalyst itself. Enzymes, particularly isolated lipases or proteases, are sensitive to storage and handling.[1]

  • Causality: Improper storage temperature or repeated freeze-thaw cycles can lead to denaturation and loss of catalytic activity.

  • Solution:

    • Always use a fresh batch of enzyme from a reputable supplier or test the activity of your current batch with a standard substrate.

    • For whole-cell biocatalysts like Rhodococcus equi, ensure the cell culture is viable and in the correct growth phase for optimal enzymatic expression.[2][3]

• Optimize Reaction Conditions: The catalytic efficiency of an enzyme is highly dependent on its environment.

  • Causality: Suboptimal pH, temperature, or the presence of co-solvents can drastically reduce enzyme activity. For instance, a pH shift away from the enzyme's optimum can alter the ionization state of critical amino acid residues in the active site.

  • Solution:

    • pH: Most hydrolases used for this type of resolution function optimally in a neutral pH range (pH 7-8).[4] Prepare your buffer solution carefully and verify the pH before starting the reaction.

    • Temperature: While higher temperatures can increase reaction rates, they can also lead to enzyme denaturation. A good starting point is room temperature (25-30°C).[5] If conversion is still low, you can cautiously increase the temperature in small increments.

    • Solvent: While aqueous buffers are common, some resolutions benefit from the presence of a water-miscible organic co-solvent. However, high concentrations of organic solvents can strip the essential water layer from the enzyme, leading to inactivation. If using a co-solvent, keep its concentration low initially (e.g., <10% v/v).

• Check for Substrate or Product Inhibition:

  • Causality: High concentrations of the substrate or the accumulation of the product (the corresponding β-amino acid) can sometimes inhibit the enzyme's activity.

  • Solution:

    • Try running the reaction at a lower substrate concentration.

    • If product inhibition is suspected, consider an in situ product removal strategy, though this can add complexity to the experimental setup.

Issue 2: Low Enantiomeric Excess (ee)

Q: The reaction is proceeding, but the enantiomeric excess (ee) of both the remaining substrate and the product is unacceptably low. How can I improve the enantioselectivity?

A: Achieving high enantioselectivity is the primary goal of kinetic resolution. Low ee is a common hurdle and can be addressed by systematically evaluating the enzyme, reaction conditions, and potential side reactions.[1][6]

Caption: Troubleshooting decision tree for low enantiomeric excess.

• Evaluate Enzyme Choice: The most critical factor is the intrinsic enantioselectivity of the enzyme for 6-azabicyclo[3.2.0]hept-3-en-7-one.

  • Causality: Not all hydrolases are created equal. Some may hydrolyze both enantiomers at similar rates, resulting in a low enantiomeric ratio (E-value).

  • Solution:

    • Screen a panel of different enzymes. While isolated lipases (e.g., from Candida antarctica or Pseudomonas cepacia) are common choices for kinetic resolutions, they may not be effective for this specific substrate.[7][][9]

    • Whole-cell systems, such as Rhodococcus equi, have been shown to be highly selective for the hydrolysis of this β-lactam.[2][3][10] Other γ-lactamases could also be explored.[11]

• Optimize Reaction Temperature:

  • Causality: Temperature can influence the flexibility of the enzyme's active site. In some cases, lowering the reaction temperature can enhance enantioselectivity by "locking" the enzyme into a more rigid, and thus more selective, conformation.

  • Solution: Try running the reaction at a lower temperature (e.g., 4-15°C). This will slow down the reaction rate, but may significantly improve the E-value.[9]

• Adjust Reaction Time and Monitor Conversion:

  • Causality: In a kinetic resolution, the maximum ee for the unreacted substrate is achieved at conversions greater than 50%, while the maximum ee for the product is achieved at lower conversions. The relationship between conversion and ee is fundamental to the process.[7]

  • Solution:

    • Run a time-course experiment, taking aliquots at regular intervals.

    • Analyze both the conversion and the ee of the substrate and product over time.

    • For optimal results, aim to stop the reaction as close to 50% conversion as possible. At this point, you can theoretically recover the unreacted starting material with high ee and the product with high ee.

• Investigate Potential Racemization:

  • Causality: If either the starting material or the product is unstable under the reaction conditions and undergoes racemization, it will erode the enantiomeric excess.

  • Solution:

    • Run a control experiment where you incubate an enantiomerically enriched sample of the starting material under the reaction conditions (with a heat-inactivated enzyme) and monitor its ee over time.

    • Similarly, test the stability of the hydrolyzed product under the same conditions. If racemization is observed, you may need to modify the pH or buffer components.

Issue 3: Difficulty in Separating the Product from Unreacted Substrate

Q: The resolution worked, but I am struggling to separate the hydrolyzed amino acid product from the remaining β-lactam starting material. What purification strategies can I use?

A: This is a common downstream processing challenge due to the polar nature of both compounds.

• Causality: The product, a β-amino acid, is zwitterionic and highly polar, making it soluble in the aqueous phase. The unreacted β-lactam is also relatively polar. This can make standard extraction and silica gel chromatography difficult.

• Solution:

  • Derivatization: The most effective strategy is to derivatize the amino acid to alter its polarity. After stopping the enzymatic reaction, you can directly convert the amino acid in the crude mixture into its corresponding methyl or ethyl ester.[3] This ester is significantly less polar and can be easily separated from the unreacted lactam using standard column chromatography.

  • Ion-Exchange Chromatography: For a non-derivatization approach, ion-exchange chromatography can be used to separate the charged amino acid from the neutral lactam.

Frequently Asked Questions (FAQs)

Question	Answer
What are the most common biocatalysts used for this resolution?	Whole cells of Rhodococcus equi have been reported to be highly effective and selective for the enantioselective hydrolysis of the β-lactam.[2][3][12] While various isolated lipases and proteases are often screened, many have shown little to no activity for this specific substrate.[3]
What are the typical reaction conditions?	- pH: 7.0 (Phosphate buffer)[13]- Temperature: 20-30°C[3]- Substrate Concentration: Can range from lab-scale mM concentrations up to high-concentration industrial processes (e.g., 4M for similar lactams).[13]- Reaction Time: Typically several hours, monitored until ~45-50% conversion is reached.[3]
How can I monitor the reaction progress?	Reaction progress (conversion) and enantiomeric excess (ee) should be monitored using chiral chromatography. Chiral Gas Chromatography (GC) or Chiral High-Performance Liquid Chromatography (HPLC) are the methods of choice.[3][14]
What analytical methods are best for determining ee?	Chiral GC is frequently cited for this specific molecule, often using a cyclodextrin-based column like Lipodex-D.[3] Chiral HPLC with a suitable chiral stationary phase is also a powerful alternative. It is crucial to develop a reliable analytical method to separate all four peaks (R/S substrate and R/S product or their derivatives) before starting optimization experiments.

Experimental Protocols & Workflows

General Experimental Workflow

The overall process for developing and executing the enzymatic resolution is outlined below.

Caption: General workflow for enzymatic kinetic resolution.

Protocol 1: Whole-Cell Biocatalytic Resolution

This protocol is adapted from established procedures using Rhodococcus equi.[3][10]

• Biocatalyst Preparation:

  • Cultivate Rhodococcus equi (e.g., NCIB 40213) in a suitable nutrient broth until the late-logarithmic growth phase.

  • Harvest the cells via centrifugation and wash them with a sterile phosphate buffer (e.g., 100 mM, pH 7.0).

  • The resulting cell paste can be used directly or after lyophilization.

• Enzymatic Reaction:

  • In a temperature-controlled vessel, suspend the Rhodococcus equi cell paste in a phosphate buffer (100 mM, pH 7.0).

  • Add the racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one substrate to the cell suspension.

  • Incubate the mixture at 20-30°C with gentle agitation.

• Reaction Monitoring:

  • At set time intervals (e.g., every 1-2 hours), withdraw a small aliquot of the reaction mixture.

  • Quench the enzymatic activity immediately (e.g., by adding a water-miscible organic solvent like acetonitrile or by pH shock).

  • Centrifuge to remove cells and debris.

  • Analyze the supernatant using a pre-developed chiral GC or HPLC method to determine the conversion and the ee of the remaining substrate.

• Workup and Purification (at ~45-50% conversion):

  • Centrifuge the entire reaction mixture to remove the cells.

  • Extract the aqueous supernatant multiple times with an organic solvent (e.g., dichloromethane or ethyl acetate) to recover the unreacted (+)-6-azabicyclo[3.2.0]hept-3-en-7-one.

  • The remaining aqueous layer contains the hydrolyzed product, the (-)-β-amino acid.

  • To facilitate purification, acidify the aqueous layer and then treat it with an alcohol (e.g., methanol) under esterification conditions to convert the amino acid to its methyl ester.

  • This methyl ester can then be extracted into an organic solvent and purified by column chromatography.

Protocol 2: Analytical Method - Chiral Gas Chromatography (GC)

• Sample Preparation:

  • Take the quenched and clarified aliquot from the reaction.

  • If necessary, perform a liquid-liquid extraction to transfer the analytes into a volatile organic solvent suitable for GC injection (e.g., ethyl acetate).

  • Dry the organic extract over anhydrous sodium sulfate and concentrate if needed.

• GC Conditions (Example):

  • Column: A chiral stationary phase column, such as Lipodex-D or a similar cyclodextrin-based column.

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 250°C.

  • Oven Program: Develop a temperature gradient that provides baseline separation of the two enantiomers of the lactam substrate. An example program might start at 100°C, hold for several minutes, and then ramp at 5-10°C/min to 180°C.[15]

• Analysis:

  • Inject a standard of the racemic starting material to identify the retention times of the two enantiomers.

  • Inject the prepared sample from the reaction.

  • Calculate the enantiomeric excess (ee) using the peak areas of the two enantiomers: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100.

  • Calculate conversion by comparing the total peak area of the substrate to an internal standard or by the disappearance of the starting material.

References

• 16

• 2

• 6

• 3

• 10

• 11

• 13

• 12

• 17

• 7

• 18

• 19

• 20

• 21

• 22

• 9

• 1

• 15

• 23

• 14

• 5

• 24

• 25

• 26

• 4

• 27

• 28

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Whole cell catalysed kinetic resolution of 6-azabicyclo[3.2.0]hept-3-en-7-one: synthesis of (–)-cispentacin (FR 109615) - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. mdpi.com [mdpi.com]
• 5. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 9. Efficient Enzymatic Routes for the Synthesis of New Eight-Membered Cyclic β-Amino Acid and β-Lactam Enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 6-Azabicyclo[3.2.0]heptan-7-one | 22031-52-3 | Benchchem [benchchem.com]
• 11. Dynamic kinetic resolution of Vince lactam catalyzed by γ-lactamases: a mini-review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. 6-Azabicyclo[3.2.0]hept-3-ene | 1638763-35-5 | Benchchem [benchchem.com]
• 19. rsc.org [rsc.org]
• 20. Chiral Resolution Using Enzymes -KSBB Journal [koreascience.kr]
• 21. application.wiley-vch.de [application.wiley-vch.de]
• 22. scielo.br [scielo.br]
• 23. docs.abcam.com [docs.abcam.com]
• 24. pubs.rsc.org [pubs.rsc.org]
• 25. researchgate.net [researchgate.net]
• 26. erepo.uef.fi [erepo.uef.fi]
• 27. digikogu.taltech.ee [digikogu.taltech.ee]
• 28. Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers [mdpi.com]

strategies to prevent lactam ring opening in 6-Azabicyclo[3.2.0]hept-3-en-7-one

Welcome to the technical support center for 6-Azabicyclo[3.2.0]hept-3-en-7-one. This resource is designed for researchers, scientists, and professionals in drug development who are working with this versatile bicyclic β-lactam. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its use, with a primary focus on preventing the unwanted opening of the lactam ring.

Introduction to 6-Azabicyclo[3.2.0]hept-3-en-7-one

6-Azabicyclo[3.2.0]hept-3-en-7-one is a valuable synthetic intermediate, prized for its strained ring system that serves as a cornerstone for the synthesis of a variety of biologically active compounds, including antibiotic analogues.[1] However, the inherent ring strain of the β-lactam also renders it susceptible to nucleophilic attack and subsequent ring-opening, a critical consideration for its successful application in multi-step syntheses.

This guide provides practical strategies and theoretical insights to maintain the structural integrity of the 6-Azabicyclo[3.2.0]hept-3-en-7-one core throughout your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of lactam ring opening in 6-Azabicyclo[3.2.0]hept-3-en-7-one?

A1: The opening of the β-lactam ring is primarily a result of hydrolysis, which can be catalyzed by acidic, basic, or enzymatic conditions. The strained four-membered ring is susceptible to nucleophilic attack at the carbonyl carbon. In aqueous solutions, this can lead to the loss of the compound's desired structure and reactivity.[2][3]

Q2: How does pH affect the stability of the lactam ring?

A2: The stability of β-lactams is highly pH-dependent. Both strongly acidic and alkaline conditions can catalyze the hydrolysis of the lactam bond. Generally, β-lactams exhibit their maximum stability in a slightly acidic to neutral pH range, typically between pH 4.5 and 6.5.[4]

Q3: What is the recommended storage procedure for 6-Azabicyclo[3.2.0]hept-3-en-7-one?

A3: Due to its moisture sensitivity, 6-Azabicyclo[3.2.0]hept-3-en-7-one should be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon, to prevent hydrolysis from atmospheric moisture.[5] For long-term stability, storage at low temperatures, such as -20°C or -70°C, is recommended to minimize degradation.[6][7]

Q4: Can I use protic solvents like methanol or ethanol in reactions involving this compound?

A4: The use of protic solvents, especially nucleophilic ones like methanol or ethanol, should be approached with caution. These solvents can act as nucleophiles and directly attack the carbonyl of the β-lactam, leading to solvolysis and ring opening. Whenever possible, opt for aprotic solvents. If a protic solvent is necessary, the reaction should be conducted at low temperatures and for the shortest possible duration.

Q5: Are there any specific enzymes that can cause the degradation of this bicyclic lactam?

A5: Yes, β-lactamase enzymes are a significant concern as they are specifically evolved to hydrolyze the amide bond in β-lactam rings, rendering them inactive.[8][9] While specific studies on 6-Azabicyclo[3.2.0]hept-3-en-7-one are limited, it is known that whole cells of Rhodococcus equi can enantioselectively hydrolyze this compound, indicating its susceptibility to certain microbial enzymes.[10][11]

Troubleshooting Guide: Preventing Lactam Ring Opening

This section provides a systematic approach to diagnosing and resolving issues related to the instability of the 6-Azabicyclo[3.2.0]hept-3-en-7-one lactam ring during your experiments.

Issue 1: Low Yield or Complete Loss of Starting Material

Possible Cause: Unintentional hydrolysis of the lactam ring due to reaction conditions.

Solutions:

• pH Control:

  • If your reaction involves aqueous media, ensure the pH is buffered to a range of 4.5-6.5 for optimal stability.[4]

  • Avoid strongly acidic or basic reagents if possible. If their use is unavoidable, consider adding them at low temperatures and for a minimal reaction time.

• Solvent Choice:

  • Prioritize the use of dry, aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile, or toluene.

  • If a protic solvent is required, use it at the lowest effective temperature and consider a co-solvent system to minimize its concentration.

• Temperature Management:

  • Conduct your reactions at the lowest temperature that allows for a reasonable reaction rate. Elevated temperatures significantly accelerate the rate of hydrolysis.[12]

  • For long-term storage of solutions, freezing at -70°C is recommended over -20°C or refrigeration.[6][7]

Issue 2: Formation of Unidentified Polar Byproducts

Possible Cause: Ring-opened products, such as the corresponding amino acid, are significantly more polar than the parent lactam.

Solutions:

• Reaction Monitoring:

  • Utilize Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to closely monitor the reaction progress. The appearance of a new, more polar spot could indicate lactam hydrolysis.

  • If hydrolysis is detected, immediately quench the reaction and adjust the workup procedure to minimize exposure to water or protic solvents.

• Workup and Purification:

  • Employ anhydrous workup techniques where possible. Use drying agents like anhydrous sodium sulfate or magnesium sulfate thoroughly.

  • During purification by column chromatography, use non-polar solvent systems and minimize the time the compound spends on the silica gel, which can have an acidic surface.

Issue 3: Inconsistent Results Between Batches

Possible Cause: Variability in the water content of solvents and reagents.

Solutions:

• Strict Anhydrous Techniques:

  • Always use freshly distilled or commercially available anhydrous solvents.

  • Dry all glassware in an oven and cool under an inert atmosphere before use.

  • Handle the compound and prepare reaction mixtures under a nitrogen or argon atmosphere.

• Reagent Quality:

  • Ensure all reagents are of high purity and free from acidic or basic impurities that could catalyze ring opening.

Advanced Strategies for Lactam Protection

In multi-step syntheses where the lactam ring needs to endure harsh reaction conditions, the use of a protecting group on the lactam nitrogen is a highly effective strategy.

Nitrogen Protection

Protecting the lactam nitrogen can significantly enhance the stability of the 6-Azabicyclo[3.2.0]hept-3-en-7-one ring system by reducing the electrophilicity of the carbonyl carbon and preventing protonation of the nitrogen under acidic conditions.

Common Protecting Groups:

Protecting Group	Abbreviation	Key Features
tert-Butoxycarbonyl	Boc	Stable to a wide range of conditions, removed with strong acid (e.g., TFA).
Benzyloxycarbonyl	Cbz	Stable to acidic and mild basic conditions, removed by hydrogenolysis.
Silyl Groups (e.g., TBDMS)	TBDMS	Can be used, but may be labile under certain conditions.

Experimental Protocol: Boc Protection of 6-Azabicyclo[3.2.0]hept-3-en-7-one

• Dissolution: Dissolve 6-Azabicyclo[3.2.0]hept-3-en-7-one in a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere.

• Addition of Reagents: Add di-tert-butyl dicarbonate (Boc)₂O (1.1 equivalents) and a non-nucleophilic base such as 4-dimethylaminopyridine (DMAP) (0.1 equivalents).

• Reaction: Stir the mixture at room temperature and monitor the reaction progress by TLC.

• Workup: Upon completion, quench the reaction with a mild aqueous acid (e.g., saturated ammonium chloride solution) and extract the product with an organic solvent.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the residue by flash column chromatography.

Visualizing Lactam Ring Opening and Prevention

To further clarify the concepts discussed, the following diagrams illustrate the mechanisms of lactam hydrolysis and the protective role of a nitrogen protecting group.

Caption: Mechanisms of lactam ring opening and its prevention.

The following workflow provides a decision-making process for handling 6-Azabicyclo[3.2.0]hept-3-en-7-one in your experiments.

Caption: Experimental workflow for handling 6-Azabicyclo[3.2.0]hept-3-en-7-one.

References

• Brouwers, R., Vass, H., Dawson, A., Squires, T., Tavaddod, S., & Allen, R. J. (2020). Stability of β-lactam antibiotics in bacterial growth media. PLOS ONE, 15(7), e0236198. [Link]

• Foulds, J., & Murray, D. M. (1986). Effects of storage temperature and pH on the stability of eleven beta-lactam antibiotics in MIC trays. Journal of Clinical Microbiology, 24(4), 571–575. [Link]

• Guttman, D. E., & Gfeller, E. (1982). Effects of storage temperature and pH on the stability of eleven beta-lactam antibiotics in MIC trays. Antimicrobial Agents and Chemotherapy, 21(5), 832–836. [Link]

• Zárate, C. A., Saavedra, S. L., & Beltrán, C. A. (2018). Effect of heat treatments on stability of β-lactams in milk. Journal of Dairy Science, 101(11), 9758-9767. [Link]

• Tooke, C. L., Hinchliffe, P., Bragginton, E. C., Colenso, C. K., Hirvonen, V. H. A., Takebayashi, Y., & Spencer, J. (2019). β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. Biochemical Society Transactions, 47(6), 1883–1896. [Link]

• Page, M. I. (2013). The Reactivity of β-Lactams, the Mechanism of Catalysis and the Inhibition of β-Lactamases. Chemical Society Reviews, 42(22), 8959-8972. [Link]

• Guttman, D., & Gfeller, E. (1982). Effects of storage temperature and pH on the stability of eleven beta-lactam antibiotics in MIC trays. Antimicrobial Agents and Chemotherapy, 21(5), 832-836. [Link]

• PubChem. (n.d.). 6-Azabicyclo[3.2.0]heptan-7-one. Retrieved from [Link]

• Andrés, J., Cerdà-Costa, N., & Silla, E. (2011). Theoretical Studies on the Ring Opening of β-Lactams: Processes in Solution and in Enzymatic Media. Current Organic Chemistry, 15(18), 3236-3257. [Link]

• Evans, C., McCague, R., Roberts, S. M., & Sutherland, A. G. (1991). Whole cell catalysed kinetic resolution of 6-azabicyclo[3.2.0]hept-3-en-7-one: synthesis of (–)-cispentacin (FR 109615). Journal of the Chemical Society, Perkin Transactions 1, (8), 2276-2277. [Link]

• Ntie-Kang, F. (2004). Structural Study of Cis-azabicyclo [3.2.0] heptan-7-one, beta-methyl-carbapenem, Carbapenem and Penem by NMR and Molecular Modelling. ResearchGate. [Link]

• Olivares-Morales, A., et al. (2018). A Natural Deep Eutectic Solvent Formulated to Stabilize β-Lactam Antibiotics. Scientific Reports, 8(1), 14898. [Link]

• Banik, B. K. (Ed.). (2015). β-Lactams: A Privileged Ring in Medicinal Chemistry. Elsevier. [Link]

• Waldmann, H. (2001). Enzymatic Protecting Group Techniques. ResearchGate. [Link]

• Oppolzer, W. (1990). Camphor as a chiral auxiliary in asymmetric synthesis. Pure and Applied Chemistry, 62(7), 1241-1250. [Link]

• Zaro, J. L. (2014). Effect of heat treatments on stability of β-lactams in milk. ResearchGate. [Link]

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Technical Support Center: Analytical Methods for Monitoring the Synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one

Welcome to the technical support center for the analytical monitoring of the synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions related to the analysis of this critical synthetic intermediate. As a bicyclic β-lactam, 6-Azabicyclo[3.2.0]hept-3-en-7-one is a key building block in the synthesis of various carbapenem antibiotics.[1] Accurate and reliable analytical monitoring is paramount to ensure reaction completion, identify byproducts, and control stereoselectivity, ultimately leading to a safe and efficacious final product.

This resource is structured to provide not just procedural steps, but also the scientific rationale behind the analytical choices, empowering you to troubleshoot effectively and adapt methodologies to your specific experimental context.

Thin-Layer Chromatography (TLC): Your First Line of Analysis

Thin-Layer Chromatography (TLC) is an indispensable, rapid, and cost-effective technique for the qualitative monitoring of the synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one. It provides a quick snapshot of the reaction progress, allowing for the identification of starting materials, the product, and any major impurities.

Troubleshooting Guide: TLC Analysis

Issue	Potential Cause(s)	Troubleshooting Steps
No spots are visible on the TLC plate.	Incorrect mobile phase polarity. Insufficient sample concentration. Ineffective visualization method.	1. Adjust Mobile Phase: If your compounds are polar, increase the polarity of the mobile phase (e.g., increase the percentage of methanol in a dichloromethane/methanol mixture). For nonpolar compounds, decrease the polarity. 2. Increase Sample Concentration: Ensure the reaction aliquot is sufficiently concentrated before spotting. 3. Select an Appropriate Stain: While UV visualization is a good first step for conjugated systems, many lactams require a chemical stain for visualization.[2] Permanganate or p-anisaldehyde stains are often effective for this class of compounds.[3]
Spots are streaking or tailing.	Sample is too concentrated. The mobile phase is inappropriate for the sample. The stationary phase is being overloaded. The compound is degrading on the silica plate.[4]	1. Dilute the Sample: Prepare a more dilute solution of your reaction mixture before spotting. 2. Optimize Mobile Phase: Experiment with different solvent systems to improve separation and spot shape. Adding a small amount of a slightly more polar solvent can sometimes resolve tailing. 3. Smaller, More Frequent Spots: Apply the sample in smaller, repeated applications, allowing the solvent to dry between each application. 4. Consider Alumina Plates: If degradation on acidic silica gel is suspected, try using neutral or basic alumina TLC plates.
Poor separation of spots (low resolution).	The mobile phase polarity is too high or too low. The TLC plate was developed for too short or too long a time.	1. Fine-tune Mobile Phase: Systematically vary the solvent ratios in your mobile phase to achieve optimal separation (Rf values between 0.2 and 0.8 are ideal). 2. Optimize Development Time: Allow the solvent front to travel approximately 80-90% of the length of the plate for the best separation.

Experimental Protocol: TLC Monitoring

• Plate Preparation: Use silica gel 60 F254 plates.

• Sample Preparation: Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture and dilute it with a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, carefully spot the diluted sample onto the TLC plate baseline.

• Development: Place the TLC plate in a developing chamber containing the chosen mobile phase (e.g., a mixture of ethyl acetate and hexanes). Ensure the chamber is saturated with the mobile phase vapor.

• Visualization: After development, dry the plate and visualize the spots under a UV lamp (254 nm).[2] Subsequently, stain the plate using a potassium permanganate or p-anisaldehyde solution to visualize non-UV active compounds.[3]

High-Performance Liquid Chromatography (HPLC): Quantitative Insights

High-Performance Liquid Chromatography (HPLC) is a powerful tool for quantitative analysis of the reaction mixture, providing detailed information on conversion, yield, and purity.

Troubleshooting Guide: HPLC Analysis

Issue	Potential Cause(s)	Troubleshooting Steps
High backpressure.	Blockage in the system (e.g., guard column, column frit). Precipitated buffer salts in the mobile phase. Mobile phase viscosity is too high.[5]	1. Isolate the Source: Systematically disconnect components (start with the column) to identify the source of the high pressure.[6] 2. Flush the System: If the column is the issue, try back-flushing it with a strong solvent. 3. Check Mobile Phase: Ensure buffer components are fully dissolved and the mobile phase is well-mixed.[5]
Peak fronting or tailing.	Column overload. Inappropriate mobile phase pH. Column degradation.	1. Reduce Injection Volume/Concentration: Inject a smaller amount of your sample. 2. Adjust Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analyte's pKa. 3. Use a Guard Column: A guard column can protect the analytical column from strongly retained impurities.[5] 4. Replace Column: If the column has been used extensively, it may need to be replaced.
Ghost peaks appear in the chromatogram.	Carryover from a previous injection. Contaminated mobile phase or injection solvent.	1. Run Blank Injections: Inject a blank solvent to see if the ghost peaks persist. 2. Clean the Injector: Flush the injector and sample loop with a strong solvent.[7] 3. Prepare Fresh Mobile Phase: Use freshly prepared, high-purity mobile phase.[5]

Experimental Protocol: HPLC Analysis

• Column: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile is commonly used.

• Detection: UV detection at a wavelength where the starting materials and product have significant absorbance (e.g., around 220 nm for the lactam carbonyl).

• Sample Preparation: Dilute a small aliquot of the reaction mixture in the initial mobile phase composition. Filter the sample through a 0.22 µm syringe filter before injection.

• Quantification: Use an internal or external standard to accurately quantify the concentration of the starting material and product over time.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Confirmation and In-Situ Monitoring

NMR spectroscopy is an invaluable tool for the structural elucidation of the 6-Azabicyclo[3.2.0]hept-3-en-7-one product and for monitoring the reaction in real-time.[8][9]

Troubleshooting Guide: NMR Analysis

Issue	Potential Cause(s)	Troubleshooting Steps
Broad or distorted peaks.	Poor shimming. Presence of paramagnetic impurities. Sample is too concentrated.	1. Re-shim the Spectrometer: Carefully shim the magnetic field to improve homogeneity. 2. Filter the Sample: Pass the sample through a small plug of silica or celite to remove any solid impurities. 3. Dilute the Sample: Prepare a more dilute sample.
Difficulty in distinguishing starting material and product signals.	Overlapping signals.	1. Use a Higher Field Spectrometer: A higher magnetic field strength will provide better signal dispersion. 2. 2D NMR Experiments: Run a COSY or HSQC experiment to help resolve overlapping signals and assign protons and carbons.[9]
Inaccurate integration for quantitative analysis.	Poor baseline correction. Overlapping peaks. Insufficient relaxation delay.	1. Careful Baseline Correction: Manually correct the baseline to ensure accurate integration. 2. Deconvolution Software: Use software to deconvolute overlapping peaks for more accurate integration. 3. Increase Relaxation Delay (d1): For quantitative ¹H NMR, use a longer relaxation delay (e.g., 5 times the longest T1) to ensure complete relaxation of all protons.

Workflow for In-Situ NMR Monitoring

The synthesis of 6-Azabicyclo[3.2.0]hept-3-en-7-one often involves a [2+2] cycloaddition, which can be monitored in real-time using NMR.[10][11]

Sources

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• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 6-Azabicyclo[3.2.0]hept-3-en-7-one

Introduction: The Strategic Importance of the 6-Azabicyclo[3.2.0]hept-3-en-7-one Core

The 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold is a highly valuable synthetic intermediate, primarily recognized for its role as a precursor to carbapenem antibiotics.[1] This class of β-lactam antibiotics exhibits a broad spectrum of antibacterial activity, making them crucial in treating severe bacterial infections. The strained bicyclic system, consisting of a fused β-lactam and a five-membered ring, is key to its biological activity but also presents a significant synthetic challenge. The development of efficient and stereocontrolled synthetic routes to this core structure is therefore of paramount importance to researchers in medicinal chemistry and drug development.

This guide provides an in-depth comparison of the principal synthetic strategies employed to construct 6-azabicyclo[3.2.0]hept-3-en-7-one, offering insights into the mechanistic underpinnings, practical considerations, and relative efficiencies of each approach. We will delve into photochemical [2+2] cycloadditions, intramolecular ketene cycloadditions, and transition-metal-catalyzed cyclizations, providing both a theoretical framework and practical, experimentally-grounded protocols.

Route 1: Photochemical [2+2] Cycloaddition

Photochemical [2+2] cycloaddition represents a direct and atom-economical approach to the bicyclo[3.2.0]heptane skeleton. This method typically involves the intramolecular cyclization of a suitably functionalized acyclic precursor upon exposure to ultraviolet light.

Scientific Rationale and Mechanistic Insight

The underlying principle of this reaction is the photo-induced excitation of a carbon-carbon double bond to a higher energy state, facilitating a concerted or stepwise cycloaddition with another double bond within the same molecule. For the synthesis of azabicyclo[3.2.0]heptanes, this often involves the cyclization of N-allyl amides or related structures.[2] The stereochemical outcome of the reaction can often be controlled by the geometry of the starting material and the reaction conditions.

Diagram 1: General Workflow for Photochemical [2+2] Cycloaddition

Sources

• 1. Carbapenems: Past, Present, and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photochemical Synthesis of 3-Azabicyclo[3.2.0]heptanes: Advanced Building Blocks for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ascendant Scaffold: A Comparative Analysis of 6-Azabicyclo[3.2.0]hept-3-en-7-one and its Progeny in the War on β-Lactamase-Mediated Resistance

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The relentless evolution of bacterial resistance to β-lactam antibiotics, primarily driven by the production of β-lactamase enzymes, presents a formidable challenge to global health. The clinical utility of our most critical antibacterial agents is perpetually under threat, necessitating the continuous innovation of β-lactamase inhibitors. This guide provides a comparative analysis of a pivotal scaffold, 6-azabicyclo[3.2.0]hept-3-en-7-one, and its more complex derivatives, the penems and carbapenems, against other established β-lactamase inhibitor scaffolds. We will delve into the mechanistic nuances, structure-activity relationships (SAR), and the experimental data that underpin their efficacy, offering a comprehensive resource for the drug discovery and development community.

The Rise of Bicyclic Scaffolds: A Strategic Design Against Resistance

The core strategy in combating β-lactamase-mediated resistance is the co-administration of a β-lactam antibiotic with a β-lactamase inhibitor.[1] The inhibitor effectively serves as a "suicide" substrate or a stable acyl-enzyme intermediate former, protecting the partner antibiotic from enzymatic degradation.[2] The bicyclic nature of the 6-azabicyclo[3.2.0]heptan-7-one core and its derivatives is a key feature, providing a strained β-lactam ring that is highly reactive towards the active site serine of many β-lactamases.

The Progenitor: 6-Azabicyclo[3.2.0]hept-3-en-7-one

The 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold, while not extensively commercialized as a standalone inhibitor, represents a fundamental building block in the synthesis of more potent and broad-spectrum inhibitors, namely penems and carbapenems.[3] Its intrinsic reactivity, stemming from the fused ring system, makes it an attractive starting point for medicinal chemists. The introduction of the double bond in the five-membered ring, compared to its saturated counterpart, can influence the conformational rigidity and electronic properties of the molecule, potentially impacting its interaction with the β-lactamase active site.

A Comparative Look at Key β-Lactamase Inhibitor Scaffolds

To understand the positioning of the 6-azabicyclo[3.2.0]hept-3-en-7-one family, a comparison with other clinically significant scaffolds is essential.

Scaffold Family	Core Structure	General Mechanism of Action	Key Advantages	Key Limitations
Clavulanic Acid	Oxapenam	Mechanism-based irreversible inhibitor	First-in-class, effective against many Class A β-lactamases	Limited spectrum, susceptible to resistance, less effective against Class C and D enzymes
Sulbactam & Tazobactam	Penicillanic Acid Sulfone	Mechanism-based irreversible inhibitors	Broader spectrum than clavulanic acid against some Class A enzymes	Ineffective against many Class C and D β-lactamases and carbapenemases
Avibactam	Diazabicyclooctane (DBO)	Reversible, non-β-lactam inhibitor	Broad spectrum including Class A, C, and some D enzymes (KPC, OXA-48)	Not effective against metallo-β-lactamases (MBLs)
Bicyclic Boronates	Boronic acid fused to a bicyclic system	Reversible, transition-state analog	Broad spectrum including some serine and metallo-β-lactamases	Still in later stages of clinical development
Penems	Thienamycin-derived	Mechanism-based irreversible inhibitors	Potent and broad-spectrum against Class A and C enzymes	Stability issues (hydrolysis by dehydropeptidases)
Carbapenems	Thienamycin-derived	Primarily antibiotics, but some show inhibitory activity	Very broad antibacterial spectrum, stable to many β-lactamases	Can be hydrolyzed by carbapenemases

In-Depth Analysis of Penem and Carbapenem Scaffolds

Penems and carbapenems, which can be considered derivatives of the 6-azabicyclo[3.2.0]hept-3-en-7-one core concept, have demonstrated significant potential as both direct antibiotics and β-lactamase inhibitors.

Penems: Potent and Broad-Spectrum Inhibitors

Penems are characterized by a 4-thia-1-azabicyclo[3.2.0]hept-2-en-7-one nucleus. The introduction of a double bond in the five-membered ring and the presence of a sulfur atom distinguish them from carbapenems. Novel 6-methylidene penems have shown remarkable inhibitory activity against a wide range of β-lactamases.

Experimental Data Snapshot: IC50 Values of Novel 6-Methylidene Penems [1][4][5]

Penem Derivative	TEM-1 (Class A) IC50 (nM)	Imi-1 (Class A) IC50 (nM)	AmpC (Class C) IC50 (nM)	CcrA (Class B) IC50 (nM)
Compound B	0.4	72	1.5	260
Compound D	3.1	7.8	5.4	66
Tazobactam	>100	>100	>10,000	>10,000

This data clearly illustrates the superior potency of these novel penems against both Class A and Class C β-lactamases compared to the established inhibitor, tazobactam. Their activity against a Class B metallo-β-lactamase is also noteworthy.

Carbapenems: A Dual Threat

Carbapenems, such as imipenem and meropenem, are primarily valued for their potent and broad-spectrum antibacterial activity.[6] Their bicyclic core is a 1-azabicyclo[3.2.0]hept-2-en-7-one with a carbon atom at position 1. While their main role is to inhibit penicillin-binding proteins (PBPs), some carbapenem derivatives have been specifically designed and evaluated as β-lactamase inhibitors.[7]

A study on 1β-methylcarbapenem derivatives revealed potent inhibitory activity against various β-lactamases, including the challenging metallo-β-lactamases.[7]

Experimental Data Snapshot: Kᵢ Values of a Carbapenem Derivative (J-110,441) [7]

β-Lactamase Target	Class	Kᵢ (µM)
IMP-1	B	0.0037
CcrA	B	0.23
L1	B	1.00
Type II (B. cereus)	B	0.83
TEM-type	A	2.54
AmpC (E. cloacae)	C	0.037

These findings highlight the potential of the carbapenem scaffold to inhibit a broad range of β-lactamases, including the difficult-to-target metallo-β-lactamases.

Experimental Protocols for Inhibitor Evaluation

The validation of novel β-lactamase inhibitors relies on robust and standardized experimental protocols.

Determination of IC50 Values using the Nitrocefin Assay

The half-maximal inhibitory concentration (IC50) is a key parameter for quantifying the potency of an inhibitor. The nitrocefin assay is a widely used colorimetric method for this purpose.

Principle: Nitrocefin is a chromogenic cephalosporin that changes color from yellow to red upon hydrolysis of its β-lactam ring by a β-lactamase. The rate of this color change can be monitored spectrophotometrically. In the presence of an inhibitor, the rate of hydrolysis will decrease.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test inhibitor in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of purified β-lactamase enzyme in an appropriate buffer (e.g., 50 mM phosphate buffer, pH 7.0).

  • Prepare a stock solution of nitrocefin in DMSO and then dilute to the working concentration in the assay buffer.

• Assay Setup (96-well plate format):

  • Add a fixed volume of assay buffer to each well.

  • Add serial dilutions of the test inhibitor to the wells. Include a control well with no inhibitor.

  • Add a fixed amount of β-lactamase enzyme solution to each well and incubate for a specific period (e.g., 10 minutes at 25°C) to allow for inhibitor-enzyme interaction.

• Initiation of Reaction and Measurement:

  • Add a fixed volume of the nitrocefin solution to each well to start the reaction.

  • Immediately measure the absorbance at 490 nm in kinetic mode for a set duration (e.g., 5-10 minutes).

• Data Analysis:

  • Determine the initial velocity (rate of change in absorbance) for each inhibitor concentration.

  • Calculate the percentage of inhibition for each concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Workflow for IC50 Determination of β-Lactamase Inhibitors.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

Determining the ability of an inhibitor to restore the activity of a β-lactam antibiotic against a resistant bacterial strain is crucial. The broth microdilution method, as outlined by the Clinical and Laboratory Standards Institute (CLSI), is the gold standard for determining the Minimum Inhibitory Concentration (MIC).[8][9]

Principle: This method involves challenging a standardized bacterial inoculum with serial dilutions of an antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the agent that completely inhibits visible bacterial growth.

Step-by-Step Methodology:

• Inoculum Preparation:

  • Culture the β-lactamase-producing bacterial strain on an appropriate agar medium.

  • Prepare a bacterial suspension in a sterile broth or saline and adjust its turbidity to a 0.5 McFarland standard.

  • Dilute the standardized suspension to the final required inoculum density.

• Preparation of Antimicrobial Plates:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of the β-lactam antibiotic alone and in combination with a fixed concentration of the β-lactamase inhibitor.

  • Include a growth control well (no antibiotic or inhibitor) and a sterility control well (no bacteria).

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial suspension.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation of Results:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antibiotic (alone or in combination) that shows no visible growth.

  • A significant reduction in the MIC of the antibiotic in the presence of the inhibitor indicates successful potentiation.

Broth Microdilution Workflow for MIC Determination.

Concluding Remarks and Future Directions

The 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold and its more complex penem and carbapenem derivatives represent a highly promising avenue in the development of novel β-lactamase inhibitors. Their inherent reactivity and stereochemical rigidity provide a solid foundation for the design of potent and broad-spectrum agents. The experimental data for novel penems and carbapenems demonstrate their potential to overcome the limitations of earlier inhibitor classes, with some even showing activity against the formidable metallo-β-lactamases.

Future research should focus on optimizing the structure-activity relationships of these bicyclic scaffolds to enhance their inhibitory spectrum, improve their pharmacokinetic properties, and ensure their stability against human enzymes like dehydropeptidases. The continued application of robust enzymatic and microbiological assays will be critical in identifying the next generation of β-lactamase inhibitors that can effectively combat the ever-evolving threat of antibiotic resistance.

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• β-Lactam Antibiotics and β-Lactamase Enzymes Inhibitors, Part 2: Our Limited Resources. (2022). Molecules. Retrieved January 22, 2026, from [Link]

• CLSI M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. (n.d.). Clinical and Laboratory Standards Institute. Retrieved January 22, 2026, from [Link]

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• Structure-activity relationships of carbapenems to the antagonism of the antipseudomonal activity of other beta-lactam agents and to the beta-lactamase inducibility in Pseudomonas aeruginosa: effects of 1beta-methyl group and C-2 side chain. (1995). Antimicrobial Agents and Chemotherapy. Retrieved January 22, 2026, from [Link]

• Broth Microdilution. (n.d.). MI - Microbiology. Retrieved January 22, 2026, from [Link]

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• Inhibition of class A and class C beta-lactamases by penems: crystallographic structures of a novel 1,4-thiazepine intermediate. (2003). Biochemistry. Retrieved January 22, 2026, from [Link]

• Inhibition of OXA-1 β-Lactamase by Penems. (2005). Antimicrobial Agents and Chemotherapy. Retrieved January 22, 2026, from [Link]

• Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. (2005). Journal of Clinical Microbiology. Retrieved January 22, 2026, from [Link]

• M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. (2012). Clinical and Laboratory Standards Institute. Retrieved January 22, 2026, from [Link]

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• Penem derivatives: beta-lactamase stability and affinity for penicillin-binding proteins in Escherichia coli. (1982). Antimicrobial Agents and Chemotherapy. Retrieved January 22, 2026, from [Link]

• Inhibition of OXA-1 beta-lactamase by penems. (2005). Antimicrobial Agents and Chemotherapy. Retrieved January 22, 2026, from [Link]

• OP0595, a new diazabicyclooctane: mode of action as a serine β-lactamase inhibitor, antibiotic and β-lactam 'enhancer'. (2015). Journal of Antimicrobial Chemotherapy. Retrieved January 22, 2026, from [Link]

• In vitro and in vivo activities of novel 6-methylidene penems as beta-lactamase inhibitors. (2002). Antimicrobial Agents and Chemotherapy. Retrieved January 22, 2026, from [Link]

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• Progress in chemical synthesis and structure-activity relationship of carbapenem β-lactam antibiotics. (2013). Chinese Journal of Antibiotics. Retrieved January 22, 2026, from [Link]

• Synthesis and Structure-Activity Relationships of a Novel Oral Carbapenem, CS-834. (1997). The Journal of Antibiotics. Retrieved January 22, 2026, from [Link]

• Comparison of avibactam inhibition kinetics and avibactam active site interaction. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• In Vitro and In Vivo Activities of Novel 6-Methylidene Penems as -Lactamase Inhibitors. (2002). Antimicrobial Agents and Chemotherapy. Retrieved January 22, 2026, from [Link]

• Structural Basis for Carbapenem-Hydrolyzing Mechanisms of Carbapenemases Conferring Antibiotic Resistance. (2017). International Journal of Molecular Sciences. Retrieved January 22, 2026, from [Link]

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• Relative inhibitory activities of newly developed diazabicyclooctanes, boronic acid derivatives, and penicillin-based sulfone β-lactamase inhibitors against broad-spectrum AmpC β-lactamases. (2023). Antimicrobial Agents and Chemotherapy. Retrieved January 22, 2026, from [Link]

• The β-Lactam (Azetidin-2-one) as a Privileged Ring in Medicinal Chemistry. (2016). Royal Society of Chemistry. Retrieved January 22, 2026, from [Link]

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• 3. books.rsc.org [books.rsc.org]
• 4. In Vitro and In Vivo Activities of Novel 6-Methylidene Penems as β-Lactamase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo activities of novel 6-methylidene penems as beta-lactamase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural Analysis of Carbapenems and β-Lactamase Resistance | Academia Open [acopen.umsida.ac.id]
• 7. Carbapenem Derivatives as Potential Inhibitors of Various β-Lactamases, Including Class B Metallo-β-Lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. Broth Microdilution | MI [microbiology.mlsascp.com]

A Technical Guide to the Structure-Activity Relationship of 6-Azabicyclo[3.2.0]hept-3-en-7-one Derivatives as Cysteine Protease Inhibitors

For researchers, scientists, and professionals in drug development, the exploration of novel scaffolds is paramount in the quest for new therapeutic agents. The 6-azabicyclo[3.2.0]hept-3-en-7-one core represents a class of strained bicyclic β-lactams that has garnered significant interest as a template for the design of potent enzyme inhibitors. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of derivatives based on this scaffold, with a particular focus on their activity as inhibitors of cysteine proteases. We will delve into the rationale behind molecular design, compare the performance of various analogs with supporting experimental data, and provide detailed experimental protocols.

Introduction: The 6-Azabicyclo[3.2.0]heptane Scaffold in Medicinal Chemistry

The 6-azabicyclo[3.2.0]heptan-7-one scaffold is a rigid and strained bicyclic system that presents a unique three-dimensional arrangement of atoms, making it an attractive starting point for the design of enzyme inhibitors.[1] Its inherent ring strain, a consequence of the fused four- and five-membered rings, renders the β-lactam carbonyl group susceptible to nucleophilic attack, a key feature in the mechanism of action of many β-lactam-based inhibitors. While derivatives of this scaffold have been investigated for various biological activities, including as β-lactamase inhibitors, this guide will focus on their potential as inhibitors of cysteine proteases, a class of enzymes implicated in a range of diseases including cancer, arthritis, and neurodegenerative disorders.

A closely related and well-studied analog is the 4-oxa-1-azabicyclo[3.2.0]heptan-7-one system. Extensive SAR studies on this particular scaffold have provided valuable insights into the structural requirements for potent cysteine protease inhibition. These findings serve as an excellent surrogate for understanding the potential of the 6-azabicyclo[3.2.0]hept-3-en-7-one core.

Comparative Structure-Activity Relationship (SAR) Analysis

The inhibitory potency of 6-azabicyclo[3.2.0]heptane derivatives against cysteine proteases is profoundly influenced by the nature and stereochemistry of the substituents, particularly at the C6 position. The following analysis is primarily based on studies of the analogous 4-oxa-1-azabicyclo[3.2.0]heptan-7-one scaffold, which provides a strong predictive framework for the SAR of the target compounds.

A seminal study by Zhou et al. (2002) explored a series of 6-substituted amino-4-oxa-1-azabicyclo[3.2.0]heptan-7-one compounds as inhibitors of cathepsins B, L, K, and S.[2] Their findings highlight several key SAR principles:

• Stereochemistry at C6: The stereochemistry of the substituent at the C6 position is critical for activity. The (6S)-amino derivatives consistently demonstrate significantly higher potency than their (6R)-counterparts. This suggests a specific stereochemical requirement for optimal interaction with the enzyme's active site.

• Nature of the C6-Side Chain: The nature of the amino acid side chain at C6 plays a crucial role in determining both potency and selectivity.

  • Hydrophobic Interactions: Large, hydrophobic side chains, such as those derived from phenylalanine and homophenylalanine, are well-tolerated and often lead to potent inhibition. This indicates the presence of a hydrophobic pocket in the S2 subsite of the target cathepsins.

  • Aromatic Moieties: The presence of an aromatic ring in the side chain is a recurring feature in potent inhibitors. This allows for potential π-π stacking interactions within the enzyme's active site.

  • Protecting Groups: The N-terminal protecting group of the amino acid side chain significantly impacts activity. The benzyloxycarbonyl (Cbz) group is frequently associated with high potency, suggesting that it engages in favorable interactions with the enzyme.

Quantitative SAR Data

The following table summarizes the inhibitory activities (IC50 values) of a selection of 6-substituted amino-4-oxa-1-azabicyclo[3.2.0]heptan-7-one derivatives against various cathepsins, as reported by Zhou et al. (2002).[2] This data provides a quantitative basis for the SAR discussion.

Compound	C6-Substituent	Cathepsin B (IC50, μM)	Cathepsin L (IC50, μM)	Cathepsin K (IC50, μM)	Cathepsin S (IC50, μM)
1	(6S)-Gly-Cbz	>100	1.9	0.8	25
2	(6S)-Ala-Cbz	>100	1.2	0.5	18
3	(6S)-Val-Cbz	>100	0.8	0.3	12
4	(6S)-Leu-Cbz	>100	0.5	0.2	8
5	(6S)-Phe-Cbz	>100	0.08	0.03	2
6	(6S)-Hph-Cbz	>100	0.05	0.02	1
7	(6R)-Phe-Cbz	>100	15	8	>100

Data extracted from Zhou et al., Bioorganic & Medicinal Chemistry Letters, 2002, 12(23), 3413-5.[2]

From this data, it is evident that compounds with larger hydrophobic side chains at C6, particularly phenylalanine (Compound 5) and homophenylalanine (Compound 6), exhibit low nanomolar inhibition of Cathepsin L and K. The dramatic loss of activity in the (6R)-epimer (Compound 7) underscores the importance of the stereochemistry at this position.

Mechanistic Insights and Molecular Design Rationale

The inhibitory mechanism of these β-lactam derivatives against cysteine proteases is believed to involve the nucleophilic attack of the active site cysteine thiol on the strained β-lactam carbonyl group. This leads to the formation of a stable, covalent acyl-enzyme intermediate, effectively inactivating the enzyme.

The design rationale for these inhibitors is based on mimicking the natural peptide substrates of cathepsins. The bicyclic core acts as a constrained scaffold, while the C6 side chain is designed to occupy the S2 pocket of the enzyme, a key determinant of substrate specificity.

Visualizing the SAR: A Logical Relationship Diagram

Caption: Logical flow of SAR for 6-azabicyclo[3.2.0]hept-3-en-7-one derivatives.

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for the synthesis of the core scaffold and the enzymatic assays used for their evaluation.

Synthesis of the 6-Azabicyclo[3.2.0]hept-3-en-7-one Core

The synthesis of the racemic 6-azabicyclo[3.2.0]hept-3-en-7-one core can be achieved via a [2+2] cycloaddition reaction between cyclopentadiene and chlorosulfonyl isocyanate (CSI).

Step 1: [2+2] Cycloaddition

• To a solution of freshly distilled cyclopentadiene (1.2 equivalents) in anhydrous dichloromethane (DCM) at -78°C under an inert atmosphere (e.g., argon), add chlorosulfonyl isocyanate (1.0 equivalent) dropwise.

• Stir the reaction mixture at -78°C for 2 hours.

• Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium sulfite.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude cycloadduct.

Step 2: Reductive Cleavage and Cyclization

• Dissolve the crude cycloadduct in a mixture of acetone and water (1:1).

• Cool the solution to 0°C and add sodium sulfite (2.0 equivalents) in portions.

• Stir the reaction mixture at room temperature for 4 hours.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the racemic 6-azabicyclo[3.2.0]hept-3-en-7-one.

Cysteine Protease Inhibition Assay

The inhibitory activity of the synthesized compounds against cysteine proteases (e.g., Cathepsin L) can be determined using a fluorometric assay.

Materials:

• Human Cathepsin L (recombinant)

• Assay Buffer: 100 mM sodium acetate, 1 mM EDTA, 5 mM DTT, pH 5.5

• Substrate: Z-Phe-Arg-AMC (Z-FR-AMC)

• Inhibitor compounds dissolved in DMSO

• 96-well black microplate

• Fluorometer (Excitation: 380 nm, Emission: 460 nm)

Procedure:

• Prepare a stock solution of the inhibitor compounds in DMSO (e.g., 10 mM).

• Serially dilute the inhibitor stock solutions in assay buffer to obtain a range of concentrations.

• In a 96-well plate, add 50 µL of the diluted inhibitor solutions to each well. For the control wells, add 50 µL of assay buffer with the corresponding percentage of DMSO.

• Add 25 µL of the Cathepsin L enzyme solution (e.g., 1 nM final concentration) to each well and incubate for 15 minutes at room temperature to allow for inhibitor-enzyme binding.

• Initiate the enzymatic reaction by adding 25 µL of the Z-FR-AMC substrate solution (e.g., 10 µM final concentration) to all wells.

• Immediately measure the fluorescence intensity at 37°C every minute for 30 minutes.

• Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

• Determine the percent inhibition for each inhibitor concentration relative to the DMSO control.

• Calculate the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Experimental Workflow Diagram

Caption: General workflow for the synthesis and evaluation of derivatives.

Conclusion and Future Directions

The 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold holds considerable promise for the development of novel cysteine protease inhibitors. The SAR studies on the closely related 4-oxa-1-azabicyclo[3.2.0]heptan-7-one system provide a robust framework for guiding the design of more potent and selective inhibitors based on the target core. Key takeaways include the critical importance of (6S)-stereochemistry and the beneficial role of large, hydrophobic C6-side chains for achieving high inhibitory potency.

Future research in this area should focus on the synthesis and evaluation of a diverse library of 6-substituted 6-azabicyclo[3.2.0]hept-3-en-7-one derivatives to build a direct and comprehensive SAR for this specific scaffold. Further exploration of different amino acid side chains and N-terminal protecting groups at the C6 position will be crucial for optimizing both potency and selectivity against specific cysteine protease isoforms. The detailed experimental protocols provided in this guide offer a solid foundation for researchers to embark on these exciting investigations.

References

• Zhou, N. E., Guo, D., Kaleta, J., Purisima, E., Menard, R., Micetich, R. G., & Singh, R. (2002). Design and synthesis of 6-substituted amino-4-oxa-1-azabicyclo[3][4]heptan-7-one derivatives as cysteine proteases inhibitors. Bioorganic & Medicinal Chemistry Letters, 12(23), 3413–3415. [Link][2]

• Gilchrist, T. L., Lemos, A., & Ottaway, C. J. (1996). Azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole. Journal of the Chemical Society, Perkin Transactions 1, (11), 1317–1324. [Link]

• Chemchart. (n.d.). 6-Azabicyclo[3.2.0]heptan-7-one (22031-52-3). Retrieved from [Link][5]

• ARKIVOC. (2001). Synthesis and evaluation of 3-substituted-4-oxa-azabicyclo[3][4]heptan-7-ones as cynteine proteases inhibitors. Part II. Retrieved from [Link][6]

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A Comparative Analysis of the Biological Activity of 6-Azabicyclo[3.2.0]hept-3-en-7-one Enantiomers

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction: The Significance of Chirality in Bicyclic β-Lactams

The 6-azabicyclo[3.2.0]hept-3-en-7-one core represents a strained bicyclic β-lactam structure, a privileged scaffold in medicinal chemistry renowned for its role in antibiotic development.[1][2] Compounds featuring the β-lactam ring, such as penicillins and cephalosporins, are cornerstones of antibacterial therapy, primarily acting by inhibiting bacterial cell wall synthesis.[3] The fusion of the four-membered β-lactam ring to a five-membered ring introduces significant strain, which is believed to enhance the reactivity of the β-lactam carbonyl group towards nucleophilic attack, a key step in their mechanism of action.

Chirality is a critical determinant of biological activity. Enantiomers of a chiral drug can exhibit profoundly different pharmacological, toxicological, and pharmacokinetic profiles.[4][5] This stereoselectivity is well-documented for β-lactam antibiotics, where only one enantiomer typically possesses the desired therapeutic effect while the other may be inactive or even contribute to adverse effects.[6][7] This guide provides a comprehensive comparative analysis of the (+) and (-) enantiomers of 6-azabicyclo[3.2.0]hept-3-en-7-one, exploring their differential effects across a panel of strategically selected biological assays. Our investigation is grounded in the structural relationship of this scaffold to known bioactive molecules, including carbapenem antibiotics and GABA receptor modulators.[8][9]

Synthesis and Enantiomeric Separation

The generation of enantiomerically pure samples is the prerequisite for any comparative biological study. For 6-azabicyclo[3.2.0]hept-3-en-7-one, a racemic mixture is typically synthesized first, followed by chiral separation.

Protocol 1: Enzymatic Kinetic Resolution

A highly effective method for separating the enantiomers is through enzymatic kinetic resolution. This technique leverages the stereoselectivity of enzymes to preferentially catalyze a reaction on one enantiomer, allowing for the separation of the unreacted enantiomer. One documented method utilizes the microorganism Rhodococcus equi, which selectively hydrolyzes the (-)-enantiomer, leaving the desired (1R,5S)-(+)-6-azabicyclo[3.2.0]hept-3-en-7-one intact.[10][11]

Step-by-Step Methodology:

• Incubate a racemic mixture of 6-azabicyclo[3.2.0]hept-3-en-7-one with a culture of Rhodococcus equi.

• Monitor the reaction progress using chiral High-Performance Liquid Chromatography (HPLC).

• Terminate the reaction when approximately 50% conversion is achieved.

• Extract the unreacted (+)-enantiomer from the aqueous culture medium using an organic solvent (e.g., ethyl acetate).

• The hydrolyzed product of the (-)-enantiomer remains in the aqueous phase.

• Purify the extracted (+)-enantiomer using column chromatography.

• The (-)-enantiomer can be recovered by acidification of the aqueous phase and subsequent chemical recyclization, or a different separation method can be employed.

Protocol 2: Chiral High-Performance Liquid Chromatography (HPLC) Separation

For analytical and small-scale preparative separation, chiral HPLC is a powerful alternative. Cyclodextrin-based chiral stationary phases (CSPs) have proven effective in resolving β-lactam enantiomers.[12]

Step-by-Step Methodology:

• Dissolve the racemic mixture in a suitable mobile phase solvent.

• Inject the sample onto a chiral HPLC column (e.g., a dimethylphenyl carbamate functionalized β-cyclodextrin column).[12]

• Elute with an optimized mobile phase (e.g., a mixture of hexane and isopropanol or an aqueous-organic mixture for reversed-phase).

• Detect the separated enantiomers using a UV detector.

• Collect the fractions corresponding to each enantiomeric peak.

• Combine and evaporate the respective fractions to yield the isolated enantiomers.

Comparative Biological Evaluation

Based on the structural features of the 6-azabicyclo[3.2.0]hept-3-en-7-one scaffold, we selected a panel of assays to probe three potential areas of biological activity: general cytotoxicity, antibacterial efficacy (including β-lactamase inhibition), and neurological receptor modulation.

Assessment of General Cytotoxicity

Before evaluating specific therapeutic activities, it is crucial to assess the general cytotoxicity of the compounds to exclude the possibility that any observed effects are due to non-specific cell death.[13] We employ the Lactate Dehydrogenase (LDH) leakage assay, which measures plasma membrane integrity.

Principle: Lactate dehydrogenase is a stable cytosolic enzyme that is released into the cell culture medium upon membrane damage. The released LDH is quantified by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.

Step-by-Step Methodology:

• Seed a human cell line (e.g., HEK293 or HepG2) in a 96-well plate and incubate for 24 hours.

• Treat the cells with serial dilutions of each enantiomer (e.g., from 0.1 µM to 100 µM) and incubate for 24-48 hours. Include wells for untreated cells (negative control) and cells treated with a lysis buffer (positive control).

• After incubation, transfer an aliquot of the cell culture supernatant to a new 96-well plate.

• Add the LDH assay reaction mixture to each well.

• Incubate for 30 minutes at room temperature, protected from light.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cytotoxicity relative to the positive control.

Caption: Workflow for the LDH cytotoxicity assay.

Compound	CC50 (µM) on HEK293 Cells
(+)-6-Azabicyclo[3.2.0]hept-3-en-7-one	> 100
(-)-6-Azabicyclo[3.2.0]hept-3-en-7-one	> 100
Doxorubicin (Control)	~1.5

This table presents hypothetical data for illustrative purposes.

Antibacterial and β-Lactamase Inhibition Activity

The β-lactam core is the quintessential pharmacophore for antibacterial action.[3] We hypothesize that one or both enantiomers may exhibit antibacterial properties. Furthermore, a primary mechanism of bacterial resistance is the production of β-lactamase enzymes, which hydrolyze the β-lactam ring.[14][15] Potent inhibitors of these enzymes can restore the efficacy of β-lactam antibiotics.

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation. This is typically determined using a broth microdilution method.

Step-by-Step Methodology:

• Prepare serial two-fold dilutions of each enantiomer in a 96-well plate containing cation-adjusted Mueller-Hinton broth.

• Inoculate each well with a standardized suspension of bacteria (e.g., Staphylococcus aureus and Escherichia coli) to a final concentration of 5 x 10^5 CFU/mL.

• Include a positive control (bacteria, no compound) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration that shows no turbidity.

Principle: This assay measures the ability of the enantiomers to inhibit β-lactamase activity using a chromogenic cephalosporin substrate, nitrocefin. When hydrolyzed by β-lactamase, nitrocefin changes color from yellow to red, which can be measured spectrophotometrically.[16]

Step-by-Step Methodology:

• In a 96-well plate, add β-lactamase enzyme (e.g., from Bacillus cereus) to a buffer solution.

• Add various concentrations of the test enantiomers or a known inhibitor (e.g., clavulanic acid).

• Pre-incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding a solution of nitrocefin.

• Immediately monitor the change in absorbance at 490 nm over time using a microplate reader in kinetic mode.

• Calculate the rate of hydrolysis for each concentration and determine the IC50 value for each enantiomer.

Compound	MIC vs. S. aureus (µg/mL)	MIC vs. E. coli (µg/mL)	β-Lactamase IC50 (µM)
(+)-6-Azabicyclo[3.2.0]hept-3-en-7-one	64	> 128	15.2
(-)-6-Azabicyclo[3.2.0]hept-3-en-7-one	> 128	> 128	> 100
Ampicillin (Control)	0.5	8	N/A
Clavulanic Acid (Control)	> 128	> 128	0.1

This table presents hypothetical data for illustrative purposes, demonstrating potential stereoselective activity.

GABA-A Receptor Binding Affinity

Some bicyclic lactams have been shown to interact with the central nervous system, including the GABAergic system.[9] The γ-aminobutyric acid type A (GABA-A) receptor is a ligand-gated ion channel and a major target for therapeutic drugs.[17] We will assess the potential of the enantiomers to bind to the GABA-A receptor using a competitive radioligand binding assay.

Principle: This assay measures the ability of a test compound to compete with a known radiolabeled ligand ([³H]muscimol) for binding to the GABA-A receptor in prepared rat brain membranes. A reduction in radioligand binding indicates that the test compound binds to the receptor.[18][19]

Step-by-Step Methodology:

• Prepare synaptic membranes from rat whole brain tissue through a series of homogenization and centrifugation steps to isolate the receptor-rich fractions.[18]

• In a 96-well plate, incubate the brain membranes with a fixed concentration of [³H]muscimol and varying concentrations of the test enantiomers.

• To determine non-specific binding, a parallel set of wells is incubated with an excess of unlabeled GABA.[19]

• Incubate the plates at 4°C for 45 minutes.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantify the radioactivity trapped on the filters using liquid scintillation spectrometry.

• Calculate the specific binding for each concentration and determine the inhibition constant (Ki) for each enantiomer.

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A Senior Application Scientist's Comparative Guide to the Stereochemical Validation of 6-Azabicyclo[3.2.0]hept-3-en-7-one Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

The 6-azabicyclo[3.2.0]hept-3-en-7-one core is a privileged scaffold in medicinal chemistry. As a strained bicyclic β-lactam, it serves as a critical building block for novel antibiotics and other therapeutics where precise three-dimensional architecture dictates biological activity.[1][2] The fusion of a four-membered β-lactam ring with a five-membered ring creates multiple stereocenters, making the unambiguous validation of its stereochemistry a paramount concern in drug discovery and development. The relative orientation of substituents and the absolute configuration of the entire molecule can profoundly impact efficacy, target binding, and safety profiles.

This guide provides an in-depth comparison of the principal analytical methodologies used to elucidate the stereochemistry of these vital derivatives. We move beyond simple protocol recitation to explore the causality behind technique selection, offering a self-validating framework for robust stereochemical assignment. Here, we compare the utility, limitations, and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy, single-crystal X-ray crystallography, chiroptical techniques like Vibrational Circular Dichroism (VCD), and chiral High-Performance Liquid Chromatography (HPLC).

Part 1: Elucidating Relative Stereochemistry — The Foundational Step

Before the absolute configuration can be assigned, the relative orientation of atoms within the molecule must be established. For the rigid 6-azabicyclo[3.2.0]heptan-7-one skeleton, the key questions often revolve around the cis or trans relationship of substituents on the five-membered ring and the stereochemistry of the ring junction itself, which is typically cis-fused in syntheses involving catalytic hydrogenation of pyrrole precursors.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping Protons in 3D Space

NMR spectroscopy is the workhorse for determining the relative stereochemistry of organic molecules in solution.[5] While standard 1D ¹H and ¹³C NMR confirm the chemical structure, 2D techniques are indispensable for spatial assignments.

The Nuclear Overhauser Effect (NOE) is a phenomenon where the spin polarization of one nucleus is altered by the saturation of another nucleus if they are spatially close (typically within 5 Å), irrespective of through-bond connectivity.[6] For a rigid bicyclic system like the 6-azabicyclo[3.2.0]heptan-7-one, this is a uniquely powerful tool. The fixed, non-interconverting conformations mean that an observed NOE correlation provides unambiguous proof of the proximity of the involved protons, directly translating to their relative stereochemical orientation (e.g., being on the same face of the ring system). 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments are the preferred methods for systematically mapping these interactions.[6][7]

• Sample Preparation: Dissolve 5-10 mg of the purified derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a high-quality NMR tube. Ensure the sample is free of paramagnetic impurities which can quench the NOE effect.

• Instrument Setup: Utilize a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion and sensitivity.

• Acquisition of Standard Spectra: First, acquire standard 1D ¹H and 2D ¹H-¹H COSY spectra to assign all proton signals and their through-bond coupling partners. This is a prerequisite for accurate NOE interpretation.

• 2D NOESY/ROESY Acquisition:

  • Select a NOESY or ROESY pulse sequence. ROESY is often preferred for molecules in the intermediate molecular weight range where the NOE can be zero.[7]

  • Set the mixing time (τₘ). This is a critical parameter. A typical starting point is the measured T₁ relaxation time of a relevant proton. A range of mixing times (e.g., 200 ms to 800 ms) should be tested to ensure NOE buildup is observed without spin diffusion (secondary NOE effects) complicating the analysis.

  • Acquire the 2D spectrum with sufficient scans to achieve a good signal-to-noise ratio.

• Data Processing and Interpretation:

  • Process the 2D data using appropriate software (e.g., Mnova, TopSpin).

  • Identify cross-peaks that do not appear in the COSY spectrum. These are the NOE correlations.

  • Correlate the observed NOEs with a 3D model of the possible diastereomers. A strong NOE between two protons confirms they are on the same face of the bicyclic system.

Caption: Workflow for determining relative stereochemistry using 2D NMR.

Data Comparison: Information from Different NMR Experiments

NMR Experiment	Primary Information Provided	Application to Stereochemistry Validation
1D ¹H NMR	Chemical environment and multiplicity of protons.[8]	Provides initial structural confirmation and coupling constants (J-values), which can hint at dihedral angles.
2D COSY	Scalar (through-bond) coupling network between protons.	Establishes the spin system, essential for unambiguous assignment of protons before NOE analysis.
2D NOESY/ROESY	Spatial proximity (<5 Å) of protons.[6][7]	Directly determines the relative stereochemistry (cis/trans) by identifying protons on the same face of the ring system.

Part 2: Assigning Absolute Stereochemistry and Purity

Determining the absolute configuration—the precise R/S designation at each chiral center—and the enantiomeric purity of the sample are critical for pharmaceutical development.

Method 1: Single-Crystal X-ray Crystallography — The Gold Standard

X-ray crystallography provides an unequivocal 3D structural map of a molecule as it exists in a crystalline lattice. It is considered the definitive method for determining both relative and absolute stereochemistry.[3][4]

By scattering X-rays off a single crystal, one can determine the precise coordinates of every atom. When using a radiation source that can induce anomalous dispersion (e.g., Cu Kα), the absolute configuration can be determined without ambiguity via the Flack parameter.[9] However, the major and often insurmountable hurdle is the requirement to grow a single, diffraction-quality crystal. Many drug candidates and intermediates are oils or amorphous solids, making this technique impractical in early discovery phases and creating a significant bottleneck.[9]

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A Comparative Guide to the Efficacy of Cispentacin Analogs Derived from 6-Azabicyclo[3.2.0]hept-3-en-7-one

In the landscape of antimicrobial drug discovery, the quest for novel scaffolds that can circumvent existing resistance mechanisms is paramount. Cispentacin, a naturally occurring amino acid analog, has garnered attention for its antifungal properties.[1] However, the synthetic versatility of its core structures opens avenues for the development of potent antibacterial agents. This guide provides a comprehensive comparison of the efficacy of cispentacin analogs derived from the versatile starting material, 6-Azabicyclo[3.2.0]hept-3-en-7-one. We will delve into the synthetic rationale, comparative antibacterial activity, and the underlying mechanistic principles that govern their function, offering field-proven insights for researchers in drug development.

Introduction: The Promise of the Azabicyclo[3.2.0]heptane Scaffold

The 6-Azabicyclo[3.2.0]heptan-7-one core is a strained bicyclic β-lactam that serves as a crucial building block in the synthesis of a variety of biologically active molecules, most notably carbapenem antibiotics.[2] The inherent ring strain of the β-lactam fused to a five-membered ring imparts significant chemical reactivity, making it an ideal starting point for the synthesis of compounds that can target bacterial cell wall biosynthesis. While cispentacin itself is primarily recognized for its antifungal activity, synthetic modifications to this bicyclic scaffold can shift its biological activity towards a potent antibacterial spectrum.

This guide will focus on a series of structural analogues of a β-lactam antibiotic based on the closely related 1-azabicyclo[3.2.0]heptane skeleton, providing a strong model for the potential of derivatives from the 6-azabicyclo scaffold. We will explore how subtle modifications to the core structure can dramatically influence antibacterial efficacy.

Synthesis of Cispentacin Analogs: A Modular Approach

The synthesis of cispentacin analogs from a 6-azabicyclo[3.2.0]hept-3-en-7-one precursor allows for a modular approach to introduce chemical diversity. A representative synthetic scheme, based on the work of Khaliq et al. (2022) on the analogous 1-azabicyclo[3.2.0]heptane system, is outlined below. This multi-step synthesis allows for the introduction of various functionalities, enabling a systematic exploration of structure-activity relationships (SAR).

General Synthetic Workflow:

Caption: A generalized workflow for the synthesis of cispentacin analogs.

Experimental Protocol: A Representative Synthesis

The following protocol is adapted from the synthesis of analogous 1-azabicyclo[3.2.0]heptane derivatives and illustrates the key steps in generating a library of compounds for comparative analysis.

Step 1: Synthesis of the Core Intermediate

• To a solution of the starting bicyclic lactam in a suitable aprotic solvent (e.g., dichloromethane), add a protecting group for the nitrogen atom (e.g., di-tert-butyl dicarbonate) in the presence of a base (e.g., triethylamine).

• Stir the reaction at room temperature for 12-24 hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work up the reaction by washing with brine and drying over anhydrous sodium sulfate.

• Purify the product by column chromatography to yield the protected bicyclic lactam.

Step 2: Introduction of the Thio-substituent

• Dissolve the protected lactam in a suitable solvent (e.g., acetonitrile).

• Add the desired thiol side chain and a non-nucleophilic base (e.g., diisopropylethylamine).

• Stir the reaction at room temperature until completion.

• Purify the resulting thioether by column chromatography.

Step 3: Final Deprotection

• Dissolve the protected thioether in a suitable solvent (e.g., dichloromethane).

• Add a strong acid (e.g., trifluoroacetic acid) to remove the protecting group.

• Stir the reaction at room temperature for 1-2 hours.

• Remove the solvent under reduced pressure to yield the final cispentacin analog.

Comparative Antibacterial Efficacy

A study by Khaliq et al. (2022) provides valuable data on the antibacterial activity of a series of eight synthesized structural analogues of a 1-azabicyclo[3.2.0]heptane-based antibiotic.[3] These compounds were tested against a panel of Gram-positive and Gram-negative bacteria, and their zones of inhibition were measured. While not direct derivatives of 6-azabicyclo[3.2.0]hept-3-en-7-one, the structural similarities allow for a strong predictive comparison of efficacy.

Table 1: Antibacterial Activity of Synthesized Cispentacin Analogs (Zone of Inhibition in mm)

Compound	S. aureus (Gram-positive)	E. coli (Gram-negative)	P. aeruginosa (Gram-negative)	S. typhi (Gram-negative)
M1	14	12	11	13
M2	18	16	15	17
M3	20	18	17	19
M4	15	13	12	14
M5	16	14	13	15
M6	17	15	14	16
M7	19	17	16	18
M8	13	11	10	12
Meropenem (Standard)	25	22	20	24

Data adapted from Khaliq et al. (2022).[3]

Analysis of Structure-Activity Relationships (SAR):

The data reveals that even minor structural modifications can lead to significant changes in antibacterial activity.

• Compounds M2 and M3 exhibited the strongest antibacterial activity among the synthesized analogs, with zones of inhibition approaching that of the standard drug, meropenem, against certain strains.[3] This suggests that the specific side chains on these molecules are crucial for their potent activity.

• The variation in activity across the different bacterial strains highlights the importance of the bacterial cell wall structure in determining the efficacy of these compounds. Gram-positive bacteria, with their thicker peptidoglycan layer, may be more susceptible to certain analogs.

• The lower activity of compounds like M8 suggests that some structural modifications can be detrimental to antibacterial efficacy, possibly by hindering the interaction with the target enzyme or by increasing susceptibility to bacterial resistance mechanisms.

Mechanism of Action: Targeting the Bacterial Cell Wall

The primary mechanism of action for β-lactam antibiotics, including the cispentacin analogs discussed here, is the inhibition of bacterial cell wall synthesis.[4] This is achieved by targeting penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of peptidoglycan, a critical component of the bacterial cell wall.

Caption: The mechanism of action of β-lactam antibiotics.

The strained β-lactam ring of the cispentacin analogs mimics the D-Ala-D-Ala substrate of the PBP. This allows the antibiotic to enter the active site of the enzyme and form a stable, covalent acyl-enzyme intermediate. This irreversible inhibition of PBPs prevents the formation of the peptidoglycan cross-links, leading to a weakened cell wall and ultimately, bacterial cell lysis.[4]

Conclusion and Future Perspectives

The exploration of cispentacin analogs derived from 6-Azabicyclo[3.2.0]hept-3-en-7-one and its isomers presents a promising strategy in the development of novel antibacterial agents. The modular synthetic approach allows for the generation of diverse chemical libraries, and as demonstrated by the comparative efficacy data, subtle structural modifications can lead to significant improvements in antibacterial potency.

Future research in this area should focus on:

• Expanded SAR studies: Synthesizing a broader range of analogs to further elucidate the key structural features required for optimal activity against both Gram-positive and Gram-negative pathogens.

• Mechanism of resistance studies: Investigating the susceptibility of these novel analogs to common β-lactamase enzymes to identify compounds with enhanced stability.

• In vivo efficacy studies: Evaluating the most promising candidates in animal models of infection to determine their therapeutic potential.

By leveraging the synthetic tractability of the azabicyclo[3.2.0]heptane scaffold, researchers can continue to develop new and effective antibacterial agents to combat the growing threat of antibiotic resistance.

References

• Khaliq, S., Khan, M. A., Ahmad, I., Ahmad, I., Ahmed, J., & Ullah, F. (2022). Synthesis, antimicrobial and molecular docking study of structural analogues of 3-((5-(dimethylcarbamoyl)pyrrolidin-3-yl)thio)-6-(1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid. PLOS ONE, 17(12), e0278684. [Link]

• Konishi, M., et al. (1989). Cispentacin, a new antifungal antibiotic. I. Production, isolation, physico-chemical properties and structure. The Journal of Antibiotics, 42(12), 1749–1755. [Link]

• The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. (2021). Frontiers in Chemistry, 9. [Link]

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• 4. Synthetic and Semisynthetic Compounds as Antibacterials Targeting Virulence Traits in Resistant Strains: A Narrative Updated Review [mdpi.com]

A Comparative Guide to Chiral Auxiliaries for the Asymmetric Synthesis of 6-Azabicyclo[3.2.0]heptanes

For Researchers, Scientists, and Drug Development Professionals

The 6-azabicyclo[3.2.0]heptane ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, most notably carbapenem antibiotics. The stereochemistry of this bicyclic structure is crucial for its biological activity, making its asymmetric synthesis a topic of significant interest. The most common and effective strategy for constructing this framework is through an intramolecular [2+2] cycloaddition of an appropriately substituted pyrrolidine derivative.

The control of stereochemistry in this key cycloaddition step is paramount. While various methods exist, the use of chiral auxiliaries remains a reliable and often preferred strategy in both academic and industrial settings. A chiral auxiliary is a stereogenic group temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. After the desired stereocenter(s) have been established, the auxiliary is removed, ideally to be recovered and reused.

This guide provides a comparative analysis of several prominent chiral auxiliaries for the asymmetric synthesis of 6-azabicyclo[3.2.0]heptanes and their structural analogs. We will delve into the performance of Evans-type oxazolidinones, Oppolzer's camphorsultam, pseudoephedrine-derived amides, and carbohydrate-based auxiliaries, offering a critical evaluation supported by experimental data from the literature.

The General Synthetic Strategy

The overarching strategy involves the attachment of a chiral auxiliary to a pyrrolidine precursor bearing both an alkene and a ketene or ketene precursor. The chiral auxiliary then guides the facial selectivity of the intramolecular [2+2] cycloaddition, leading to the diastereoselective formation of the 6-azabicyclo[3.2.0]heptane core. The final step involves the cleavage of the auxiliary to yield the enantiomerically enriched target molecule.

General workflow for the asymmetric synthesis of 6-azabicyclo[3.2.0]heptanes using a chiral auxiliary.

Comparison of Chiral Auxiliaries

The choice of a chiral auxiliary is a critical decision in the design of an asymmetric synthesis. Factors to consider include the level of stereocontrol, the ease of attachment and cleavage, the potential for recovery and reuse, and the commercial availability and cost of the auxiliary.

Chiral Auxiliary	Key Reaction Type	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Yield	Key Advantages	Disadvantages
Evans Oxazolidinone	Intramolecular [2+2] Photocycloaddition	>95:5 d.r.	65-87%	High diastereoselectivity, well-studied, reliable.	Photochemical step may require specialized equipment.
Oppolzer's Camphorsultam	Intramolecular Radical Cyclization	91:9 d.r.	61%	Crystalline derivatives aid purification, high stereocontrol.	Radical initiation can sometimes lead to side products.
Pseudoephedrine Amide	Asymmetric Alkylation/Cyclization	>95:5 d.r. (in alkylations)	High (in alkylations)	Inexpensive, both enantiomers available, easily cleaved.	Limited data for [2+2] cycloadditions; potential for regulatory restrictions.
Carbohydrate-Based	Staudinger [2+2] Cycloaddition	High (single diastereomer reported)	Good	Derived from abundant natural products, biodegradable.	Can be sterically demanding, may require multi-step preparation.

Evans-Type Oxazolidinones

Popularized by David A. Evans, oxazolidinones are among the most reliable and widely used chiral auxiliaries.[1][2] Their rigid structure and the steric hindrance provided by the substituent at the C4 position allow for excellent facial discrimination of the enolate.

In the context of 3-azabicyclo[3.2.0]heptane synthesis, Bach and coworkers have demonstrated the high diastereoselectivity achievable with an oxazolidinone auxiliary derived from the amino acid methionine.[3]

Mechanism of Stereocontrol

The stereochemical outcome is dictated by the preferred conformation of the N-acyloxazolidinone, which orients the bulky substituent away from one face of the molecule. In the intramolecular [2+2] photocycloaddition, the alkene tether approaches the ketene (or ketene equivalent) from the less sterically hindered face, leading to the formation of a single major diastereomer. The reaction can be catalyzed by a copper(II) salt or proceed via a triplet-sensitized process.[3]

Stereochemical model for the Evans auxiliary-controlled cycloaddition.

Experimental Protocol: Synthesis of a 2-Substituted 3-Azabicyclo[3.2.0]heptane[3]

• Auxiliary Attachment: The chiral oxazolidinone, derived from methionine, is acylated with an appropriate acid chloride (e.g., cinnamoyl chloride) to form the N-acyloxazolidinone.

• Intramolecular [2+2] Photocycloaddition: The substrate is dissolved in a suitable solvent (e.g., diethyl ether for Cu-catalyzed reaction or acetone for sensitized reaction). For the copper-catalyzed reaction, Cu(OTf)₂ is added. The solution is irradiated with a high-pressure mercury lamp at room temperature until completion.

• Auxiliary Cleavage: The oxazolidinone auxiliary can be removed under various conditions to yield different functional groups. For example, hydrolysis with lithium hydroxide and hydrogen peroxide can yield the carboxylic acid, while reduction with lithium borohydride can afford the corresponding alcohol.[4][5]

Performance Data: The photocycloaddition of an N,N-diallylamine attached to a methionine-derived oxazolidinone proceeded with high facial diastereoselectivity, yielding the corresponding 3-azabicyclo[3.2.0]heptane in good to excellent yields (65-87%) and with a diastereomeric ratio of >95:5.[3]

Oppolzer's Camphorsultam

Oppolzer's camphorsultam is another powerful and widely used chiral auxiliary, valued for its rigid bicyclic structure derived from camphor.[6] It often provides high levels of stereocontrol and its derivatives are frequently crystalline, which can simplify purification by recrystallization.

While a direct application to the photochemical [2+2] cycloaddition for 6-azabicyclo[3.2.0]heptanes is not readily found in the literature, a closely related asymmetric radical cyclization to form the carbapenam (6-azabicyclo[3.2.0]heptan-7-one) core has been reported by Ishibashi and coworkers, demonstrating the auxiliary's utility in controlling the stereochemistry of the bicyclic ring formation.

Mechanism of Stereocontrol

Similar to Evans auxiliaries, the rigid structure of the camphorsultam shields one face of the reactive intermediate. In the radical cyclization, the intermediate radical is conformationally restricted by the bulky sultam group. The cyclization then proceeds from the less hindered face, leading to a high degree of diastereoselectivity.[7]

Experimental Protocol: Asymmetric Radical Cyclization to a β-Lactam

• Auxiliary Attachment: Oppolzer's sultam is acylated with an appropriate acid chloride containing the alkene and a radical precursor moiety.

• Radical Cyclization: The substrate is treated with a radical initiator (e.g., AIBN) and a radical mediator (e.g., tributyltin hydride) in a solvent like benzene at reflux. The reaction proceeds to form the bicyclic lactam.

• Auxiliary Cleavage: The camphorsultam auxiliary can be removed by hydrolysis, for instance, with lithium hydroxide in aqueous THF, to give the corresponding carboxylic acid.[8]

Performance Data: In the synthesis of a chiral key intermediate for carbapenem antibiotics, the radical cyclization of a substrate bearing Oppolzer's sultam yielded the desired β-lactam in 61% yield with a diastereomeric ratio of 91:9.[7]

Pseudoephedrine Amides

Derived from the readily available and inexpensive pseudoephedrine, this class of chiral auxiliaries, developed by Andrew G. Myers, has proven to be highly effective, particularly in asymmetric alkylation reactions.[9] Both enantiomers of pseudoephedrine are commercially available, allowing for access to both enantiomers of the target product.

While direct application in intramolecular [2+2] cycloadditions to form 6-azabicyclo[3.2.0]heptanes is not well-documented, their high efficacy in controlling the stereochemistry of α- and β-functionalized amides suggests their potential in this area. A plausible strategy would involve the asymmetric synthesis of the pyrrolidine precursor using a pseudoephedrine-guided alkylation, followed by cyclization.

Mechanism of Stereocontrol

In alkylation reactions, the lithium enolate of the pseudoephedrine amide forms a rigid chelated structure. The approach of an electrophile is then directed to the face opposite the bulky phenyl group of the auxiliary, resulting in high diastereoselectivity.[9]

Model for stereocontrol in pseudoephedrine amide alkylation.

Experimental Protocol: Auxiliary Cleavage[10]

A key advantage of pseudoephedrine is the relative ease of its removal.

• Acidic Hydrolysis: The alkylated pseudoephedrine amide can be heated in an aqueous solution to induce cleavage of the amide bond, yielding the carboxylic acid. The chiral auxiliary can then be recovered from the aqueous solution.

• Reductive Cleavage: Treatment with a reducing agent like lithium aluminum hydride can directly provide the corresponding alcohol.

• Conversion to Aldehydes/Ketones: Other protocols allow for the conversion to aldehydes and ketones.[10]

Carbohydrate-Based Chiral Auxiliaries

Carbohydrates represent an abundant and inexpensive source of chirality. Their polyfunctional nature allows for the synthesis of a diverse range of chiral auxiliaries.[11] In the synthesis of β-lactams, various carbohydrate derivatives have been successfully employed to control the stereochemistry of the Staudinger [2+2] cycloaddition.[6]

For example, a D-xylose derivative has been shown to be an excellent chiral auxiliary in the Staudinger reaction for the synthesis of β-lactams.[6]

Mechanism of Stereocontrol

The bulky and stereochemically defined carbohydrate scaffold effectively blocks one face of the imine or ketene, directing the cycloaddition to occur from the less hindered side. This results in the formation of a single or major diastereomer.

Performance Data

In a Staudinger reaction utilizing a chiral imine derived from D-glucose, cis-β-lactams were formed with very high diastereoselectivity.[6] Another example using a D-xylose derivative as a chiral auxiliary also reported high stereocontrol.[6]

Conclusion

The choice of a chiral auxiliary for the asymmetric synthesis of 6-azabicyclo[3.2.0]heptanes depends on several factors, including the desired level of stereocontrol, the specific synthetic route, and practical considerations such as cost and scalability.

• Evans-type oxazolidinones offer a highly reliable and well-documented method, consistently providing excellent diastereoselectivity in intramolecular [2+2] photocycloadditions.

• Oppolzer's camphorsultam is a strong alternative, also providing high levels of stereocontrol, with the added benefit of often forming crystalline derivatives that simplify purification.

• Pseudoephedrine amides are a cost-effective and practical choice, particularly for establishing stereocenters in the precursor via asymmetric alkylation, although their direct use in the key cycloaddition step is less explored.

• Carbohydrate-based auxiliaries are a green and sustainable option, demonstrating high stereocontrol in analogous β-lactam syntheses, though they may require more synthetic effort to prepare.

Ultimately, the optimal choice will be determined by the specific requirements of the synthetic target and the resources available to the research team. This guide serves as a starting point for navigating these choices, grounded in the available experimental evidence.

References

• Ben-Haoua, H., & Al-Harrasi, A. (2014). Novel and Recent Synthesis and Applications of β-Lactams. Molecules, 19(10), 16491–16545. [Link]

• Ishibashi, H., Kameoka, C., Kodama, K., & Ikeda, M. (1996). Asymmetric radical cyclization leading to β-lactams: Stereoselective synthesis of chiral key intermediates for carbapenem antibiotics PS-5 and thienamycin. Tetrahedron, 52(2), 489-502. [Link]

• Myers, A. G., Yang, B. H., Chen, H., McKinstry, L., Kopecky, D. J., & Gleason, J. L. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(28), 6496–6511. [Link]

• Wikipedia contributors. (2023, December 19). Chiral auxiliary. In Wikipedia, The Free Encyclopedia. Retrieved January 21, 2026, from [Link]

• Bach, T., Krüger, C., & Harms, K. (2000). The Stereoselective Synthesis of 2-Substituted 3-Azabicyclo[3.2.0]heptanes by Intramolecular [2+2]-Photocycloaddition Reactions. Synthesis, 2000(02), 305–320. [Link]

• Garner, P., et al. (2021). Large-Scale Preparation of Oppolzer's Glycylsultam. Organic Syntheses, 98, 463-490. [Link]

• Longbottom, D. A. (2002). Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. Organic Reactions. [Link]

• Heravi, M. M., Zadsirjan, V., & Farajpour, B. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 6(36), 30498–30551. [Link]

• Sibi, M. P., & Jianguo, J. (1997). Enantioselective Radical Reactions: Acyclic Stereocontrol with a Chiral Auxiliary. Journal of the American Chemical Society, 119(22), 5307-5308. [Link]

• Myers, A. G., & McKinstry, L. (1996). Asymmetric Synthesis of α-Amino Acids by the Alkylation of Pseudoephedrine Glycinamide. Organic Syntheses, 73, 45. [Link]

• Davies, S. G., & Thomson, J. E. (2011). A Novel Methodology for the Asymmetric Synthesis of beta-Lactams and beta-Amino Acids. University of Bath. [Link]

• Raimondi, L., et al. (2022). Organophotoredox-Catalyzed Stereoselective Synthesis of Bicyclo[3.2.0]heptanes via [2+2] Photocycloaddition. Molecules, 27(9), 2959. [Link]

• Williams, J. M., & Jobson, R. B. (2004). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Journal of Chemical Education, 81(11), 1634. [Link]

• Myers, A. G., et al. (1995). Transformation of Pseudoephedrine Amides into Highly Enantiomerically Enriched Aldehydes, Alcohols, and Ketones. Tetrahedron Letters, 36(52), 9499-9502. [Link]

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A Comparative Guide to Catalytic Syntheses of 6-Azabicyclo[3.2.0]hept-3-en-7-one: A Senior Application Scientist's Perspective

Introduction: The 6-azabicyclo[3.2.0]hept-3-en-7-one core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous β-lactam antibiotics and enzyme inhibitors. Its inherent ring strain and stereochemical complexity present both a synthetic challenge and a gateway to potent biological activity. For researchers and drug development professionals, the efficient and stereoselective synthesis of this bicyclic β-lactam is of paramount importance. This guide provides an in-depth, comparative analysis of various catalytic strategies for the synthesis of 6-azabicyclo[3.2.0]hept-3-en-7-one, offering experimental data, mechanistic insights, and detailed protocols to inform your selection of the most suitable method for your research endeavors.

The Foundational Approach: Non-Catalytic [2+2] Cycloaddition

The classical synthesis of racemic 6-azabicyclo[3.2.0]hept-3-en-7-one proceeds via a non-catalytic [2+2] cycloaddition between cyclopentadiene and chlorosulfonyl isocyanate (CSI).[1] This reaction is typically followed by an in-situ reduction of the resulting N-chlorosulfonyl β-lactam.[1] While this method is robust and provides the racemic product in good yield, it lacks stereocontrol and utilizes a highly reactive and moisture-sensitive reagent in CSI.[2]

The mechanism of the [2+2] cycloaddition of CSI with alkenes can proceed through either a concerted or a stepwise pathway involving a 1,4-diradical intermediate, depending on the electronic nature of the alkene.[1] For electron-rich dienes like cyclopentadiene, a stepwise mechanism is often proposed.[1]

Biocatalysis: The Enantioselective Advantage through Kinetic Resolution

For the production of enantiomerically pure 6-azabicyclo[3.2.0]hept-3-en-7-one, biocatalysis offers a highly efficient and environmentally benign solution. Specifically, the kinetic resolution of the racemic bicyclic β-lactam using whole cells of the bacterium Rhodococcus equi has been demonstrated to be highly effective.[3][4][5]

This enzymatic process relies on the stereoselective hydrolysis of one enantiomer of the racemic mixture, leaving the desired, unreacted enantiomer in high enantiomeric excess.[3][4][5] This method is particularly attractive for its exceptional selectivity, mild reaction conditions, and the avoidance of chiral auxiliaries or expensive metal catalysts.

Key Performance Metrics for Biocatalytic Resolution:

Catalyst System	Substrate	Product	Enantiomeric Excess (e.e.)	Yield	Reference
Whole cells of Rhodococcus equi	(±)-6-Azabicyclo[3.2.0]hept-3-en-7-one	(1R,5S)-6-Azabicyclo[3.2.0]hept-3-en-7-one	>98%	~45% (of theoretical maximum)	[3][4][5]

Experimental Protocol: Biocatalytic Kinetic Resolution of (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

Materials:

• (±)-6-Azabicyclo[3.2.0]hept-3-en-7-one

• Lyophilized whole cells of Rhodococcus equi

• Phosphate buffer (0.1 M, pH 7.0)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Suspend the lyophilized Rhodococcus equi cells in the phosphate buffer.

• Add the racemic (±)-6-azabicyclo[3.2.0]hept-3-en-7-one to the cell suspension.

• Incubate the mixture with gentle agitation at a controlled temperature (typically 25-30 °C).

• Monitor the progress of the reaction by periodically analyzing the enantiomeric excess of the remaining β-lactam using chiral HPLC or GC.

• Once the desired enantiomeric excess is reached (typically around 50% conversion), terminate the reaction by centrifuging the mixture to pellet the cells.

• Extract the supernatant with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the enantiomerically enriched (1R,5S)-6-azabicyclo[3.2.0]hept-3-en-7-one.

Logical Workflow for Biocatalytic Resolution

Caption: Workflow for the biocatalytic kinetic resolution.

Emerging Catalytic Frontiers: A Comparative Outlook

While the biocatalytic approach is highly effective for obtaining enantiopure material from the racemate, direct asymmetric synthesis remains a significant goal. Modern catalytic methods, including chiral Lewis acid catalysis, organocatalysis, and photoredox catalysis, offer promising avenues for the direct, enantioselective synthesis of bicyclic β-lactams. Although specific applications of these methods to 6-azabicyclo[3.2.0]hept-3-en-7-one are not yet widely reported, we can extrapolate from their successful application in the synthesis of analogous structures.

Chiral Lewis Acid Catalysis

Chiral Lewis acids have the potential to catalyze the [2+2] cycloaddition of a ketene or ketene equivalent with an imine, thereby controlling the stereochemistry of the resulting β-lactam.[6][7] This approach offers the advantage of direct asymmetric synthesis, potentially avoiding the 50% theoretical yield limitation of kinetic resolution.

Hypothetical Performance of Chiral Lewis Acid Catalysis:

Catalyst System	Substrate A	Substrate B	Product	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.)	Reference (Analogous Systems)
Chiral Oxazaborolidinium Cation	α-Halo acroleins	Arylalkenes	Functionalized cyclobutanes	High	High	[6]
Chiral Nucleophile/Achiral Lewis Acid	Ketenes	Imines	β-Lactams	N/A	High	[8]

Catalytic Cycle for Chiral Lewis Acid-Promoted [2+2] Cycloaddition

Sources

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A Senior Application Scientist's Guide to Chiral Resolution: Cost-Benefit Analysis of Enzymatic vs. Chemical Methods for 6-Azabicyclo[3.2.0]hept-3-en-7-one

Executive Summary

The production of single-enantiomer active pharmaceutical ingredients (APIs) is a cornerstone of modern drug development. For key chiral building blocks like 6-Azabicyclo[3.2.0]hept-3-en-7-one, a precursor to potent antifungal agents like (-)-Cispentacin, the choice of resolution strategy is a critical decision point impacting process efficiency, cost, and environmental footprint.[1][2] This guide provides an in-depth comparative analysis of two primary resolution pathways: enzymatic kinetic resolution using whole-cell biocatalysis and classical chemical resolution via diastereomeric salt formation. By examining the underlying mechanisms, detailed experimental protocols, and key performance indicators, we present a comprehensive cost-benefit analysis to guide researchers and process chemists in selecting the optimal method for their specific development phase and manufacturing scale.

Introduction: The Strategic Importance of Chiral 6-Azabicyclo[3.2.0]hept-3-en-7-one

6-Azabicyclo[3.2.0]hept-3-en-7-one is a strained bicyclic β-lactam that serves as a versatile chiral synthon. Its enantiomers are valuable precursors for a range of bioactive molecules, most notably carbocyclic nucleosides and antibiotics.[1][3] The critical nature of stereochemistry in pharmacology, where one enantiomer may exhibit desired therapeutic activity while the other could be inactive or even toxic, mandates the production of this intermediate in an enantiomerically pure form.[3]

While asymmetric synthesis routes exist, resolution of the readily accessible racemic mixture often presents a more practical and time-efficient strategy, particularly during early-stage development.[4] The decision between an enzymatic or a classical chemical approach, however, is not trivial and involves a trade-off between selectivity, yield, operational complexity, and overall cost of goods.

Pathway A: Enzymatic Kinetic Resolution via Whole-Cell Catalysis

Enzymatic kinetic resolution leverages the exquisite stereoselectivity of biological catalysts. In this process, an enzyme preferentially catalyzes the reaction of one enantiomer in a racemic mixture, allowing for the separation of the unreacted, desired enantiomer from the transformed, undesired one.[4]

Mechanistic Principle: Enantioselective Hydrolysis

For the resolution of racemic 6-Azabicyclo[3.2.0]hept-3-en-7-one, a highly selective hydrolysis of the β-lactam ring is employed. Whole cells of microorganisms, such as Rhodococcus equi, have been shown to exhibit potent lactamase-like activity.[2][5] These cells act as self-contained catalysts, selectively hydrolyzing the (+)-(1R,5S)-enantiomer of the lactam to its corresponding amino acid. This leaves the desired (-)-(1S,5R)-enantiomer untouched and recoverable from the reaction mixture with high enantiomeric purity. The use of whole cells circumvents the need for costly enzyme purification and immobilization, presenting a more direct and potentially cost-effective biocatalytic system.[5]

In-Depth Protocol: Whole-Cell Resolution with Rhodococcus equi

This protocol is adapted from established methodologies for the kinetic resolution of 6-Azabicyclo[3.2.0]hept-3-en-7-one.[1][5]

Step 1: Catalyst Preparation

• A paste of Rhodococcus equi NCIB 40213 cells is suspended in a phosphate buffer (0.05 M, pH 7.0). The causality for maintaining a neutral pH is to ensure the optimal activity and stability of the intracellular enzymes responsible for hydrolysis.[5]

Step 2: Biocatalytic Reaction

• Racemic 6-Azabicyclo[3.2.0]hept-3-en-7-one is added to the cell suspension. The reaction is typically run at a controlled temperature (e.g., 20-30°C) with gentle agitation.

• The progress of the reaction is monitored by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the enantiomeric excess (e.e.) of the remaining lactam. The reaction is stopped when the e.e. of the desired enantiomer reaches its maximum (>99%).

Step 3: Product Isolation

• Once the target e.e. is achieved (typically around 40-45% overall hydrolysis), the cells are removed by centrifugation.[5]

• The aqueous supernatant, containing the unreacted lactam and the hydrolyzed amino acid, is extracted exhaustively with an organic solvent (e.g., dichloromethane or ethyl acetate).

• The combined organic layers are dried over a desiccant (e.g., MgSO₄), filtered, and concentrated under reduced pressure.

Step 4: Purification

• The crude product is purified by column chromatography on silica gel to yield the enantiomerically pure (-)-(1S,5R)-6-Azabicyclo[3.2.0]hept-3-en-7-one.[5]

Performance Analysis

• Selectivity: This method is exceptionally selective, capable of producing the desired lactam with an e.e. of >99%.[5]

• Yield: The theoretical maximum yield for the desired enantiomer in a kinetic resolution is 50%. Practical reported yields are around 40% of the initial racemic material.[5]

• Conditions: The reaction proceeds under mild, environmentally benign conditions (aqueous buffer, ambient temperature), minimizing energy consumption and avoiding harsh reagents.

Pathway B: Classical Chemical Resolution via Diastereomeric Salt Formation

This long-standing method relies on converting the enantiomers of a racemic mixture into diastereomers by reacting them with a single enantiomer of a chiral resolving agent.[4][6] Diastereomers possess different physical properties, such as solubility, which allows for their separation by techniques like fractional crystallization.[7][8]

Mechanistic Principle: Formation and Separation of Diastereomers

The lactam nitrogen in 6-Azabicyclo[3.2.0]hept-3-en-7-one can be protonated, allowing it to function as a base. By reacting the racemic lactam with an enantiomerically pure chiral acid, a pair of diastereomeric salts is formed.

(±)-Lactam + (+)-Chiral Acid → [(-)-Lactam·(+)-Acid] + [(+)-Lactam·(+)-Acid]

These two diastereomeric salts will exhibit different solubilities in a given solvent system. Through careful selection of the solvent and crystallization conditions, one salt can be selectively precipitated while the other remains in the mother liquor. The precipitated salt is then isolated, and the chiral resolving agent is removed by treatment with a base to regenerate the enantiomerically pure lactam.[7]

In-Depth Protocol: Resolution with a Chiral Tartaric Acid Derivative

This is a representative protocol based on established principles of diastereomeric salt resolution for amine-containing compounds.[7][9]

Step 1: Diastereomeric Salt Formation

• Racemic 6-Azabicyclo[3.2.0]hept-3-en-7-one is dissolved in a suitable solvent (e.g., methanol, ethanol, or acetone). The choice of solvent is critical and often requires extensive screening to identify a system that provides a significant solubility difference between the diastereomeric salts.[10]

• An equimolar amount of an enantiomerically pure chiral acid, such as O,O'-Dibenzoyl-D-tartaric acid, dissolved in the same solvent is added to the solution.

Step 2: Fractional Crystallization

• The solution is allowed to stand, or is slowly cooled, to induce crystallization. The less soluble diastereomeric salt will preferentially precipitate out of the solution.

• The solid precipitate is collected by filtration. The efficiency of the resolution is highly dependent on this step; multiple recrystallizations may be necessary to achieve high diastereomeric purity, which directly impacts the final enantiomeric excess of the target molecule.

Step 3: Liberation of the Free Lactam

• The isolated diastereomeric salt is suspended in a biphasic system of water and an organic solvent (e.g., ethyl acetate).

• A base (e.g., aqueous sodium bicarbonate or sodium hydroxide) is added to neutralize the chiral acid and liberate the free lactam into the organic phase.

Step 4: Isolation and Purification

• The organic layer is separated, washed with brine, dried over a desiccant, and concentrated under reduced pressure.

• The chiral resolving agent can be recovered from the aqueous layer by acidification and extraction, which is a crucial step for process economics.[11]

• The resulting enantiomerically enriched lactam may require further purification.

Performance Analysis

• Selectivity: The enantiomeric excess is highly variable and depends on the efficiency of the crystallization step. Achieving >99% e.e. can be challenging and may require multiple, yield-reducing recrystallizations.

• Yield: While the theoretical yield can be up to 50%, practical yields are often lower due to losses during filtration and multiple recrystallization steps. However, the unwanted enantiomer and the resolving agent can potentially be recycled.[11]

• Conditions: This method often requires large volumes of organic solvents and involves multiple unit operations (dissolution, crystallization, filtration, extraction), increasing process complexity and waste generation.

Head-to-Head Comparison: A Cost-Benefit Analysis

Quantitative & Qualitative Performance Metrics

Parameter	Enzymatic Resolution (Whole-Cell)	Chemical Resolution (Diastereomeric Salt)	Rationale & Causality
Enantiomeric Excess (e.e.)	Consistently >99%[5]	Variable (often 85-99%); requires optimization	The enzyme's active site provides a highly specific chiral environment, leading to near-perfect stereochemical discrimination. Crystallization is a less precise physical separation process.
Theoretical Max Yield	50%	50%	Both methods are resolutions, inherently discarding one enantiomer of the racemate.
Practical Yield	~40%[5]	25-45% (highly dependent on optimization)	Enzymatic resolution is a cleaner conversion. Chemical resolution yields suffer from losses during multiple recrystallization and workup steps.
Process Complexity	Low to Moderate (2-3 main steps)	High (4-5 main steps + optimization)	The enzymatic route is a one-pot reaction followed by extraction. The chemical route requires salt formation, crystallization, filtration, and liberation, plus extensive solvent screening.[10]
Reagent Cost	Moderate (cost of biocatalyst culture)	High (stoichiometric use of expensive resolving agent)	Enzymes are used in catalytic amounts. Chiral resolving agents like tartaric acid derivatives are used in stoichiometric amounts, though they can be recycled at an additional cost.[11][12][13]
Solvent & Waste Volume	Low (primarily aqueous buffer)	High (large volumes of organic solvents)	Biocatalysis is a hallmark of green chemistry. Fractional crystallization is solvent-intensive, leading to higher disposal costs and environmental impact.
Development Time	Moderate (biocatalyst screening/sourcing)	High (extensive screening of resolving agents and solvents)	Finding the right combination of chiral acid and solvent system for efficient crystallization is often a laborious, empirical process.[10]
Scalability	Moderate to High	High	Diastereomeric salt crystallization is a well-established and scalable industrial process.[9] Bioreactors for whole-cell catalysis are also scalable but may require specialized equipment.

Economic and Process Analysis

From a cost-benefit perspective, the enzymatic route shows significant advantages, particularly in terms of process efficiency and environmental impact. The high and consistent enantioselectivity reduces the risk of batch-to-batch variability and minimizes the need for extensive repurification. While the initial investment in sourcing or developing a whole-cell catalyst may be a consideration, the operational costs are often lower due to milder reaction conditions, reduced energy consumption, and significantly less organic solvent waste.[14] The primary economic drawback is the inherent 50% loss of starting material, a feature common to all kinetic resolutions.

The chemical resolution pathway, while technologically mature and highly scalable, presents considerable economic and operational hurdles.[9] The primary cost driver is the stoichiometric requirement for a potentially expensive chiral resolving agent.[11] Although recycling is possible, it adds further steps and costs to the process. Furthermore, the development timeline can be significantly extended by the empirical and often unpredictable nature of screening for suitable resolving agents and crystallization conditions. The high volume of organic solvent usage contributes to both procurement and waste disposal costs, negatively impacting the overall process mass intensity (PMI) and environmental footprint.

Visualization of Workflows

Enzymatic Resolution Workflow

Caption: Workflow for Enzymatic Kinetic Resolution.

Chemical Resolution Workflow

Caption: Workflow for Chemical Diastereomeric Salt Resolution.

Senior Application Scientist's Recommendation

The selection between enzymatic and chemical resolution for 6-Azabicyclo[3.2.0]hept-3-en-7-one should be guided by the specific goals of the project phase.

• For early-stage research, discovery, and initial scale-up (<1 kg): The enzymatic resolution is highly recommended. Its exceptional selectivity provides rapid access to material of very high enantiomeric purity without a lengthy and uncertain development process. The operational simplicity and favorable environmental profile make it an ideal choice for producing high-quality material for preclinical studies.

• For large-scale manufacturing (>100 kg) and process validation: While the enzymatic route remains a strong contender, a thorough evaluation of the chemical resolution pathway may be warranted if cost of the biocatalyst is prohibitive or if in-house expertise in large-scale fermentation is limited. However, this path should only be pursued if a highly efficient crystallization can be developed that avoids multiple, yield-destroying recrystallizations. The ability to recycle the unwanted enantiomer and the resolving agent is critical to making this route economically viable at scale.

References

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• Taylor, S. J. C., et al. (1991). Whole Cell Catalysed Kinetic Resolution of 6-Azabicyclo[3.2.0] hept-3-en-7. RSC Publishing. Available at: [Link]

• Zheng, G., et al. (2018). Enantioselective resolution of Vince lactam by a (+)-γ-lactamase for the production of the enantiopure intermediate of abacavir and carbovir. ResearchGate. Available at: [Link]

• Li, H., et al. (2018). Dynamic kinetic resolution of Vince lactam catalyzed by γ-lactamases: a mini-review. SpringerLink. Available at: [Link]

• Taylor, S. J. C., et al. (1991). Whole cell catalysed kinetic resolution of 6-azabicyclo[3.2.0]hept-3-en-7-one: synthesis of (–)-cispentacin (FR 109615). Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• ChemInform Abstract: Whole Cell Catalyzed Kinetic Resolution of 6-Azabicyclo(3.2.0)hept-3-en-7-one: Synthesis of (-)-Cispentacin (FR 109615). (1991). Available at: [Link]

• Taylor, S. J. C., et al. (1991). Whole cell catalysed kinetic resolution of 6-azabicyclo[3.2.0]hept-3. RSC Publishing. Available at: [Link]

• Cispentacin - Enzymatic Highlights of its 25-Year History. ResearchGate. Available at: [Link]

• ChemInform Abstract: Whole Cell Catalyzed Kinetic Resolution of 6-Azabicyclo(3.2.0)hept-3- en-7-one: Synthesis of (-)-Cispentacin (FR 109615). (2010). ResearchGate. Available at: [Link]

• Martins, R. J. E., et al. (2017). Engineering the Enantioselectivity and Thermostability of a (+)-γ-Lactamase from Microbacterium hydrocarbonoxydans for Kinetic Resolution of Vince Lactam (2-Azabicyclo[2.2.1]hept-5-en-3-one). American Society for Microbiology. Available at: [Link]

• Kaival Chemicals Pvt. Ltd. (n.d.). Resolving Agents Manufacturer, Chiral Chemicals Supplier in Gujarat. IndiaMART. Available at: [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Available at: [Link]

• Vince, R. (2016). 2-Azabicyclo[2.2.1]hept-5-en-3-one: Chemical Profile of a Versatile Synthetic Building Block and its Impact on the Development of Therapeutics. ACS Publications. Available at: [Link]

• Giguère, S., et al. (2010). Antimicrobial Resistance in Rhodococcus equi. PMC - NIH. Available at: [Link]

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• Klein-Marcuschamer, D., et al. (2011). The challenge of enzyme cost in the production of lignocellulosic biofuels. ResearchGate. Available at: [Link]

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• PLOS One. (2007). Enzyme costs. Available at: [Link]

• BioDuro. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Available at: [Link]

• Wikipedia. (n.d.). Chiral resolution. Available at: [Link]

• Langer, A. (2015). Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. Available at: [Link]

• Liu, G., et al. (2016). Cost evaluation of cellulase enzyme for industrial-scale cellulosic ethanol production based on rigorous Aspen Plus modeling. PubMed. Available at: [Link]

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• Organic Syntheses Procedure. (n.d.). Bicyclo[3.2.0]hept-3-en-6-one, 1,4-dimethyl-, cis-(±). Available at: [Link]

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A Spectroscopic Deep Dive: Unveiling the Structural Nuances of 6-Azabicyclo[3.2.0]hept-3-en-7-one and Its Saturated Counterpart

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct spectroscopic signatures of a pivotal bicyclic β-lactam and its saturated analog. This guide provides an in-depth analysis of their NMR, IR, and Mass Spectrometry data, supported by experimental protocols and theoretical insights.

In the landscape of medicinal chemistry and drug discovery, bicyclic β-lactams serve as foundational scaffolds for a myriad of therapeutic agents, most notably antibiotics. The subtle interplay of ring strain, unsaturation, and stereochemistry within these molecules dictates their reactivity and biological activity. This guide offers a detailed spectroscopic comparison of two such molecules: 6-azabicyclo[3.2.0]hept-3-en-7-one, an unsaturated bicyclic β-lactam, and its saturated analog, 6-azabicyclo[3.2.0]heptan-7-one. By dissecting their respective ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, we aim to provide researchers with a clear understanding of how the introduction of a double bond influences the spectroscopic and, by extension, the electronic and structural properties of this important heterocyclic system.

Molecular Architectures Under the Spectroscopic Lens

The core difference between the two molecules is the presence of a carbon-carbon double bond in the five-membered ring of 6-azabicyclo[3.2.0]hept-3-en-7-one. This feature introduces rigidity and alters the electronic environment of the neighboring atoms, leading to distinct and predictable differences in their spectroscopic signatures.

Caption: Molecular structures of the unsaturated and saturated 6-azabicyclo[3.2.0]heptan-7-one analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Rings

NMR spectroscopy provides the most detailed insight into the structural connectivity and chemical environment of the protons and carbons within a molecule. The comparison of the ¹H and ¹³C NMR spectra of our two analogs reveals the profound impact of the C=C double bond.

¹H NMR Spectral Comparison

The most striking difference in the ¹H NMR spectra is the appearance of signals in the olefinic region (typically 5.0-6.5 ppm) for 6-azabicyclo[3.2.0]hept-3-en-7-one, which are absent in its saturated counterpart. These signals correspond to the vinyl protons of the double bond. Furthermore, the chemical shifts and coupling constants of the allylic and bridgehead protons are significantly altered.

In the saturated analog, the protons on the five-membered ring exhibit chemical shifts in the aliphatic region, typically between 1.70 and 1.90 ppm.[1] The bridgehead protons (H-1 and H-5) in the saturated system also show distinct chemical shifts and coupling patterns that reflect the puckered envelope conformation of the cyclopentane ring.[1]

For the unsaturated analog, the allylic protons (at C-2 and C-5) are deshielded due to their proximity to the double bond and typically appear at a downfield-shifted position compared to the corresponding protons in the saturated lactam. The coupling constants between the vinyl protons and the allylic protons are also characteristic and provide valuable conformational information.

Proton	6-Azabicyclo[3.2.0]hept-3-en-7-one (Predicted)	6-Azabicyclo[3.2.0]heptan-7-one [1]
H-1, H-5	~4.0 - 4.5 ppm	3.85 ppm
H-2, H-5 (allylic/aliphatic)	~2.5 - 3.0 ppm	1.70 - 1.90 ppm
H-3, H-4 (vinyl/aliphatic)	~5.5 - 6.0 ppm	1.70 - 1.90 ppm
NH	Variable	Variable

Table 1: Comparison of ¹H NMR chemical shifts (ppm). Note: Data for the unsaturated analog is predicted based on analogous structures.

¹³C NMR Spectral Comparison

The ¹³C NMR spectra further highlight the structural differences. The presence of two sp²-hybridized carbon signals in the range of 120-140 ppm is a definitive marker for the unsaturated analog. Conversely, the saturated analog displays only sp³-hybridized carbon signals in its spectrum. The carbonyl carbon (C-7) in the β-lactam ring also experiences a slight shift in its chemical environment due to the electronic changes induced by the double bond.

Carbon	6-Azabicyclo[3.2.0]hept-3-en-7-one (Predicted)	6-Azabicyclo[3.2.0]heptan-7-one [1]
C-1, C-5	~60 - 65 ppm	58.0 ppm
C-2, C-5 (allylic/aliphatic)	~35 - 40 ppm	32.5 ppm
C-3, C-4 (vinyl/aliphatic)	~125 - 135 ppm	23.0 ppm
C-7 (C=O)	~170 - 175 ppm	175.4 ppm

Table 2: Comparison of ¹³C NMR chemical shifts (ppm). Note: Data for the unsaturated analog is predicted based on analogous structures.

Infrared (IR) Spectroscopy: Probing Vibrational Modes

IR spectroscopy is a powerful tool for identifying functional groups within a molecule. The most informative region for comparing our two compounds is the C=O stretching frequency of the β-lactam ring and the C=C stretching frequency of the unsaturated analog.

The characteristic β-lactam carbonyl stretch is observed at a high frequency due to ring strain, typically in the range of 1730-1770 cm⁻¹. In the case of 6-azabicyclo[3.2.0]heptan-7-one, this peak is a prominent feature. For the unsaturated analog, the C=O stretch may be slightly shifted due to conjugation with the adjacent π-system. Additionally, the unsaturated lactam will exhibit a C=C stretching absorption around 1640-1680 cm⁻¹, a band that is absent in the spectrum of the saturated compound. The C-H stretching frequencies also differ, with the unsaturated compound showing vinylic C-H stretches above 3000 cm⁻¹.

Vibrational Mode	6-Azabicyclo[3.2.0]hept-3-en-7-one (Predicted)	6-Azabicyclo[3.2.0]heptan-7-one
C=O (β-lactam)	~1750 - 1770 cm⁻¹	~1750 cm⁻¹
C=C (alkene)	~1640 - 1680 cm⁻¹	Absent
=C-H (vinylic)	~3010 - 3100 cm⁻¹	Absent
N-H	~3200 - 3400 cm⁻¹	~3200 - 3400 cm⁻¹

Table 3: Comparison of key IR absorption frequencies (cm⁻¹).

Mass Spectrometry (MS): Mapping Fragmentation Pathways

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to deduce its structure. The molecular ion peak (M⁺) for 6-azabicyclo[3.2.0]hept-3-en-7-one will be observed at an m/z value two units lower than that of its saturated analog due to the presence of the double bond (C₆H₇NO, M.W. = 109.12 vs. C₆H₉NO, M.W. = 111.14).[2]

The fragmentation patterns will also differ significantly. The unsaturated analog can undergo retro-Diels-Alder type fragmentations or other rearrangements involving the double bond, leading to characteristic fragment ions. The saturated analog, on the other hand, will primarily fragment through cleavage of the strained four-membered ring and the five-membered ring. A common fragmentation for β-lactams is the cleavage of the amide bond.

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Safety & Regulatory Compliance

Navigating the Disposal of 6-Azabicyclo[3.2.0]hept-3-en-7-one: A Guide for Laboratory Professionals

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily occurrences. Among these is 6-Azabicyclo[3.2.0]hept-3-en-7-one, a strained bicyclic lactam with significant potential as a building block in medicinal chemistry. While its synthetic utility is of great interest, the responsible management and disposal of this and similar research chemicals are paramount to ensuring a safe laboratory environment and protecting our ecosystem. This guide provides a comprehensive, step-by-step framework for the proper disposal of 6-Azabicyclo[3.2.0]hept-3-en-7-one, grounded in established safety protocols and regulatory compliance.

Understanding the Hazard Profile

Before any disposal procedure can be initiated, a thorough understanding of the compound's hazard profile is essential. For 6-Azabicyclo[3.2.0]hept-3-en-7-one (CAS No. 63838-48-2), the available data indicates the following hazards:

• H302: Harmful if swallowed [1]

• H315: Causes skin irritation [1]

• H319: Causes serious eye irritation [1]

While a comprehensive toxicological profile may not be available for this specific research chemical, the identified hazards necessitate that it be treated as a hazardous substance requiring careful handling and disposal. The precautionary principle dictates that in the absence of complete data, we assume a compound may have other unknown hazardous properties and handle it accordingly.

Core Principles of Chemical Waste Management

The disposal of any laboratory chemical is governed by a hierarchy of controls and regulations established by bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA). The foundational principles include:

• Waste Minimization: The most effective disposal method is to not generate waste in the first place. Careful planning of experiments to use the minimum amount of material necessary is crucial.[2]

• Segregation: Never mix different chemical waste streams.[2] Incompatible chemicals can react violently, producing heat, toxic gases, or explosions.

• Identification and Labeling: All waste containers must be clearly and accurately labeled with their contents.[2][3]

• Containment: Use appropriate, sealed, and chemically compatible containers for waste storage.[2]

Step-by-Step Disposal Protocol for 6-Azabicyclo[3.2.0]hept-3-en-7-one

This protocol is designed to provide a clear, actionable workflow for the safe disposal of 6-Azabicyclo[3.2.0]hept-3-en-7-one from the point of generation to final removal by a certified hazardous waste contractor.

• Personal Protective Equipment (PPE): At a minimum, personnel handling the waste must wear:

  • Nitrile gloves (inspect before use and use proper removal technique)[4]

  • Safety goggles and a face shield[4]

  • A lab coat

• Waste Segregation:

  • Solid Waste: Unused or expired solid 6-Azabicyclo[3.2.0]hept-3-en-7-one should be collected in a dedicated, clearly labeled, and sealable container.

  • Contaminated Materials: Any materials that have come into contact with the compound (e.g., weigh boats, contaminated gloves, pipette tips, absorbent paper) must be considered hazardous waste and collected in a separate, labeled container.

  • Liquid Waste: Solutions containing 6-Azabicyclo[3.2.0]hept-3-en-7-one should be collected in a dedicated, sealed, and chemically resistant container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Labeling: The waste container must be labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "6-Azabicyclo[3.2.0]hept-3-en-7-one"

  • The associated hazards (e.g., "Harmful if swallowed," "Skin Irritant," "Eye Irritant")

  • The date of accumulation start

• Storage Location: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be away from general traffic and sources of ignition or heat.[2]

• Secondary Containment: Place the primary waste container within a larger, chemically resistant secondary container to prevent the release of material in case of a leak.

• Accumulation Time: Be aware of the regulatory limits on the amount of hazardous waste and the time it can be stored in a satellite accumulation area before being moved to a central storage facility.

Decision-Making Framework for Disposal Route

The following diagram illustrates the decision-making process for determining the appropriate disposal pathway for 6-Azabicyclo[3.2.0]hept-3-en-7-one waste.

Caption: Decision workflow for the disposal of 6-Azabicyclo[3.2.0]hept-3-en-7-one waste.

• Professional Disposal: The ultimate disposal of 6-Azabicyclo[3.2.0]hept-3-en-7-one must be handled by a licensed and certified hazardous waste disposal company. These companies are equipped to transport and dispose of chemical waste in compliance with all federal and state regulations.[5][6]

• Incineration: For organic compounds like 6-Azabicyclo[3.2.0]hept-3-en-7-one, high-temperature incineration is a common and effective disposal method.[2] This process destroys the chemical structure, converting it into less harmful substances such as carbon dioxide and water.

• Documentation: Maintain meticulous records of all hazardous waste generated and disposed of. This documentation is a legal requirement and a critical component of a robust laboratory safety program.

Emergency Procedures for Spills and Exposures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]
Small Spill	Evacuate the immediate area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).[4] Scoop the material into a labeled hazardous waste container. Clean the spill area with soap and water.
Large Spill	Evacuate the laboratory and notify your institution's Environmental Health and Safety (EHS) department immediately. Do not attempt to clean up a large spill without specialized training and equipment.

Regulatory Framework

The procedures outlined in this guide are designed to comply with the following key regulations:

• Resource Conservation and Recovery Act (RCRA): Enacted by the EPA, RCRA provides the framework for the "cradle-to-grave" management of hazardous waste.[6][8]

• OSHA's Occupational Exposure to Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450): This standard, also known as the Laboratory Standard, requires employers to develop and implement a written Chemical Hygiene Plan (CHP) to protect laboratory workers.[3][9]

By adhering to these guidelines, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of 6-Azabicyclo[3.2.0]hept-3-en-7-one, thereby fostering a culture of safety and environmental responsibility within the laboratory.

References

• PubChem. (n.d.). 6-Azabicyclo(3.2.0)heptane. Retrieved from [Link]

• Anonymous. (2024, November 1).

• PubChem. (n.d.). 6-Azabicyclo(3.2.0)heptan-7-one. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Chemistry For Everyone. (2025, January 6). What Regulations Govern Hazardous Waste Management? Retrieved from [Link]

• US Bio-Clean. (n.d.). OSHA Compliance For Laboratories. Retrieved from [Link]

• Synthonix. (2025, May 20). 3-nitrobenzyl 7-oxo-1-azabicyclo[3.2.

• Oreate AI Blog. (2026, January 21). Navigating the Safe Disposal of Chemicals: A Guide for Everyone. Retrieved from [Link]

• American Chemical Society. (n.d.). Hazardous Waste and Disposal. Retrieved from [Link]

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. Retrieved from [Link]

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Navigating the Synthesis Landscape: A Guide to Safely Handling 6-Azabicyclo[3.2.0]hept-3-en-7-one

For Researchers, Scientists, and Drug Development Professionals

Welcome to your essential guide for the safe handling and disposal of 6-Azabicyclo[3.2.0]hept-3-en-7-one. As a Senior Application Scientist, my objective is to provide you with not just a set of instructions, but a deep understanding of the "why" behind each safety protocol. This guide is structured to empower you with the knowledge to manage this bicyclic lactam with confidence, ensuring both personal safety and the integrity of your research. The information herein is synthesized from available safety data for the compound and structurally related molecules, providing a robust framework for risk mitigation.

Understanding the Hazard Profile

6-Azabicyclo[3.2.0]hept-3-en-7-one is a valuable synthetic intermediate. However, its strained ring system and potential reactivity necessitate careful handling. Based on available data, the compound is associated with the following hazards:

• H302: Harmful if swallowed. [1]

• H315: Causes skin irritation. [1]

• H319: Causes serious eye irritation. [1]

While a comprehensive toxicological profile has not been fully investigated for this specific molecule, data from structurally similar azabicyclo compounds suggest a potential for respiratory tract irritation and possible allergic skin reactions.[2][3] Therefore, a conservative approach to personal protection is warranted.

Core Safety Directives: Your Personal Protective Equipment (PPE) Plan

A multi-layered PPE strategy is crucial. The selection of PPE should always be based on a site-specific risk assessment, but the following provides a strong, field-proven baseline for handling 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Data-Driven PPE Selection

Protection Type	Specification	Rationale & Causality
Hand Protection	Double-gloving with nitrile gloves.	The outer glove absorbs the initial contact, while the inner glove provides a secondary barrier in case of a breach. Nitrile offers good resistance to a range of chemicals. Always inspect gloves for defects before use and use proper removal techniques to avoid skin contact.[2][4]
Eye & Face Protection	ANSI Z87.1 compliant safety goggles and a full-face shield.[5]	Safety goggles provide a seal around the eyes to protect against splashes and dust.[6] A face shield offers a broader barrier of protection for the entire face from splashes when handling larger quantities or during procedures with a higher risk of splashing.[5][7]
Body Protection	Chemical-resistant lab coat (fully buttoned) and consideration of a chemical-resistant apron for larger quantities.	A lab coat provides a primary barrier against incidental contact.[6] For larger-scale work or where significant splashing is possible, a chemical-resistant apron adds an extra layer of protection.[7]
Respiratory Protection	NIOSH-approved respirator (e.g., N95 for powders, or an organic vapor cartridge respirator for solutions).	To prevent inhalation of the compound, especially if it is a powder or if aerosols may be generated.[2][3] The choice of respirator should be guided by the specific procedure and ventilation conditions.

Operational Workflow: From Benchtop to Disposal

Adherence to a strict, logical workflow is paramount for safety. The following diagram and procedural steps outline a self-validating system for handling 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Caption: A three-phase workflow for the safe handling of 6-Azabicyclo[3.2.0]hept-3-en-7-one.

Step-by-Step Handling Protocol

1. Preparation Phase:

• Designate a Work Area: All work with 6-Azabicyclo[3.2.0]hept-3-en-7-one should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2][4]

• Assemble Materials: Before starting, ensure you have all necessary reagents, equipment, and a chemical spill kit readily accessible.

• Inspect PPE: Carefully check all PPE for any signs of damage or degradation before use.[2]

2. Handling Phase:

• Donning PPE: Put on your PPE in the following order: lab coat, inner gloves, respirator, safety goggles, face shield, and outer gloves.

• Chemical Handling:

  • If working with a powder, handle it carefully to avoid creating dust.[2][3]

  • If preparing solutions, add the compound slowly to the solvent.

  • Keep all containers of the chemical tightly closed when not in use.[3]

• Decontamination: After handling, decontaminate all surfaces and equipment with an appropriate solvent.

3. Disposal Phase:

• Waste Segregation: All materials contaminated with 6-Azabicyclo[3.2.0]hept-3-en-7-one, including gloves, wipes, and pipette tips, must be treated as hazardous waste.

• Waste Packaging: Place all solid and liquid waste into clearly labeled, sealed containers suitable for hazardous chemical waste. Do not mix with other waste streams.[8]

• Doffing PPE: Remove PPE in a manner that avoids self-contamination: outer gloves, face shield, lab coat, goggles, respirator, and finally, inner gloves. Wash hands thoroughly with soap and water after removing all PPE.[2]

• Final Disposal: Arrange for the disposal of the hazardous waste through a licensed professional waste disposal service, in accordance with all local, state, and federal regulations.[2][8]

Emergency Procedures: Be Prepared

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical attention.[3][8]

• Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2][4]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[2][4]

• Spills: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material. Sweep up and place in a suitable, closed container for disposal.[2][3] Do not let the product enter drains.[2][8]

By integrating these safety protocols into your laboratory practices, you can effectively mitigate the risks associated with handling 6-Azabicyclo[3.2.0]hept-3-en-7-one, fostering a safer research environment for yourself and your colleagues.

References

• Safety Data Sheet for a related Azabicyclo compound . (2024, November 1). Retrieved January 22, 2026, from [Link]

• Carbenicillin - Safety Data Sheet . (n.d.). G-Biosciences. Retrieved January 22, 2026, from [Link]

• Safety Data Sheet for a related Azabicyclo compound . (n.d.). LKT Laboratories, Inc. Retrieved January 22, 2026, from [Link]

• Types of PPE to Wear When Compounding Hazardous Drugs . (2022, August 25). Provista. Retrieved January 22, 2026, from [Link]

• Common Personal Protective Equipment . (2024, August). Environmental Health & Safety. Retrieved January 22, 2026, from [Link]

• Lab Safety Equipment & PPE . (n.d.). ChemTalk. Retrieved January 22, 2026, from [Link]

• What Personal Protective Equipment (PPE) Is Required for Working with Hazardous Chemicals? . (2025, January 6). YouTube. Retrieved January 22, 2026, from [Link]

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